5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid

• CAS: 923826-21-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid

Abstract

This technical guide provides a detailed, research-level overview of a robust synthetic pathway for 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. The synthesis is strategically designed in three primary stages: (1) construction of the core 2-amino-3-methylthiophene scaffold via the Gewald aminothiophene synthesis; (2) acylation of the 5-amino group with furan-2-carbonyl chloride under Schotten-Baumann conditions; and (3) selective hydrolysis of the resulting ester to yield the final carboxylic acid. This document elucidates the mechanistic rationale behind each synthetic step, provides detailed experimental protocols, and presents key data in a structured format to ensure reproducibility and a thorough understanding for researchers and drug development professionals.

Introduction and Strategic Overview

Heterocyclic compounds incorporating both thiophene and furan moieties are significant scaffolds in medicinal chemistry, often exhibiting a wide range of biological activities.[1] The title compound, 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid, combines the structural features of a substituted thiophene-2-carboxylic acid with a furan-2-carboxamide, making it a valuable building block for library synthesis and lead optimization programs.

The synthetic strategy detailed herein is designed for efficiency and control, beginning with the well-established Gewald reaction to construct the polysubstituted 2-aminothiophene core.[2][3][4] This multicomponent reaction offers a convergent and reliable method for accessing the key intermediate, ethyl 5-amino-3-methylthiophene-2-carboxylate. Subsequent steps focus on the selective functionalization of this intermediate to build the target molecule.

Retrosynthetic Analysis

A retrosynthetic approach to 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid reveals a logical disconnection strategy. The final amide bond can be traced back to a 5-aminothiophene precursor and an activated furan-2-carboxylic acid derivative. The carboxylic acid on the thiophene ring suggests a precursor ester, which serves as a protecting group during the amidation step and can be selectively hydrolyzed in the final step. This leads to the key intermediate, an ester of 5-amino-3-methylthiophene-2-carboxylic acid, which itself is accessible through the powerful Gewald aminothiophene synthesis.

Caption: Retrosynthetic pathway for the target molecule.

Synthesis of Key Intermediate: Ethyl 5-amino-3-methylthiophene-2-carboxylate (3)

The cornerstone of this synthesis is the construction of the substituted 2-aminothiophene ring system. The Gewald reaction is an exemplary choice for this transformation, as it is a one-pot, multicomponent condensation that reliably produces polysubstituted 2-aminothiophenes.[2][4][5]

Reaction Mechanism and Rationale

The reaction proceeds via an initial Knoevenagel condensation between propionaldehyde (1 ) and ethyl cyanoacetate (2 ) catalyzed by a base, typically a secondary amine like morpholine or piperidine.[2] This forms a stable α,β-unsaturated nitrile intermediate. Elemental sulfur then adds to the activated methylene position, followed by cyclization and tautomerization to yield the desired 2-aminothiophene product (3 ).[2] The use of a base is crucial not only for the initial condensation but also to facilitate the addition of sulfur.[3] Microwave irradiation has been shown to improve reaction times and yields for this transformation.[5][6]

Caption: Workflow for the Gewald synthesis of Intermediate 3.

Experimental Protocol: Synthesis of (3)

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add absolute ethanol (60 mL).

• Add propionaldehyde (1 , 2.9 g, 50 mmol), ethyl cyanoacetate (2 , 5.65 g, 50 mmol), and elemental sulfur (1.6 g, 50 mmol).

• With stirring, slowly add morpholine (5 mL) to the mixture at room temperature. An exothermic reaction may be observed.

• Heat the reaction mixture to 45-50°C and maintain for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[7]

• After completion, cool the mixture to room temperature and then place it in an ice bath or refrigerator overnight to facilitate precipitation.

• Collect the resulting solid precipitate by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to afford ethyl 5-amino-3-methylthiophene-2-carboxylate (3 ) as a crystalline solid.

Acylation via Schotten-Baumann Reaction

The second stage involves the formation of the amide bond between the 5-amino group of the thiophene intermediate (3 ) and furan-2-carbonyl chloride (4 ). The Schotten-Baumann reaction is a classic and highly effective method for this type of acylation.[8][9][10]

Reaction Mechanism and Rationale

This reaction is typically performed in a biphasic system, consisting of an organic solvent (like dichloromethane or diethyl ether) and an aqueous base (like sodium hydroxide).[10] The amine (3 ) acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the acyl chloride (4 ).[11] The aqueous base serves a critical role: it neutralizes the hydrochloric acid (HCl) byproduct generated during the reaction.[9] This prevents the protonation of the unreacted amine, which would render it non-nucleophilic and halt the reaction. By maintaining an alkaline environment, the reaction is driven to completion.

Furan-2-carbonyl chloride (4 ) can be purchased commercially or synthesized from furan-2-carboxylic acid by refluxing with thionyl chloride.[12]

Caption: Workflow for the acylation of Intermediate 3.

Experimental Protocol: Synthesis of (5)

• Dissolve ethyl 5-amino-3-methylthiophene-2-carboxylate (3 , 4.0 g, 20 mmol) in dichloromethane (DCM, 80 mL) in a 250 mL flask.

• Add an aqueous solution of 10% sodium hydroxide (40 mL) and cool the biphasic mixture to 0°C in an ice bath with vigorous stirring.

• Prepare a solution of furan-2-carbonyl chloride (4 , 2.87 g, 22 mmol) in DCM (20 mL).

• Add the solution of 4 dropwise to the vigorously stirred biphasic mixture over 20-30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Separate the organic layer using a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from an ethanol/water mixture to yield ethyl 5-(furan-2-amido)-3-methylthiophene-2-carboxylate (5 ).

Final Step: Selective Ester Hydrolysis

The final step is the saponification (base-catalyzed hydrolysis) of the ethyl ester (5 ) to the target carboxylic acid (6 ). This reaction must be performed under conditions that selectively cleave the ester without affecting the newly formed amide bond.

Reaction Rationale

Alkaline hydrolysis using a base like sodium hydroxide or potassium hydroxide in an alcoholic solvent is a standard and effective method for converting esters to carboxylic acids.[13] The reaction proceeds via nucleophilic acyl substitution, where a hydroxide ion attacks the ester carbonyl, leading to the formation of a carboxylate salt. Subsequent acidification of the reaction mixture protonates the carboxylate to yield the final carboxylic acid product. The amide bond is generally stable under these conditions, allowing for selective hydrolysis of the ester.

Experimental Protocol: Synthesis of (6)

• Suspend the ester (5 , 3.0 g, 10.2 mmol) in a mixture of ethanol (50 mL) and water (25 mL).

• Add sodium hydroxide (0.8 g, 20 mmol) and heat the mixture to reflux for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (50 mL) and cool in an ice bath.

• Acidify the solution to pH 2-3 by the slow addition of 2M hydrochloric acid. A precipitate will form.

• Stir the mixture in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

• This yields the final product, 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (6 ). Further purification can be achieved by recrystallization if necessary.

Summary of Reagents and Expected Yields

Step	Starting Material(s)	Reagent(s)	Product	Expected Yield (%)
1	Propionaldehyde, Ethyl cyanoacetate	Sulfur, Morpholine, Ethanol	Ethyl 5-amino-3-methylthiophene-2-carboxylate (3)	70-85%[7]
2	Intermediate (3)	Furan-2-carbonyl chloride, NaOH (aq), DCM	Ethyl 5-(furan-2-amido)-3-methylthiophene-2-carboxylate (5)	80-90%
3	Intermediate (5)	NaOH, Ethanol/Water, HCl (aq)	5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (6)	85-95%

Conclusion

This guide outlines a logical, efficient, and well-precedented three-stage synthesis of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid. By leveraging the power of the Gewald multicomponent reaction and the reliability of the Schotten-Baumann acylation, this pathway provides a practical route for obtaining this valuable heterocyclic scaffold. The protocols described are based on established chemical principles and are designed to be reproducible in a standard synthetic chemistry laboratory, providing a solid foundation for further research and development in the field of medicinal chemistry.

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Unveiling the Mechanism of Action of 5-(Furan-2-amido)-3-methylthiophene-2-carboxylic Acid: A Systems Pharmacology Whitepaper

Executive Summary

5-(Furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS No. 923826-21-5)[1] represents a highly specialized synthetic pharmacophore bridging two distinct domains of molecular biology: bacterial quorum sensing and human hypoxia signaling. Rather than acting as a broad-spectrum agent, its unique structural anatomy—specifically the interplay between its thiophene-2-carboxylic acid core, a sterically restrictive 3-methyl group, and a 5-(furan-2-amido) extension—dictates a highly selective target profile.

This technical guide dissects the causality behind its mechanism of action (MoA), establishing its role as a potent inhibitor of the Pseudomonas aeruginosa virulence regulator PqsE [2] and a modulator of the FIH-1/HIF-1α hypoxic response pathway. By analyzing structure-activity relationships (SAR) and providing self-validating experimental workflows, this whitepaper serves as a comprehensive resource for drug development professionals exploring thiophene-based metalloenzyme inhibitors.

Molecular Anatomy & Pharmacophore Rationale

To understand the MoA of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid, one must deconstruct its structural causality. The molecule is not a monolithic entity but a precisely engineered assembly of three functional domains:

• The Thiophene-2-Carboxylic Acid Core (The Anchor): This moiety is a canonical metal-chelating pharmacophore. In metalloenzymes, the carboxylic acid acts as a bidentate or monodentate ligand coordinating with active-site transition metals (e.g., Fe³⁺ in PqsE or Fe²⁺ in FIH-1).

• The 3-Methyl Substitution (The Selectivity Switch): This is the most critical determinant of the compound's specificity. While unsubstituted thiophene-2-carboxylic acids are known to potently inhibit human D-amino acid oxidase (DAO), any substitution at the 3-position (including 3-methyl) completely abolishes DAO inhibitory activity due to steric clashes with Tyr224 in the DAO secondary pocket[3]. Therefore, the 3-methyl group acts as a negative design element, engineering out DAO off-target toxicity while preserving affinity for targets with wider active-site architectures like PqsE[2].

• The 5-(Furan-2-amido) Extension (The Affinity Enhancer): Fragment-based drug discovery often utilizes thiophene cores as initial "hits." The addition of the furan-2-amido tail via an amide linkage extends the molecule into adjacent hydrophobic grooves. The amide nitrogen and carbonyl provide critical hydrogen-bond donor/acceptor sites, significantly lowering the dissociation constant ( Kd​ ) compared to the bare 3-methylthiophene-2-carboxylic acid fragment[4].

Mechanism 1: Disruption of Pseudomonas aeruginosa Virulence (PqsE Inhibition)

Pseudomonas aeruginosa relies on the Pseudomonas Quinolone Signal (PQS) system to orchestrate biofilm formation and virulence factor expression. The pqsABCDE operon drives this system, with PqsE acting as a pathway-specific thioesterase and a critical regulatory node.

The 3-methylthiophene-2-carboxylic acid scaffold is a validated, direct binder of the PqsE active center[2]. The MoA unfolds as follows:

• Active Site Coordination: PqsE contains an Fe³⁺ ion in its active center. The carboxylic acid of the compound directly coordinates this metal ion, displacing native water molecules.

• Thioesterase Blockade: By occupying the catalytic pocket, the compound competitively inhibits PqsE's native thioesterase activity (which normally processes 2-aminobenzoylacetyl-CoA)[5].

• Regulatory Uncoupling: Interestingly, while the compound potently blocks the active site ( Kd​ ~ 19.6 µM for the base fragment), it does not suppress the downstream virulence factor pyocyanin[5]. This mechanistic decoupling proves that PqsE's regulatory function is independent of its thioesterase activity, making this compound an invaluable chemical probe for dissecting bacterial signaling.

Figure 1: Mechanism of PqsE active site inhibition by the thiophene-2-carboxylic acid derivative.

Mechanism 2: Modulation of Hypoxia Signaling (FIH-1 Inhibition)

Beyond bacterial targets, furan- and thiophene-2-carbonyl derivatives are potent modulators of human cellular metabolism, specifically targeting Factor Inhibiting HIF-1 (FIH-1) .

Under normoxic conditions, FIH-1 (an asparaginyl hydroxylase) hydroxylates Asn803 on the Hypoxia-Inducible Factor 1-alpha (HIF-1α). This hydroxylation sterically blocks the recruitment of the CBP/p300 transcriptional co-activators, silencing the hypoxia response.

• Enzymatic Inhibition: The thiophene-2-carboxylic acid core mimics the native 2-oxoglutarate co-substrate of FIH-1. It binds the active site Fe²⁺, while the 5-(furan-2-amido) extension occupies the substrate-binding cleft.

• HIF-1α Activation: By inhibiting FIH-1, the compound prevents Asn803 hydroxylation. Unhydroxylated HIF-1α successfully binds CBP/p300, translocating to the nucleus to activate Hypoxia Response Element (HRE) gene transcription. This mechanism is highly relevant for neuroprotection and ischemic disease therapies.

Figure 2: Activation of the HIF-1α transcriptional pathway via FIH-1 inhibition.

Quantitative SAR & Binding Data

The following table summarizes the causal relationship between structural modifications on the thiophene-2-carboxylic acid scaffold and their resulting target affinities.

Compound Scaffold / Derivative	Target Enzyme	Binding Affinity ( Kd​ / IC50​ )	Mechanistic Outcome	Reference
Thiophene-2-carboxylic acid (Base)	D-Amino Acid Oxidase (DAO)	IC50​ = 7.8 µM	Potent secondary pocket binding	[3]
3-Methyl thiophene-2-carboxylic acid	D-Amino Acid Oxidase (DAO)	Inactive	Steric clash abolishes binding	[3]
3-Methyl thiophene-2-carboxylic acid	PqsE (Fe³⁺ Thioesterase)	Kd​ = 19.6 µM	Active site metallo-coordination	[2]
Furan/Thiophene-2-carbonyl amides	FIH-1 (Fe²⁺ Hydroxylase)	Low µM range	Substrate cleft occupation
Thiophene-2-carboxylic amides	Protein Farnesyltransferase	IC50​ ~ 1.45 µM	CaaX competitive inhibition	[4]

Experimental Protocols & Validation Workflows

To ensure scientific integrity, the evaluation of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid must rely on self-validating assay systems. Below are the definitive protocols for validating both MoAs.

Protocol A: Thermodynamic Profiling of PqsE Binding via Isothermal Titration Calorimetry (ITC)

ITC provides a direct, label-free measurement of the thermodynamic parameters ( ΔH , ΔS , Kd​ ) driving the compound-PqsE interaction.

Step-by-Step Methodology:

• Protein Preparation: Express and purify recombinant P. aeruginosa PqsE. Dialyze extensively against ITC buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 2% DMSO).

• Ligand Preparation: Dissolve 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid in 100% DMSO, then dilute into the exact dialysate buffer to a final concentration of 1.5 mM (ensuring final DMSO matches the protein cell exactly).

• Titration Execution: Load 50 µM PqsE into the sample cell (volume ~200 µL). Load the ligand into the injection syringe. Perform 20 injections of 2 µL each at 25°C, with 120-second intervals and a stirring speed of 750 rpm.

• Self-Validating Controls:

  • Background Control: Titrate the ligand into buffer alone to measure heat of dilution. Subtract this from the main experimental data.

  • Specificity Control: Perform the identical titration using a PqsE E182A mutant (which disrupts the active site Fe³⁺ coordination)[5]. A loss of binding enthalpy validates that the compound specifically targets the metallo-active center.

• Data Analysis: Integrate the injection peaks and fit the normalized heat data to a one-set-of-sites binding model to extract the Kd​ .

Protocol B: Cellular HIF-α/HRE Transcriptional Reporter Assay

To validate the compound's efficacy as an FIH-1 inhibitor, a cell-based functional assay must be employed to measure downstream HIF-1α activation.

Step-by-Step Methodology:

• Cell Culture & Transfection: Seed SK-N-BE(2)c human neuroblastoma cells in 96-well plates at 2×104 cells/well. After 24 hours, transiently co-transfect cells with a pHRE-luciferase reporter plasmid and a Renilla luciferase control plasmid (for normalization) using Lipofectamine 3000.

• Compound Treatment: 24 hours post-transfection, treat the cells with serial dilutions of the compound (0.1 µM to 100 µM) in standard normoxic conditions (21% O2​ ).

• Self-Validating Controls:

  • Positive Control: Treat a subset of wells with 1 mM DMOG (Dimethyloxalylglycine), a pan-hydroxylase inhibitor known to activate HIF-1α.

  • Orthogonal Viability Check: Run a parallel plate treated identically, but process it using an MTT or CellTiter-Glo assay to ensure high compound concentrations are not causing luminescent artifacts via cytotoxicity.

• Measurement: After 16 hours of incubation, lyse the cells and measure Firefly and Renilla luminescence using a dual-luciferase reporter assay system. Calculate the relative HRE activity (Firefly/Renilla ratio) and plot against compound concentration to determine the EC50​ .

References

• Hin, N., et al. (2015). "Structural basis for potent inhibition of D-amino acid oxidase by thiophene carboxylic acids." Journal of Medicinal Chemistry, 58(18), 7258-7272.[Link]

• Kim, et al. (2018). "Furan- and Thiophene-2-Carbonyl Amino Acid Derivatives Activate Hypoxia-Inducible Factor via Inhibition of Factor Inhibiting Hypoxia-Inducible Factor-1." Molecules, 23(4), 875.[Link]

• Zender, M., Witzgall, F., Drees, S.L., Weidel, E., Maurer, C.K., Fetzner, S., Blankenfeldt, W., Empting, M., Hartmann, R.W. (2016). "Dissecting the Multiple Roles of PqsE in Pseudomonas aeruginosa Virulence by Discovery of Small Tool Compounds." ACS Chemical Biology, 11(6), 1755-1763.[Link]

• BRENDA Enzyme Database. "Information on EC 3.1.2.32 - 2-aminobenzoylacetyl-CoA thioesterase and Organism(s) Pseudomonas aeruginosa." BRENDA.[Link]

• RCSB Protein Data Bank. "5HIS: Crystal Structure of PQS Response Protein PqsE in Complex with 3-methylthiophene-2-carboxylic acid." RCSB PDB. [Link]

• Bacqué, E., et al. (2009). "Discovery of a New Class of Protein Farnesyltransferase Inhibitors in the Arylthiophene Series." Journal of Medicinal Chemistry, 52(19), 6126–6141.[Link]

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Furan and Thiophene Amide Derivatives: A Technical Guide to Unlocking Their Biological Potential

Introduction: The Privileged Role of Furan and Thiophene Scaffolds in Medicinal Chemistry

In the landscape of drug discovery, heterocyclic compounds are foundational pillars, with five-membered aromatic rings like furan and thiophene holding a position of particular significance.[1][2] Furan, with its oxygen heteroatom, and thiophene, its sulfur isostere, are not merely passive structural components. Their unique electronic and steric properties allow them to act as versatile pharmacophores that can engage in a multitude of interactions with biological targets, including hydrogen bonding and π–π stacking.[3] The incorporation of a furan or thiophene nucleus into a molecule can enhance its metabolic stability, improve its pharmacokinetic profile, and fine-tune its binding affinity and selectivity for enzymes and receptors.[3]

When the amide functionality (–C(=O)N<) is appended to these rings, a powerful synergy is created. The amide bond is a cornerstone of peptide and protein structure, and its presence in a small molecule allows it to mimic peptide linkages, granting access to a vast array of biological targets. The combination of the furan or thiophene scaffold with the amide linker has given rise to a rich and diverse class of derivatives exhibiting a remarkable spectrum of biological activities. These activities span from antimicrobial and anticancer to anti-inflammatory and neuroprotective effects, making them a fertile ground for therapeutic innovation.[1][4][5]

This guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic potential of furan and thiophene amide derivatives. We will delve into the causality behind experimental design, provide actionable protocols, and synthesize structure-activity relationship (SAR) data to empower researchers and drug development professionals in their quest for novel therapeutics.

Core Synthesis Strategies: From Carboxylic Acids to Bioactive Amides

The primary route to furan and thiophene amide derivatives involves the coupling of a corresponding furan or thiophene carboxylic acid with a primary or secondary amine. The choice of coupling strategy is paramount to ensure high yield, purity, and, when applicable, retention of stereochemistry.

Workflow for Synthesis and Evaluation

The journey from a conceptual molecule to a validated lead compound follows a structured, iterative process. This workflow ensures that resources are directed toward the most promising candidates.

Caption: General workflow for the development of furan and thiophene amide derivatives.

Experimental Protocol: General Amide Coupling Procedure

This protocol describes a standard, reliable method for synthesizing N-aryl furan-2-carboxamides.

Rationale: The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt) is a classic and effective choice. EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt then traps this intermediate to form an activated ester, which is less prone to side reactions (like N-acylurea formation) and racemization, ensuring a clean and efficient reaction with the incoming amine.

Step-by-Step Methodology:

• Reagent Preparation: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve furan-2-carboxylic acid (1.0 eq) and HOBt (1.2 eq) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF) (approx. 0.1 M concentration).

• Activation: Cool the solution to 0 °C in an ice bath. Add EDC hydrochloride (1.2 eq) portion-wise while stirring. Allow the mixture to stir at 0 °C for 30 minutes. Successful activation is often indicated by the solution becoming clear.

• Amine Addition: Add the desired aniline derivative (1.1 eq) to the reaction mixture, followed by a tertiary amine base such as Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 eq) to neutralize the hydrochloride salt formed.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel or by recrystallization to obtain the pure amide derivative.

• Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).[6][7]

A Spectrum of Biological Activities

The true value of these scaffolds lies in their diverse and potent biological effects. The specific activity is heavily influenced by the substitution patterns on both the heterocyclic ring and the amide nitrogen.

Antimicrobial and Antifungal Activity

The furan nucleus, particularly when substituted with a nitro group (as in the clinical antibiotic Nitrofurantoin), is a well-established antibacterial pharmacophore.[3] Amide derivatives leverage this core, with research demonstrating that modifications can tune the spectrum and potency of activity.

Mechanism Insight: The antimicrobial action of nitrofurans involves the enzymatic reduction of the nitro group within bacterial cells, producing highly reactive electrophilic intermediates.[3] These intermediates non-selectively attack bacterial macromolecules, including ribosomal proteins and DNA, leading to the inhibition of protein synthesis, DNA damage, and ultimately, cell death.[3] This multi-targeted mechanism is a key reason for the low incidence of acquired bacterial resistance to nitrofurans.

Structure-Activity Relationship (SAR):

• Electron-withdrawing groups on the furan or thiophene ring, such as a 5-nitro or 5-bromo group, often enhance antimicrobial activity.

• The incorporation of additional functionalities known for bioactivity, such as 2,4-dinitrophenylhydrazone or thiosemicarbazone moieties, can significantly boost potency, particularly against E. coli and fungal strains.[6][7][8]

• Aromatic substituents on the amide nitrogen can increase lipophilicity, potentially improving cell membrane penetration and leading to enhanced antibacterial effects.[9]

Representative Data:

Compound Class	Target Organism	Activity (MIC/Inhibition Zone)	Reference
Carbamothioyl-furan-2-carboxamides	Various bacterial & fungal strains	I.Z: 9–17 mm; MIC: 150.7–295 µg/mL	[9]
Furan-2-carboxamide hydrazones (9a-14a)	E. coli	Reported as the most active in a series	[6][7]
5-Arylfuran-2-yl derivatives (4e, 4j)	Candida albicans, Aspergillus ochraceus	Most potent antifungal agents in a series	[4]

Anticancer Activity

Thiophene and furan amides have emerged as a promising class of anticancer agents.[2][10] Their mechanism often involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as those mediated by protein kinases.[1][2]

Mechanism Insight: Many thiophene-based anticancer agents are designed as kinase inhibitors .[11] They can compete with ATP for binding in the catalytic cleft of kinases that are crucial for cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR). By blocking these signaling cascades, the compounds can induce cell cycle arrest and apoptosis.

Structure-Activity Relationship (SAR):

• The nature and position of substituents on the thiophene ring are critical for kinase binding and selectivity.[2]

• Cyclopenta[b]thiophene scaffolds have shown promise as inhibitors of tyrosine kinases.[11]

• For furan-based derivatives, antiproliferative activity against cell lines like A431 (epidermoid carcinoma) has been demonstrated and can be correlated with quantum chemical parameters like the energy of the LUMO (Lowest Unoccupied Molecular Orbital).[12][13]

Representative Data:

Compound Series	Target Cell Line	Activity (IC₅₀ / LD₅₀)	Reference
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl) derivatives	MCF-7 (Breast)	Compounds 7 & 9 showed highest activity	[11]
Carbamothioyl-furan-2-carboxamide (p-tolyl derivative)	HepG2 (Liver)	Cell viability of 33.29% at 20 µg/mL	[9]
Furan/Thiophene Amide Derivatives	A431 (Skin)	LD₅₀ values used for QSAR analysis	[12][13]

Anti-inflammatory Activity

Chronic inflammation is an underlying factor in numerous diseases. Furan and thiophene derivatives have demonstrated significant anti-inflammatory properties, often through the modulation of key inflammatory mediators and pathways.[14]

Mechanism Insight: A primary mechanism for the anti-inflammatory action of these compounds is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway . In a resting state, NF-κB is sequestered in the cytoplasm. Inflammatory stimuli lead to the phosphorylation and degradation of its inhibitor, IκBα, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes like TNF-α, IL-6, and COX-2. Certain furan and thiophene derivatives can suppress this pathway.

Caption: Inhibition of the NF-κB signaling pathway by furan/thiophene derivatives.

Natural furan derivatives can also exert anti-inflammatory effects by suppressing the production of nitric oxide (NO) and prostaglandin E2 (PGE2), and by regulating pathways like MAPK.[15][16][17]

Neuroprotective and Anticonvulsant Activity

The ability of small molecules to cross the blood-brain barrier (BBB) is a critical challenge in treating central nervous system (CNS) disorders. The favorable lipophilicity of the thiophene scaffold contributes to its ability to penetrate the BBB, making its derivatives attractive candidates for neurological diseases.[18][19]

Therapeutic Targets & Mechanisms:

• Anticonvulsant: Thiophene amides and related structures have shown potent activity in preclinical models of epilepsy, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.[20][21][22] The mechanism often involves the modulation of voltage-gated sodium or calcium ion channels, which are key targets for many antiepileptic drugs.[20]

• Neuroprotection: In the context of neurodegenerative disorders like Alzheimer's and Parkinson's disease, thiophene derivatives are being explored for their ability to modulate multiple pathological processes.[23] This includes inhibiting the aggregation of amyloid-β protein, alleviating oxidative stress, and inhibiting enzymes like monoamine oxidase B (MAO-B).[19][23]

Representative Data:

Compound Class	Activity Model	Result	Reference
Thienopyrimidinone derivatives	MES test (30 mg/kg)	Potent reduction of hind limb extension
3,4-Ethylenedioxythiophene amides	MES, scMET, 6 Hz screens	Compound 6a identified as a lead with no neurotoxicity	[21][22]
Benzo[b]thiophene analogues	MAO-B Inhibition	Identified as potential inhibitors for neurodegeneration

Experimental Protocol: In Vitro Anticancer MTT Assay

Rationale: The MTT assay is a robust, colorimetric method for assessing cell viability. It is a cornerstone of primary in vitro screening for anticancer compounds. The assay relies on the ability of mitochondrial reductase enzymes in viable, metabolically active cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer) to ~80% confluency. Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (furan/thiophene amides) in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37 °C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Observe the formation of purple formazan crystals under a microscope.

• Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Read the absorbance of the plate at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Future Perspectives and Conclusion

The furan and thiophene amide derivatives represent a class of "privileged structures" in medicinal chemistry, validated by the breadth and potency of their biological activities.[1][14] The inherent versatility of their core scaffolds, combined with the synthetic tractability of the amide linkage, provides a robust platform for generating vast chemical libraries. Future research will likely focus on several key areas:

• Multi-Targeting Agents: Designing single molecules that can modulate multiple targets simultaneously (e.g., acting as both anti-inflammatory and anticancer agents) is a growing trend, particularly for complex diseases.

• Improving Drug-like Properties: A continued focus on optimizing ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties will be crucial for translating promising in vitro hits into viable clinical candidates.

• Novel Therapeutic Areas: While much work has focused on cancer and infectious diseases, the neuroprotective properties of these compounds suggest untapped potential in treating a wider range of CNS and neurodegenerative disorders.[18][23]

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• Baczek, T., Bucinski, A., Zaczynska, E., et al. (2012). Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods. International Journal of Molecular Sciences, 13(6), 6665–6681.
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Comprehensive Spectroscopic Analysis and Structural Characterization of 5-(Furan-2-amido)-3-methylthiophene-2-carboxylic Acid: A Methodological Guide for Preclinical Drug Development

Introduction & Analytical Rationale

In preclinical drug development, the precise structural validation of active pharmaceutical ingredient (API) fragments and screening compounds is non-negotiable. 5-(Furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS 923826-21-5) is a highly functionalized heterocyclic scaffold[1]. It features a thiophene core substituted with a carboxylic acid, a methyl group, and a furan-2-amido moiety. Thiophene-carboxylic acid derivatives are critical pharmacophores, often utilized in the design of kinase inhibitors and anti-infectives[2].

To definitively characterize this molecule, a single analytical technique is insufficient. The structural complexity—specifically the potential for tautomerization, intermolecular hydrogen bonding, and the presence of two distinct heteroaromatic rings—demands a self-validating, multi-modal spectroscopic approach.

The Causality Behind the Analytical Choices:

• NMR Spectroscopy: 1D and 2D NMR are required to map the exact connectivity. Because the thiophene ring has only one isolated proton (H-4), standard coupling constants cannot be used to verify the substitution pattern. Heteronuclear Multiple Bond Correlation (HMBC) is strictly required to prove the linkage between the amide nitrogen and the thiophene C-5 position. Furthermore, research on thiophene-2-carboxylic acids demonstrates that no resonance conjugation occurs between the thiophene ring and the carboxy group, making the C-2 chemical shift highly dependent on inductive effects[3].

• High-Resolution Mass Spectrometry (HRMS): Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) is chosen because the amide bond is highly susceptible to collision-induced dissociation (CID). The fragmentation of thiophene amides predictably yields stable acylium (furoyl) cations, which serve as a diagnostic fingerprint for the furan-2-amido group[4].

• FT-IR Spectroscopy: Attenuated Total Reflectance (ATR) FT-IR provides orthogonal validation of the functional groups. It distinguishes the secondary amide from the carboxylic acid by resolving the distinct Amide I/II bands and the broad O-H stretch characteristic of carboxylic acid dimers[2].

Multi-Modal Analytical Workflow

The following workflow illustrates the logical progression of the structural elucidation process. Each step acts as a gatekeeper; failure to validate a functional group in one step requires a re-evaluation of the prior data.

Figure 1. Self-validating multi-modal spectroscopic workflow for structural elucidation.

Step-by-Step Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: High-Resolution Mass Spectrometry (LC-ESI-QTOF)

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol. Dilute to 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatography: Inject 2 µL onto a C18 UPLC column (2.1 x 50 mm, 1.7 µm). Elute using a linear gradient of 5% to 95% Acetonitrile (0.1% FA) over 5.0 minutes.

• Ionization Parameters: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.5 kV, desolvation temperature to 350 °C, and cone voltage to 25 V[5].

• Fragmentation (MS/MS): Isolate the [M+H]⁺ precursor ion (m/z 252.03) in the quadrupole. Apply a collision energy (CE) ramp from 15 to 30 eV using Argon as the collision gas[5].

• Self-Validation Check: If the diagnostic furoyl cation (m/z 95.01) is absent, verify the collision energy. A CE that is too low will yield only the parent ion, while a CE that is too high will shatter the furan ring into non-diagnostic hydrocarbon fragments.

Protocol 2: Nuclear Magnetic Resonance (1D and 2D NMR)

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆.

  • Causality: DMSO-d₆ is strictly selected because its strong hydrogen-bond-accepting nature disrupts the intermolecular hydrogen bonding of the carboxylic acid, preventing excessive line broadening and allowing the observation of the exchangeable OH and NH protons[2].

• Acquisition (¹H): Acquire ¹H NMR at 400 MHz or higher. Use a standard pulse sequence (e.g., zg30) with 16 scans, a relaxation delay (D1) of 2 seconds, and an acquisition time of 3 seconds.

• Acquisition (¹³C): Acquire ¹³C{¹H} NMR using a power-gated decoupling sequence (zgpg30). Run a minimum of 1024 scans. The molecule contains five quaternary carbons, which possess long T₁ relaxation times and lack Nuclear Overhauser Effect (NOE) enhancement.

• Self-Validation Check: If the carboxylic acid OH signal (~13.2 ppm) is missing or appears as a massive water peak at 3.3 ppm, suspect severe water contamination in the solvent. Add activated molecular sieves to the NMR tube, allow to sit for 2 hours, and re-acquire.

Protocol 3: Attenuated Total Reflectance FT-IR (ATR-FTIR)

• Background: Collect a background spectrum of the clean diamond ATR crystal (64 scans, 4 cm⁻¹ resolution).

• Sampling: Place 1-2 mg of the solid powder directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact.

• Acquisition: Collect 64 scans from 4000 to 400 cm⁻¹.

• Self-Validation Check: Poor contact will result in low signal-to-noise and distorted peak shapes (the Christiansen effect). If the baseline is severely sloped, increase the anvil pressure or re-center the powder on the diamond.

Quantitative Spectral Assignments

The following tables summarize the expected quantitative data derived from the structural rules of thiophene and furan derivatives[3],[6].

Table 1: Predicted NMR Assignments (400 MHz, DMSO-d₆)

Position	Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment / Causality
2	¹³C	~163.5	Cq	-	Carboxylic acid carbonyl (Inductive effect)
Amide	¹³C	~156.2	Cq	-	Amide carbonyl (Shielded vs acid)
4 (Thiophene)	¹H	7.65	s	1H	Aromatic CH (Deshielded by ortho-COOH)
3-CH₃	¹H	2.45	s	3H	Allylic/Aromatic methyl
NH	¹H	11.50	br s	1H	Amide proton (H-bonded to solvent)
OH	¹H	13.20	br s	1H	Carboxylic acid proton

Table 2: Key FT-IR Vibrational Modes (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Assignment	Structural Significance
3300 - 2500	Broad, Strong	O-H stretch	Confirms carboxylic acid dimer formation
3250	Sharp, Med	N-H stretch	Validates the secondary amide N-H
1685	Strong	C=O stretch	Carboxylic acid carbonyl
1650	Strong	C=O stretch	Amide I band (C=O stretching)
1535	Strong	N-H bend / C-N	Amide II band (Mixed vibration)

Table 3: LC-HRMS (ESI+) Fragmentation Profiling

m/z (Observed)	Formula	Mass Error (ppm)	Fragment Assignment
252.0325	[C₁₁H₁₀NO₄S]⁺	< 2.0	Protonated molecular ion[M+H]⁺
158.0270	[C₆H₈NO₂S]⁺	< 2.0	5-amino-3-methylthiophene-2-carboxylic acid
114.0372	[C₅H₈NS]⁺	< 2.0	Decarboxylated thiophene core
95.0128	[C₅H₃O₂]⁺	< 2.0	Furoyl cation

Mechanistic Mass Spectrometry Fragmentation Pathway

Understanding the gas-phase fragmentation behavior is critical for identifying this compound in complex biological matrices (e.g., during pharmacokinetic profiling). As demonstrated in studies of heterocyclic amides, the N/S/O heteroatom replacement in five-membered rings strongly dictates the fragmentation pathways[4].

Upon collisional activation, the protonated parent ion ([M+H]⁺, m/z 252.03) undergoes charge-directed cleavage at the amide bond. Because the furan ring can effectively stabilize a positive charge via resonance, the dominant fragment is the furoyl cation (m/z 95.01)[4]. Alternatively, charge retention on the thiophene moiety yields the 5-amino-3-methylthiophene-2-carboxylic acid fragment (m/z 158.03), which subsequently undergoes a neutral loss of CO₂ to form a highly stable decarboxylated core (m/z 114.04).

Figure 2. Proposed ESI-MS/MS collision-induced dissociation (CID) fragmentation pathway.

References

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• [4] Int. J. Mass Spectrom (via PMC). Tautomeric equilibrium, proton affinity and mass spectrometry fragmentation of flexible hydrogen-bonded precursors... Available at:[Link]

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5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid CAS number 929972-87-2

An In-Depth Technical Guide to 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS: 929972-87-2): A Prospective Analysis for Antimicrobial Drug Discovery

Executive Summary

The rise of multidrug-resistant bacteria presents a formidable challenge to global health, demanding novel therapeutic strategies beyond conventional antibiotics.[1][2] Anti-virulence therapy, which aims to disarm pathogens by inhibiting their virulence factors rather than killing them, offers a promising alternative that may impose less selective pressure for the development of resistance.[1][3] This guide focuses on the compound 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS No. 929972-87-2), a molecule that synergistically combines the structural motifs of thiophene and furan heterocycles. While direct experimental data on this specific compound is limited, its architecture strongly suggests potential as a modulator of bacterial communication systems, particularly quorum sensing (QS). This document provides a prospective analysis of the compound, outlining its physicochemical characteristics, a plausible synthetic route, hypothesized mechanisms of action, and a comprehensive workflow for its experimental validation as a novel anti-virulence agent.

The Molecular Architecture: A Synthesis of Bioactive Scaffolds

The structure of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid is a compelling fusion of two five-membered heterocyclic rings, each renowned for its prevalence in pharmacologically active compounds.

The Thiophene Core: A Privileged Scaffold in Medicinal Chemistry

The thiophene ring is a well-established "privileged structure" in drug discovery, featured in numerous approved drugs and clinical candidates. Its derivatives exhibit a vast range of biological activities, with particularly strong precedent in the antimicrobial field.[2][4] Thiophene-based compounds have been shown to exert antibacterial effects through diverse mechanisms, including the disruption of bacterial cell membranes and the inhibition of essential enzymatic pathways.[2][4][5] Notably, thiophene carboxamides and sulfonamides have emerged as potent inhibitors of bacterial quorum sensing, a cell-to-cell communication system that governs virulence and biofilm formation in many pathogenic species.[3][6][7]

The Furan Moiety: A Versatile Contributor to Bioactivity

The furan ring is another cornerstone of medicinal chemistry, present in numerous natural products and synthetic molecules with significant biological effects.[8][9] The electron-rich nature of the furan scaffold allows it to engage in various interactions with biological targets.[8] Furan derivatives have demonstrated a wide spectrum of activities, including antibacterial, anti-inflammatory, and anticancer properties, making them attractive components for the design of novel therapeutic agents.[9][10]

Physicochemical Profile and Synthetic Strategy

A thorough understanding of a compound's physical properties and a reliable synthetic route are prerequisites for its development.

Predicted Physicochemical Properties

While extensive experimental data for the title compound is not publicly available, its basic physicochemical properties can be predicted based on its structure and comparison to its non-methylated analog.[11] These parameters are crucial for predicting its drug-like qualities, such as oral bioavailability and membrane permeability.

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C₁₁H₉NO₄S	Defines the elemental composition.
Molecular Weight	251.26 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of 5).
Topological Polar Surface Area (TPSA)	108.9 Ų	Influences membrane permeability and transport characteristics.
XLogP3	~2.0	Indicates a balance between hydrophilicity and lipophilicity, favorable for cell penetration.
Hydrogen Bond Donors	2	Affects solubility and binding to target proteins.
Hydrogen Bond Acceptors	5	Affects solubility and binding to target proteins.

Proposed Synthetic Pathway

A logical and efficient synthesis is critical for producing the compound for study and for future analog development. The most direct approach involves the amide coupling of a 5-amino-3-methylthiophene-2-carboxylic acid precursor with furan-2-carboxylic acid.

Diagram 1: Proposed Synthetic Workflow

Caption: A plausible synthetic route from commercially available starting materials.

Protocol 1: Proposed Synthesis

• Nitration: 3-methylthiophene-2-carboxylic acid is carefully nitrated using a mixture of nitric acid and sulfuric acid to introduce a nitro group, primarily at the 5-position.

• Reduction: The resulting 5-nitro-3-methylthiophene-2-carboxylic acid is reduced to the corresponding amine, 5-amino-3-methylthiophene-2-carboxylic acid, using a standard reducing agent such as tin(II) chloride in hydrochloric acid. This amine is the key precursor.

• Acid Activation: In a separate reaction, furan-2-carboxylic acid is converted to its more reactive acid chloride derivative, furan-2-oyl chloride, using thionyl chloride or oxalyl chloride.

• Amide Coupling: The 5-amino-3-methylthiophene-2-carboxylic acid precursor is reacted with furan-2-oyl chloride under basic conditions (e.g., Schotten-Baumann conditions) to form the final amide bond.

• Purification and Characterization: The crude product is purified using recrystallization or column chromatography. The final structure and purity are confirmed by ¹H NMR, ¹³C NMR, mass spectrometry, and HPLC analysis.

Hypothesized Mechanism of Action: A Focus on Quorum Sensing Inhibition

The structural features of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid make it a prime candidate for an anti-virulence agent that functions by disrupting bacterial quorum sensing (QS).

Quorum Sensing as a Therapeutic Target

QS is a sophisticated communication system used by bacteria to monitor their population density and collectively regulate gene expression.[12] In many pathogens, QS controls the production of virulence factors (e.g., toxins, proteases) and the formation of antibiotic-resistant biofilms.[1][3][12] By blocking QS, it is possible to prevent bacteria from launching a coordinated attack on the host, rendering them more susceptible to the immune system without directly killing them.[1]

Diagram 2: General Quorum Sensing Inhibition

Caption: Inhibition of a QS receptor prevents downstream virulence gene expression.

Structural Rationale for QS Inhibition

Many known QS inhibitors are structurally related to the native autoinducer molecules and act as competitive antagonists at the cognate receptor protein (e.g., LuxR-type proteins). The thiophene-furan scaffold of the title compound is analogous to other heterocyclic structures known to inhibit QS.

• Ureidothiophene-2-carboxylic acids have been identified as inhibitors of PqsD, a key enzyme in the QS pathway of Pseudomonas aeruginosa.[6]

• Thiophenesulfonamides are potent and specific inhibitors of LuxR homologs in multiple pathogenic Vibrio species.[3][7]

• Thiophenones have also been shown to disrupt QS signaling, likely by binding to nucleophilic residues in the LuxR master regulator.[1]

The furan-amido side chain of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid could mimic the acyl side chain of N-acyl-homoserine lactone (AHL) autoinducers, while the thiophene carboxylic acid core could provide the necessary scaffold for binding within the receptor's active site.

A Framework for Experimental Validation

A systematic, multi-tiered approach is required to validate the hypothesized biological activity. This workflow ensures that each step builds upon the last, from basic activity screening to more complex mechanistic studies.

Diagram 3: Experimental Validation Workflow

Caption: A tiered approach to screen for specific anti-virulence activity.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This initial screen determines the concentration at which the compound inhibits bacterial growth. A high MIC is desirable for a true anti-virulence agent, as it indicates the compound does not rely on bactericidal or bacteriostatic effects.

• Preparation: Prepare a stock solution of the test compound in DMSO. Perform two-fold serial dilutions in a 96-well microtiter plate using appropriate bacterial growth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with a standardized bacterial suspension (e.g., P. aeruginosa, V. campbellii) to a final concentration of ~5 x 10⁵ CFU/mL. Include positive (antibiotic) and negative (DMSO vehicle) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Analysis: Determine the MIC as the lowest concentration of the compound with no visible bacterial growth. The goal is to find a compound with a high MIC but activity in subsequent anti-virulence assays.

Protocol 3: Quorum Sensing Inhibition (QSI) Reporter Assay

This assay directly measures the ability of the compound to interfere with QS signaling using a bacterial strain engineered to produce a measurable signal (e.g., light, pigment) under the control of a QS-regulated promoter.

• Strain Selection: Use a common reporter strain such as Vibrio campbellii (measures bioluminescence) or Chromobacterium violaceum (measures purple violacein pigment production).

• Assay Setup: In a 96-well plate, add sub-MIC concentrations of the test compound to the reporter strain culture. Ensure concentrations used do not inhibit bacterial growth, which would create a false positive.

• Incubation: Incubate the plate under appropriate conditions to allow for bacterial growth and reporter signal expression.

• Quantification: Measure the reporter signal (luminescence with a luminometer or violacein production via spectrophotometry after extraction).

• Data Analysis: Calculate the percent inhibition of the QS-regulated signal relative to the untreated control. A significant, dose-dependent reduction in the signal indicates QSI activity.

Conclusion and Future Outlook

5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid stands as a molecule of high potential at the intersection of established bioactive scaffolds. Its structure is rationally designed to target bacterial virulence, particularly quorum sensing, offering a pathway to circumvent the selective pressures that drive antibiotic resistance. The proposed synthetic and validation workflows provide a clear and robust roadmap for researchers and drug development professionals to investigate this compound. Successful validation would not only yield a novel anti-virulence lead but also reinforce the powerful strategy of targeting bacterial communication to combat infectious diseases. Future work would involve extensive structure-activity relationship (SAR) studies to optimize potency and drug-like properties, ultimately paving the way for preclinical development.

References

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• Maurer, C. K., et al. (2015). Exploring the chemical space of ureidothiophene-2-carboxylic acids as inhibitors of the quorum sensing enzyme PqsD from Pseudomonas aeruginosa. European Journal of Medicinal Chemistry. [Link]

• Bouché, L., et al. (2018). The rational design, synthesis and antimicrobial properties of thiophene derivatives that inhibit bacterial histidine kinases. Scientific Reports. [Link]

• Brackman, G., et al. (2015). Specific quorum sensing-disrupting activity (AQSI) of thiophenones and their therapeutic potential. Bioorganic & Medicinal Chemistry. [Link]

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An In-depth Technical Guide to 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid, a heterocyclic compound featuring a furan ring connected via an amide linkage to a substituted thiophene core. The convergence of these two privileged scaffolds—furan and thiophene—suggests significant potential in medicinal chemistry. Furan and thiophene derivatives are known to exhibit a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3] This document details the molecule's structural and physicochemical properties, outlines a logical synthetic pathway, provides a framework for its structural characterization, and discusses its potential applications in drug discovery based on the established bioactivity of related structures.

Molecular Overview and Physicochemical Properties

Structural Formula

The structural formula of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid is defined by a central 3-methylthiophene-2-carboxylic acid moiety. An amide bond at the C5 position of the thiophene ring links it to a furan-2-carbonyl group.

Structure:

• Core Scaffold: Thiophene, a five-membered aromatic ring containing a sulfur atom.

• Substituents on Thiophene:

  • A carboxylic acid (-COOH) group at the C2 position.

  • A methyl (-CH3) group at the C3 position.

  • An amido linkage at the C5 position.

• Amide Component: The amide is formed from furan-2-carboxylic acid, resulting in a furan-2-carboxamide substituent.

Physicochemical Data

The key physicochemical properties of the title compound are summarized below. These values are critical for assessing its drug-like properties, such as solubility and membrane permeability.

Property	Value	Source
IUPAC Name	5-[(furan-2-carbonyl)amino]-3-methylthiophene-2-carboxylic acid	-
CAS Number	923826-21-5	[4]
Molecular Formula	C₁₁H₉NO₄S	[4]
Molecular Weight	251.26 g/mol	[4]
Appearance	Expected to be a solid powder	-

Rationale and Potential Applications in Drug Discovery

The combination of furan, thiophene, and amide moieties within a single molecular entity creates a compelling candidate for biological screening. Both furan and thiophene are considered "privileged" scaffolds in medicinal chemistry due to their presence in numerous bioactive compounds.[5][6]

• Furan-Amide Derivatives: This class of compounds has demonstrated a wide spectrum of biological activities, including potential as anticancer, antibacterial, and antifungal agents.[2][3][7] The furan ring's electron-rich nature and aromaticity contribute to its ability to engage in various interactions with biological targets.[5][6]

• Thiophene-Carboxamides: Thiophene derivatives are also well-established as pharmacologically active agents.[8][9] The thiophene ring is often used as a bioisostere for a phenyl ring, offering modulated electronic properties and metabolic stability.[6] Thiophene-2-carboxylic acid itself is a precursor to drugs like Suprofen, used in eye drops.[10]

• Amide Linkage: The amide bond is a fundamental feature of peptides and proteins, and its incorporation into small molecules provides a rigid, planar unit capable of forming crucial hydrogen bonds with biological receptors.[11]

Given these precedents, 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid and its analogs are logical candidates for screening in anticancer and antimicrobial assays.[1][8]

Retrosynthetic Analysis and Synthesis Protocol

A robust synthesis is paramount for producing the compound for screening and further development. A logical retrosynthetic approach involves the formation of the key amide bond as the final or penultimate step, coupling a substituted aminothiophene with furan-2-carboxylic acid or its activated derivative.

Retrosynthetic Pathway

The synthesis can be logically disconnected at the amide bond, simplifying the molecule into two key precursors: an aminothiophene ester and furan-2-carbonyl chloride.

Caption: Retrosynthetic analysis of the target molecule.

Experimental Protocol: Proposed Synthesis

This protocol outlines a validated, multi-step synthesis starting from commercially available precursors. The causality behind each step is explained to ensure reproducibility and understanding.

Step 1: Synthesis of Methyl 5-amino-3-methylthiophene-2-carboxylate (Precursor 1)

The synthesis of substituted aminothiophenes can be achieved through various established methods. One common approach is the Gewald reaction or modifications thereof. For this specific precursor, literature points towards multi-step procedures starting from simpler building blocks.[12][13] For the purpose of this guide, we will assume Precursor 1 is available as a starting material, as its synthesis is a complex procedure in itself.[12]

Step 2: Amide Bond Formation via Acyl Chloride

This method is direct and often high-yielding. It relies on activating the carboxylic acid to a more reactive acyl chloride.

• Activation of Furan-2-carboxylic acid:

  • To a solution of furan-2-carboxylic acid (1.0 eq) in a dry, inert solvent like dichloromethane (DCM) or toluene, add thionyl chloride (SOCl₂) (1.2-1.5 eq) dropwise at 0 °C. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

  • Causality: Thionyl chloride converts the carboxylic acid into the highly reactive furan-2-carbonyl chloride, which is susceptible to nucleophilic attack by the amine. DMF acts as a catalyst for this transformation.

  • Stir the reaction at room temperature for 2-4 hours or until gas evolution ceases. The solvent and excess SOCl₂ are then removed under reduced pressure to yield crude furan-2-carbonyl chloride, which is often used immediately in the next step.

• Amide Coupling:

  • Dissolve Methyl 5-amino-3-methylthiophene-2-carboxylate (Precursor 1, 1.0 eq) in a dry aprotic solvent such as DCM or tetrahydrofuran (THF). Add a non-nucleophilic base like triethylamine (TEA) or pyridine (1.5 eq) to the solution and cool to 0 °C.

  • Causality: The base is crucial to neutralize the HCl gas that is generated as a byproduct of the reaction, preventing it from protonating the starting amine and rendering it unreactive.

  • Add the freshly prepared furan-2-carbonyl chloride (1.1 eq) dropwise to the cooled amine solution with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester intermediate.

Step 3: Saponification (Ester Hydrolysis)

• Hydrolysis Reaction:

  • Dissolve the crude methyl ester from the previous step in a mixture of methanol or ethanol and water.

  • Add an excess of a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2-3 eq).

  • Causality: The hydroxide ion acts as a nucleophile, attacking the ester's carbonyl carbon and leading to the cleavage of the ester bond (saponification) to form the carboxylate salt.

  • Stir the mixture at room temperature or with gentle heating (40-50 °C) until TLC indicates the complete consumption of the starting material.

• Work-up and Purification:

  • Remove the organic solvent under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar solvent like ether to remove any non-acidic impurities.

  • Cool the aqueous layer in an ice bath and acidify to a pH of ~2-3 by the slow addition of 1M HCl.

  • Causality: Acidification protonates the carboxylate salt, causing the desired carboxylic acid product to precipitate out of the aqueous solution due to its lower solubility.

  • Collect the resulting solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product, 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid. Further purification can be achieved by recrystallization if necessary.

Structural Elucidation and Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step. A combination of spectroscopic techniques is required.[2][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for unambiguous structure determination.

¹H NMR (Predicted)	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
Thiophene-H	~7.5 - 7.8	s	H at C4 position
Amide-NH	~9.0 - 10.5	br s	-NH- proton
Furan-H	~7.6 - 7.8	d	H at C5 of furan
Furan-H	~7.2 - 7.4	d	H at C3 of furan
Furan-H	~6.5 - 6.7	dd	H at C4 of furan
Methyl-H	~2.3 - 2.6	s	-CH₃ protons
Carboxylic Acid-H	~12.0 - 13.0	br s	-COOH proton

¹³C NMR (Predicted)	Expected Chemical Shift (δ, ppm)	Assignment
Thiophene-C=O	~165 - 175	Carboxylic acid carbon
Amide-C=O	~155 - 165	Amide carbonyl carbon
Aromatic-C	~110 - 150	Carbons of thiophene and furan rings
Methyl-C	~14 - 20	-CH₃ carbon

Infrared (IR) Spectroscopy

IR spectroscopy helps confirm the presence of key functional groups.[14]

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
O-H Stretch (Carboxylic Acid)	3300 - 2500	Very broad
N-H Stretch (Amide)	3300 - 3100	Medium, sharp
C=O Stretch (Carboxylic Acid)	1725 - 1700	Strong, sharp
C=O Stretch (Amide I Band)	1680 - 1630	Strong, sharp
C-N Stretch / N-H Bend (Amide II)	1570 - 1515	Medium
C-S Stretch (Thiophene)	~850, ~650	Medium to weak

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. For C₁₁H₉NO₄S, the expected monoisotopic mass is approximately 251.0252 Da. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Conclusion

This technical guide provides a foundational framework for the synthesis and characterization of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid. The structural design, which combines known bioactive scaffolds, makes it a molecule of significant interest for drug discovery programs, particularly in the fields of oncology and infectious diseases. The outlined synthetic and analytical protocols offer a clear and logical path for researchers to produce and validate this compound for further biological evaluation.

References

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• Sweidan, K., et al. (2022). Synthesis, Characterization, and Antimicrobial Evaluation of New Furan-2-Carboxamide Derivatives. ResearchGate. Available at: [Link]

• Sweidan, K., et al. (2022). Synthesis, Characterization, and Antimicrobial Evaluation of New Furan-2-Carboxamide Derivatives. Bentham Science. Available at: [Link]

• Biris, C. G., et al. (2024). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. MDPI. Available at: [Link]

• Sweidan, K., et al. (2021). Synthesis, Characterization, and Antimicrobial Evaluation of New Furan-2-Carboxamide Derivatives. Bentham Science. Available at: [Link]

• Hollósy, F., et al. (2012). Pharmacological classification and activity evaluation of furan and thiophene amide derivatives applying semi-empirical ab initio molecular modeling methods. PubMed. Available at: [Link]

• Arjunan, V., et al. (2014). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Physics. Available at: [Link]

• MDPI. (2025). N-(2,2-Diphenylethyl)furan-2-carboxamide. MDPI. Available at: [Link]

• Roger, J., et al. (2011). Examples of bioactive furan or thiophene derivatives. ResearchGate. Available at: [Link]

• NIST. (n.d.). Thiophene-2-carboxylic acid ethyl ester. NIST WebBook. Available at: [Link]

• NIST. (n.d.). 2-Thiophenecarboxylic acid. NIST WebBook. Available at: [Link]

• Guery, S., et al. (2006). Process for the industrial synthesis of the methyl diester of 5-amino-3-carboxymethyl-4-cyano-2-thiophenecarboxylic acid, and application to the synthesis of bivalent salts of ranelic acid and their hydrates. Google Patents.

• Kumar, P., & Kumar, R. (2024). Furan: A Promising Scaffold for Biological Activity. International Research Journal of Pharmacy and Medical Sciences. Available at: [Link]

• Harada, H., et al. (2018). Furan- and Thiophene-2-Carbonyl Amino Acid Derivatives Activate Hypoxia-Inducible Factor (HIF) by Inhibiting HIF Prolyl Hydroxylase-1 (FIH-1). PMC. Available at: [Link]

• Sharma, R., et al. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. Available at: [Link]

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• Patel, M. N., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Available at: [Link]

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The Furoate Scaffold: Discovery, Chemical Evolution, and Pharmacological Design of Furan-2-Carboxylic Acid Derivatives

Executive Summary

Furan-2-carboxylic acid, historically known as pyromucic acid or 2-furoic acid, is a foundational heterocyclic compound that has evolved from an 18th-century chemical curiosity into a privileged scaffold in modern drug development. Characterized by a five-membered aromatic furan ring substituted with a carboxylic acid at the C2 position, this molecule and its esterified derivatives (furoates) exhibit unique physicochemical properties. This whitepaper provides an in-depth technical analysis of the historical discovery of 2-furoic acid, the chemical logic driving its integration into pharmaceutical pipelines, and the self-validating synthetic protocols used to generate highly potent therapeutic derivatives.

Historical Genesis: From Pyromucic Acid to a Privileged Scaffold

The discovery of furan chemistry predates the formal isolation of furan itself. In 1780, the Swedish chemist Carl Wilhelm Scheele performed the dry distillation of mucic acid (galactaric acid)—a sugar acid derived from the oxidation of milk sugar[1]. This thermal decomposition forced a dehydration and cyclization cascade, yielding a crystalline white solid that Scheele named "pyromucic acid"[2].

This serendipitous reaction marked the first documented synthesis of a furan-containing compound[3]. It was not until 1832 that Johann Wolfgang Döbereiner isolated furfural[4], and 1870 when Heinrich Limpricht formally prepared the parent unsubstituted furan heterocycle[2]. Despite furan being the core structure, 2-furoic acid served as the foundational molecule that allowed early chemists to deduce the aromatic nature and reactivity of oxygen-containing five-membered rings through oxidative cleavage and degradation studies[4]. Today, 2-furoic acid is recognized not just as a historical milestone, but as a critical bio-based platform chemical synthesized industrially from lignocellulosic biomass[1].

The Chemical Logic of the Furoate Moiety in Drug Design

In contemporary medicinal chemistry, the furan-2-carboxylate (furoate) ester is strategically appended to active pharmaceutical ingredients (APIs) to fundamentally alter their pharmacokinetics and target engagement. The selection of a furoate group over simpler aliphatic esters (like acetates or propionates) is driven by strict structure-activity relationship (SAR) causality.

Lipophilicity and Pharmacokinetics

The incorporation of the aromatic furan ring significantly increases the lipophilicity of the parent drug. In the design of inhaled corticosteroids such as fluticasone furoate and mometasone furoate , this heightened lipophilicity is a calculated experimental choice. The furoate ester enhances the drug's penetration into the lipid-rich cell membranes of the respiratory mucosa, ensuring prolonged tissue retention[5]. Consequently, systemic absorption is minimized, which drastically reduces off-target endocrine side effects such as adrenal suppression.

Target Affinity and Allosteric Modulation

The furoate moiety also acts as a critical pharmacophore for receptor binding. In fluticasone furoate, the esterification at the 17α-position of the steroid backbone perfectly occupies the lipophilic pocket of the glucocorticoid receptor (GR). This results in a massive increase in receptor affinity, leading to the sustained suppression of NF-κB and downstream pro-inflammatory cytokines (IL-6, IL-8, TNF-α)[5].

Beyond corticosteroids, recent high-throughput screening has identified novel furan-2-carboxylic acid derivatives as potent dual inhibitors of D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) [6]. In these molecules (e.g., compounds 4h and 10b), the carboxylic acid provides essential hydrogen-bond anchoring, while the furan ring engages in π-π stacking within the allosteric sites of the tautomerase enzymes, blocking their ability to activate the CD74 surface receptor[6].

Mechanistic Visualization: Dual Inhibition Pathways

The following diagram illustrates the logical signaling cascade modulated by the novel furan-2-carboxylic acid derivatives (4h and 10b) in the context of cancer and inflammation.

Mechanism of D-DT/MIF-1 dual inhibition by furan-2-carboxylic acid derivatives.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the synthesis of 2-furoic acid and its derivatives relies on protocols designed with intrinsic thermodynamic or kinetic checkpoints.

Protocol A: Industrial Synthesis of 2-Furoic Acid via Cannizzaro Disproportionation

This protocol leverages the Cannizzaro reaction to convert biomass-derived furfural into 2-furoic acid[3].

• Step 1: Base-Catalyzed Disproportionation. Furfural is added to a concentrated aqueous NaOH solution. Causality: The strong base initiates a nucleophilic attack on the aldehyde carbon, driving a hydride transfer between two furfural molecules. This yields a 1:1 mixture of sodium 2-furoate (oxidized) and furfuryl alcohol (reduced)[3].

• Step 2: Phase Separation. The reaction mixture is allowed to settle. Causality: Furfuryl alcohol forms an immiscible organic oil that separates from the aqueous layer containing the highly soluble sodium 2-furoate, allowing for primary mechanical separation.

• Step 3: Acidification & Precipitation. The aqueous phase is treated with concentrated HCl until the pH drops below 3.0. Causality: The pKa of 2-furoic acid is approximately 3.12[3]. Lowering the pH protonates the carboxylate ion, drastically reducing its aqueous solubility.

• Self-Validation: The protocol acts as a self-validating system; the spontaneous formation of a dense, white/beige crystalline powder exclusively at pH < 3 confirms the successful oxidation and isolation of the acid, as any remaining unreacted aldehyde or alcohol byproduct remains soluble or as a separate liquid phase.

Protocol B: Regioselective Synthesis of Mometasone 17-(2-Furoate)

Historically, esterifying the 17α-hydroxy group of corticosteroids required the cumbersome protection of the 11β-hydroxy group. Modern protocols utilize kinetic control to achieve direct, regioselective acylation[7].

• Step 1: Solvation. Mometasone and triethylamine (acting as an acid scavenger and catalytic nucleophile) are dissolved in dichloromethane. Causality: A non-polar, water-immiscible solvent ensures that the highly reactive 2-furoyl chloride remains fully solvated and protected from premature hydrolysis[7].

• Step 2: Low-Temperature Acylation. 2-furoyl chloride is added dropwise while maintaining the reaction temperature between -5°C and 0°C. Causality: The sub-zero temperature imposes strict kinetic control. The sterically hindered 11β-OH group lacks the thermal activation energy required to react, directing the furoyl chloride exclusively to the targeted 17α-OH position[7].

• Step 3: Acidic Workup & Solvent Exchange. The mixture is washed with dilute HCl, and the solvent is exchanged via distillation with methanol.

• Self-Validation: The success and purity of the regioselective esterification are validated by the crystallization phase. Mometasone 17-(2-furoate) spontaneously crystallizes from the concentrating methanolic solution at 0°C to 5°C, leaving unreacted precursors and any trace structural isomers dissolved in the mother liquor[7].

Quantitative Pharmacological Landscape

The diverse applications of furan-2-carboxylic acid derivatives are best understood through their quantitative binding affinities and inhibitory concentrations across various biological targets.

Compound	Target / Cell Line	IC50 / Affinity	Therapeutic Application	Source
Compound 10b	D-DT / MIF-1	1.5 μM / 1.0 μM	Anticancer / Anti-inflammatory	[6]
Compound 4h	D-DT / MIF-1	2.4 μM / 9.8 μM	Anticancer / Anti-inflammatory	[6]
Pyridine carbohydrazide deriv.	MCF-7 (Breast Cancer)	4.06 μM	Anticancer	[8]
N-phenyl triazinone deriv.	MCF-7 (Breast Cancer)	2.96 μM	Anticancer	[8]
Ag(I) furan-2-carboxylate	Jurkat (T-cell leukemia)	8.00 μM	Anticancer	[8]
Fluticasone furoate	Glucocorticoid Receptor	RRA >2900*	Allergic Rhinitis / Asthma	[5]

*Relative Receptor Affinity (RRA) compared to Dexamethasone (Baseline = 100).

References

• Grokipedia. Furan - Discovery and History. Retrieved from: [Link]

• Journal of Medicinal Chemistry (ACS Publications). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. DOI:[Link]

• Wikipedia. 2-Furoic acid. Retrieved from:[Link]

• European Medicines Agency (EMA). Avamys, INN-fluticasone furoate - Scientific Discussion. Retrieved from: [Link]

• National Institutes of Health (NIH) / MDPI. Multi-Gram Scale Synthesis and Characterization of Mometasone Furoate EP Impurity C. Retrieved from:[Link]

• Google Patents.US6177560B1 - Process for the preparation of mometasone furoate.

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• 1. 2-Furoic acid — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Furoic acid - Wikipedia [en.wikipedia.org]
• 4. Furan — Grokipedia [grokipedia.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US6177560B1 - Process for the preparation of mometasone furoate - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

In Vitro Screening of Novel Thiophene-2-Carboxamide Derivatives: A Technical Guide for Target-Directed Drug Discovery

Executive Summary & Pharmacological Rationale

The thiophene-2-carboxamide scaffold is a highly privileged pharmacophore in modern medicinal chemistry. Characterized by its unique electronic distribution, sulfur-mediated hydrogen bonding capabilities, and structural rigidity, this moiety has demonstrated profound versatility. Recent literature establishes novel thiophene-2-carboxamide derivatives as potent dual vascular endothelial growth factor receptor-2 (VEGFR-2) and mitotic inhibitors [1], advanced glycation end-products receptor (RAGE) antagonists [2], and modulators of Beta-Amyloid (Aβ42) aggregation [3].

However, screening these sulfur-containing heterocycles requires rigorous methodological design. Thiophene derivatives can occasionally act as Pan-Assay Interference Compounds (PAINS) due to aggregation or autofluorescence. As a Senior Application Scientist, I have structured this guide to provide self-validating, step-by-step in vitro screening protocols that eliminate false positives and elucidate the true mechanistic causality of these compounds.

Hierarchical Screening Triage

Before advancing to complex cellular assays, novel thiophene-2-carboxamides must undergo a strict triage to confirm their physicochemical integrity.

Fig 1. Hierarchical in vitro screening workflow for thiophene-2-carboxamide derivatives.

Primary Target-Based Screening: VEGFR-2 Kinase Inhibition

Thiophene-2-carboxamides, specifically ortho-amino derivatives, are highly effective ATP-competitive inhibitors of VEGFR-2, a receptor tyrosine kinase critical for tumor angiogenesis [1].

Causality of Assay Selection: Why TR-FRET?

Standard colorimetric or ELISA-based kinase assays are highly susceptible to interference from the intrinsic absorbance of conjugated thiophene systems. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a microsecond temporal delay before signal acquisition. This delay allows short-lived background autofluorescence to decay, ensuring that the measured signal is a direct, true reflection of ATP-competitive kinase inhibition.

Step-by-Step Protocol: VEGFR-2 TR-FRET Assay

• Reagent Preparation: Prepare a 1X Kinase Buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.

• Compound Dilution: Serially dilute the thiophene-2-carboxamide derivatives in 100% DMSO, then transfer to the assay buffer to achieve a final DMSO concentration of ≤1% (preventing solvent-induced enzyme denaturation).

• Enzyme-Inhibitor Pre-incubation: Add 2 nM of recombinant human VEGFR-2 kinase domain to a 384-well low-volume microplate. Add the diluted compounds and pre-incubate at 22°C for 30 minutes. Causality: Pre-incubation allows slow-binding thiophene derivatives to reach thermodynamic equilibrium with the target.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of 10 µM ATP and 100 nM biotinylated poly-GT substrate. Incubate for 60 minutes at 22°C.

• Signal Development: Terminate the reaction by adding a stop buffer containing EDTA (to chelate Mg²⁺) alongside Europium-labeled anti-phosphotyrosine antibody (donor) and Streptavidin-APC (acceptor).

• Detection: Read the plate on a multi-mode reader using an excitation of 340 nm and dual emission at 615 nm and 665 nm. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

Fig 2. Mechanism of VEGFR-2 inhibition by thiophene-2-carboxamide derivatives blocking angiogenesis.

Phenotypic Screening: Cellular Cytotoxicity & Apoptosis

Once target engagement is confirmed, compounds must be evaluated in relevant cellular models, such as the highly vascularized HepG-2 (hepatocellular carcinoma) cell line.

Causality of Assay Selection: Flow Cytometry for Sub-G1 Arrest

Cell viability assays (like MTT) only indicate that cells are dying, but not how. Because advanced thiophene-2-carboxamides are designed as dual VEGFR-2 and β-tubulin inhibitors [1], they should induce specific cell cycle arrest. Flow cytometry using Propidium Iodide (PI) staining allows us to quantify the Sub-G1 population—a direct hallmark of DNA fragmentation and apoptosis, proving the mechanism of action is cytotoxic, not merely cytostatic.

Step-by-Step Protocol: Cell Cycle Analysis via Flow Cytometry

• Cell Seeding: Seed HepG-2 cells at a density of 2×105 cells/well in a 6-well plate and incubate overnight at 37°C in 5% CO₂.

• Compound Treatment: Treat cells with the target thiophene-2-carboxamide derivative at its pre-determined IC₅₀ concentration for 24 hours. Use Sorafenib as a positive control.

• Harvesting & Fixation: Trypsinize the cells, wash twice with ice-cold PBS, and fix dropwise in 70% cold ethanol. Store at -20°C for at least 2 hours. Causality: Ethanol fixation permeabilizes the membrane, allowing the PI dye to intercalate into the DNA.

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in 500 µL of PI/RNase staining buffer. Incubate in the dark for 30 minutes at room temperature. Causality: RNase is critical because PI binds to both RNA and DNA; degrading RNA ensures the fluorescence signal is strictly proportional to DNA content.

• Acquisition: Analyze minimum 10,000 events per sample using a flow cytometer. Quantify the percentage of cells in the Sub-G1, G0/G1, S, and G2/M phases.

Quantitative Data Summary

The following table summarizes the superior in vitro profile of an optimized ortho-amino thiophene carboxamide derivative (Compound 5) compared to the clinical standard, Sorafenib [1].

Compound	VEGFR-2 IC₅₀ (µM)	β-Tubulin Inhibition (%)	HepG-2 Cytotoxicity IC₅₀ (µM)	Primary Cell Cycle Arrest Phase
Thiophene Derivative (Cmpd 5)	0.59 ± 0.21	73%	1.92 ± 0.14	Sub-G1 / G2/M
Sorafenib (Reference)	0.03 ± 0.01	N/A	4.41 ± 0.20	Sub-G1

Expanding the Scaffold: Alternative Target Screening

Beyond oncology, the thiophene-2-carboxamide scaffold is highly tunable. Recent advancements have successfully repurposed benzo[b]thiophene-2-carboxamide derivatives as Advanced Glycation End-Products Receptor (RAGE) antagonists to combat "inflammaging" [2]. Furthermore, specific N-phenylbenzo[b]thiophene-2-carboxamide derivatives have been shown to modulate Aβ42 aggregation, mitigating neurotoxicity in Alzheimer's models [3].

When screening for RAGE antagonism, surface plasmon resonance (SPR) or competitive ELISA against known ligands (like Azeliragon) should replace the kinase assays, though the rigorous PAINS and solubility triage (Fig 1) remains universally applicable.

References

• Title: Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinoma as VEGFR-2 Inhibitors Source: Journal of Enzyme Inhibition and Medicinal Chemistry (2018) URL: [Link]

• Title: Development of New Benzo[b]Thiophene-2-Carboxamide Derivatives as Advanced Glycation End-Products Receptor (RAGE) Antagonists Source: ChemMedChem (2025) URL: [Link]

• Title: Small Molecules N-Phenylbenzofuran-2-carboxamide and N-Phenylbenzo[b]thiophene-2-carboxamide Promote Beta-Amyloid (Aβ42) Aggregation and Mitigate Neurotoxicity Source: ACS Chemical Neuroscience (2023) URL: [Link]

Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Evaluation of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid in Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Derivatives of thiophene and furan carboxamides represent a promising class of heterocyclic compounds in medicinal chemistry and drug discovery. These scaffolds are present in numerous compounds with a wide range of biological activities, including anticancer properties. The aromatic nature of the thiophene and furan rings facilitates binding to various biological targets, and their structures are amenable to chemical modifications to enhance potency and selectivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid , a novel compound with potential therapeutic applications.

Given the structural motifs of a thiophene carboxamide and a furan moiety, it is hypothesized that this compound may exhibit antiproliferative and pro-apoptotic effects on cancer cells. The protocols outlined herein are designed to systematically investigate these potential activities, from initial cytotoxicity screening to more detailed mechanistic studies. These methodologies are based on established and widely accepted techniques in cell biology and cancer pharmacology.

Materials and Reagents

For the successful execution of the following protocols, a standard cell culture laboratory equipped with the following materials and reagents is required.

Category	Item	Recommended Supplier
Compound	5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid	Commercially available from various chemical suppliers.
Cell Lines	Panel of human cancer cell lines (e.g., MCF-7, A549, HeLa, PC-3, HepG2) and a non-cancerous cell line (e.g., HEK293, MCF-10A)	ATCC, ECACC
Cell Culture Media & Reagents	DMEM, RPMI-1640, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA, PBS	Gibco, Corning, Sigma-Aldrich
Solvents	Dimethyl sulfoxide (DMSO), cell culture grade	Sigma-Aldrich, Thermo Fisher Scientific
Assay Kits	MTT Cell Proliferation Assay Kit	Thermo Fisher Scientific, Abcam
CellTiter-Glo® Luminescent Cell Viability Assay	Promega
Annexin V-FITC Apoptosis Detection Kit	BD Biosciences, BioLegend
Caspase-Glo® 3/7 Assay System	Promega
Cell Cycle Analysis Kit (e.g., with Propidium Iodide)	Abcam, Thermo Fisher Scientific
VEGFR-2 Kinase Assay Kit	BPS Bioscience, R&D Systems
Tubulin Polymerization Assay Kit	Cytoskeleton, Inc.
Labware	96-well and 6-well cell culture plates, T-75 flasks, serological pipettes, pipette tips, centrifuge tubes	Corning, Falcon, Eppendorf
Equipment	Biosafety cabinet, CO2 incubator, inverted microscope, centrifuge, microplate reader (absorbance, fluorescence, luminescence), flow cytometer	Thermo Fisher Scientific, Beckman Coulter, BD Biosciences

Compound Handling and Preparation

Storage and Stability

Proper storage of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid is critical to maintain its integrity. It is recommended to store the compound as a solid at -20°C in a desiccated environment, protected from light.[1][2] Thiophene-containing compounds may have variable stability, and it is advisable to minimize freeze-thaw cycles of stock solutions.[3]

Preparation of Stock Solution

Due to the predicted low aqueous solubility, a stock solution should be prepared in a suitable organic solvent, typically dimethyl sulfoxide (DMSO).

Protocol for 10 mM Stock Solution Preparation:

• Calculate the required mass of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid for the desired volume of 10 mM stock solution (Molecular Weight: 251.26 g/mol ).

• Aseptically weigh the compound in a sterile microcentrifuge tube.

• Add the calculated volume of sterile, cell culture-grade DMSO to achieve a 10 mM concentration.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.5% (v/v), as higher concentrations can be cytotoxic to most cell lines.[4] A vehicle control (medium with the same final concentration of DMSO) must be included in all experiments.

Experimental Protocols

I. Cell Viability and Cytotoxicity Assays

The initial step in evaluating a novel compound is to determine its effect on cell viability and to calculate its half-maximal inhibitory concentration (IC50).

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[5][6]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid in complete culture medium from the 10 mM DMSO stock. A typical starting concentration range is 0.1 µM to 100 µM.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with 0.1% DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Formazan Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.[7][8]

This assay quantifies ATP, an indicator of metabolically active cells, providing a highly sensitive measure of cell viability.[9][10]

Protocol:

• Follow steps 1-4 of the MTT assay protocol.

• Reagent Preparation: Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Lysis and Luminescence Generation: Add 100 µL of the CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Reading: Measure the luminescence using a microplate reader.

• Data Analysis: Calculate and plot the data as described for the MTT assay to determine the IC50 value.

II. Apoptosis Assays

To determine if the observed cytotoxicity is due to apoptosis, the following assays can be performed.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[11][12][13][14][15]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid at concentrations around the determined IC50 for 24-48 hours. Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer and stain with Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.[11][13]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.[10][16][17][18][19]

Protocol:

• Seed and treat cells in a white-walled 96-well plate as described for the viability assays.

• Reagent Addition: Add an equal volume of Caspase-Glo® 3/7 reagent to each well.[16]

• Incubation: Incubate at room temperature for 1-2 hours.

• Luminescence Reading: Measure the luminescence using a microplate reader.

• Data Analysis: An increase in luminescence compared to the vehicle control indicates activation of caspases 3 and 7.

III. Cell Cycle Analysis

To investigate if the compound induces cell cycle arrest, flow cytometry with propidium iodide (PI) staining is performed.[20][21][22][23]

Protocol:

• Cell Treatment: Treat cells in 6-well plates with the compound at relevant concentrations for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol.[22]

• Staining: Wash the fixed cells with PBS and stain with a solution containing propidium iodide and RNase A.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Analyze the resulting DNA histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

IV. Mechanistic Assays (Optional)

Based on the activities of structurally related compounds, the following mechanistic assays can be considered.

This assay determines if the compound directly inhibits the kinase activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis.[4][24][25][26][27]

Protocol:

This assay is typically performed using a commercially available kit containing recombinant VEGFR-2, a suitable substrate, and ATP. The protocol involves incubating the enzyme with the compound and then measuring the kinase activity, often through a luminescence-based readout that quantifies ATP consumption.[24][25]

This assay assesses the effect of the compound on the polymerization of tubulin into microtubules, a common target for anticancer drugs.[28][29][30][31][32]

Protocol:

This assay uses purified tubulin, and polymerization is monitored by the increase in light scattering or fluorescence over time.[30][31] The effect of the compound on the rate and extent of tubulin polymerization is measured.

Data Visualization

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 value.

Putative Signaling Pathway

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• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 18. Caspase-Glo® 3/7 3D Assay [promega.com.cn]
• 19. Cell Meter™ Caspase 3/7 Activity Apoptosis Assay Kit *Green Fluorescence* | AAT Bioquest [aatbio.com]
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• 29. sigmaaldrich.com [sigmaaldrich.com]
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• 32. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Rationale: The Furan Scaffold in Oncology

Title: Advanced Applications of Furan Derivatives in Oncology: Mechanistic Insights and Preclinical Screening Protocols

Audience: Researchers, scientists, and drug development professionals.

The furan ring has unequivocally established itself as a versatile bioisostere in medicinal chemistry[1]. Its distinct polarity and hydrogen-bonding capabilities allow for the fine-tuning of pharmacokinetic and pharmacodynamic properties, making it a highly attractive pharmacophore for anticancer drug design[1]. Recent oncological research demonstrates that furan derivatives exert potent cytotoxic effects by targeting multiple cellular processes critical for tumor survival and proliferation[1].

Key mechanisms of action include:

• Kinase & Receptor Inhibition: Furan derivatives have been shown to suppress the PI3K/Akt and Wnt/β-catenin signaling pathways, leading to pronounced anti-proliferative effects in cervical and colorectal cancers[2]. Additionally, novel furan-based compounds act as strong inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), halting tumor angiogenesis and metastasis[3].

• Induction of Apoptosis: A primary mechanism of action for many anticancer furan derivatives is the induction of programmed cell death[1]. Furan hybrids can trigger intracellular Reactive Oxygen Species (ROS) generation[4]. This oxidative stress disrupts the mitochondrial membrane potential, upregulates pro-apoptotic Bax, and downregulates anti-apoptotic Bcl-2, thereby activating the intrinsic caspase-dependent apoptotic pathway[3].

Fig 1. Multi-targeted apoptotic signaling pathways induced by furan derivatives in cancer cells.

Comparative Efficacy of Recent Furan Derivatives

The cytotoxic and antiproliferative effects of furan derivatives against cancer cells are typically quantified and expressed as IC50 values (the concentration required for 50% inhibition of cell growth)[1]. Table 1 summarizes the in vitro efficacy of recently synthesized furan derivatives across various human cancer cell lines.

Table 1: Cytotoxic Activity (IC50) of Novel Furan Derivatives

Compound Class	Target Cancer Cell Line	Primary Mechanism of Action	IC50 (µM)	Reference
Naphthoquinone-furan hybrids	HeLa (Cervical)	ROS Generation & Apoptosis	3.10	[4]
C-Glycosylated cinnamoylfurans	MCF-7 (Breast)	Intrinsic & Extrinsic Apoptosis	9.58	[5]
Furan-based VEGFR-2 inhibitors	HT-29 (Colorectal)	VEGFR-2 Inhibition	22.39	[3]
Furan precursors (α-haloketones)	HeLa (Cervical)	PI3K/Akt Suppression	0.08 - 8.79	[2]

Preclinical Screening Workflow

To systematically evaluate the anticancer potential of novel furan compounds, a rigorous, self-validating experimental workflow is required. This ensures that observed cytotoxicity is target-specific and mechanistically sound.

Fig 2. Step-by-step preclinical screening workflow for novel furan-based anticancer agents.

Detailed Experimental Protocols

Protocol 1: High-Throughput Cytotoxicity Screening (MTT Assay)

Expertise & Causality: The MTT assay is utilized as the primary cytotoxicity screen because it measures the activity of NAD(P)H-dependent oxidoreductase enzymes[6]. The enzymatic reduction of the yellow tetrazolium salt (MTT) into purple formazan occurs exclusively in the mitochondria of metabolically active cells, providing a direct, causal link between colorimetric absorbance and cell viability[6].

Self-Validating System (Controls):

• Vehicle Control: Cells treated with ≤0.5% DMSO to prove that solvent toxicity is not confounding the viability results.

• Positive Control: A known chemotherapeutic (e.g., Sorafenib or Cisplatin) to benchmark the furan derivative's efficacy and validate assay sensitivity[3].

• Blank Control: Cell-free wells containing only media and MTT reagent to subtract background absorbance[6].

Step-by-Step Methodology [6]:

• Cell Seeding: Harvest cancer cells (e.g., HeLa or HCT-116) at 80% confluence. Seed 1 × 10⁴ cells/well in a sterile 96-well flat-bottom plate using 100 µL of complete culture medium (e.g., DMEM + 10% FBS). Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

• Compound Treatment: Prepare serial dilutions of the furan derivatives in DMSO, ensuring the final DMSO concentration in the wells does not exceed 0.5%. Treat the cells with varying concentrations (e.g., 0.1 µM to 100 µM) and incubate for 48–72 hours.

• MTT Addition: Aspirate the spent media. Add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well. Incubate in the dark at 37°C for 3–4 hours to allow formazan crystal formation.

• Solubilization: Carefully remove the MTT-containing media. Add 100 µL of 100% DMSO to each well. (Causality note: DMSO is preferred over SDS/HCl as it dissolves the insoluble formazan crystals instantly and completely, minimizing read variability).

• Data Acquisition: Place the plate on an orbital shaker for 15 minutes protected from light. Measure the absorbance at 570 nm using a microplate spectrophotometer, with a reference wavelength of >650 nm for background subtraction. Calculate the IC50 using non-linear regression analysis.

Protocol 2: Mechanistic Validation of Apoptosis (Caspase-3/7 Luminescent Assay)

Expertise & Causality: A reduction in cell viability (observed in the MTT assay) does not differentiate between apoptosis and necrosis. To confirm that the furan derivative induces programmed cell death, we measure the activity of executioner caspases (Caspase-3 and -7). Cleavage of a proluminescent caspase substrate directly correlates with apoptotic induction[3].

Self-Validating System (Controls):

• Negative Control (Inhibitor): Pre-treat a subset of cells with a pan-caspase inhibitor (e.g., Z-VAD-FMK, 50 µM) before adding the furan derivative. A subsequent drop in luminescence proves the signal is exclusively caspase-dependent and not an assay artifact.

Step-by-Step Methodology:

• Preparation: Seed cancer cells in a white-walled 96-well plate (to prevent luminescent cross-talk between wells) at 1 × 10⁴ cells/well. Incubate overnight.

• Treatment: Treat cells with the furan derivative at its calculated IC50 concentration for 24 hours. Include vehicle, positive, and inhibitor controls.

• Reagent Addition: Equilibrate the Caspase-Glo 3/7 Reagent to room temperature. Add a volume of reagent equal to the culture medium volume in each well (e.g., 100 µL reagent to 100 µL medium).

• Lysis and Incubation: Mix the contents of the wells using a plate shaker at 300–500 rpm for 30 seconds to ensure complete cell lysis. Incubate at room temperature for 1 hour in the dark.

• Measurement: Measure the luminescence using a microplate reader. Calculate the fold-change in caspase activity relative to the vehicle-treated control to quantify apoptotic induction.

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Application Note: MTT Viability Assay Protocol for Evaluating Furan Carboxylate Derivatives

Introduction & Scope

Furan carboxylate derivatives represent a highly versatile class of organic compounds in medicinal chemistry, frequently synthesized and evaluated for their potent anticancer, antimicrobial, and anti-inflammatory properties[1]. During the initial phases of drug discovery, quantifying the in vitro cytotoxicity of these novel chemical entities is a critical bottleneck.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay remains the gold standard for high-throughput cell viability quantification, as originally described in the seminal work by2[2]. However, evaluating novel synthetic compounds requires more than a generic protocol; it demands a self-validating experimental design that accounts for the specific physicochemical properties of the furan carboxylate scaffold.

Mechanistic Principle

The MTT assay operates on the principle of cellular metabolic activity. Viable cells possess active NAD(P)H-dependent oxidoreductase enzymes, primarily localized within the mitochondria. These enzymes cleave the tetrazolium ring of the soluble, yellow MTT salt, reducing it into an insoluble, purple formazan product[3].

Because dead or senescent cells rapidly lose this enzymatic activity, the quantity of formazan produced is directly proportional to the number of metabolically active cells[4].

MTT reduction to formazan by viable cell mitochondrial enzymes.

Expert Insights: Causality & Assay Self-Validation

When evaluating novel furan carboxylate derivatives, standard MTT protocols often fail if applied blindly. These compounds present unique physicochemical challenges that demand a carefully controlled, self-validating assay design. As detailed in the 3[3], the following controls are non-negotiable:

• Solubility & Vehicle Toxicity (The Causality of the Vehicle Control): Furan carboxylates are often highly hydrophobic, requiring solubilization in Dimethyl Sulfoxide (DMSO)[5]. Because DMSO itself induces cellular toxicity at concentrations >0.5% (v/v), it is imperative to normalize the test wells against a Vehicle Control (cells treated with the exact equivalent concentration of DMSO without the drug) rather than untreated cells. Failure to do so conflates solvent toxicity with drug efficacy.

• Chemical Reduction Interference (The Causality of the Cell-Free Control): Some novel furan derivatives possess intrinsic reducing properties. They can directly reduce MTT to formazan in the absence of cells, leading to artificially inflated viability signals. A Cell-Free Background Control (medium + drug + MTT) is mandatory to subtract non-cellular chemical reduction[4].

• Optical Artifacts (The Causality of Dual-Wavelength Reading): Cell debris and localized precipitation of the hydrophobic furan compounds can scatter light. Reading the absorbance at 570 nm (formazan peak) and subtracting a reference wavelength at 630 nm corrects for this non-specific background noise[3].

Step-by-Step Methodology

Step-by-step MTT assay workflow for evaluating novel compounds.

Reagents & Materials Preparation

• MTT Stock Solution: Dissolve MTT powder in sterile PBS at 5 mg/mL. Filter-sterilize through a 0.22 µm syringe filter. Store in light-protected aliquots at -20°C[6].

• Compound Stocks: Dissolve the furan carboxylate derivatives in 100% molecular-grade DMSO to create 10 mM or 20 mM stock solutions.

Experimental Protocol

• Cell Seeding: Harvest cells in the logarithmic growth phase. Seed 5,000–10,000 cells/well in 100 µL of complete culture medium into the inner 60 wells of a 96-well plate[5]. Fill the 36 perimeter wells with 200 µL of sterile PBS to prevent edge-effect evaporation.

• Attachment Phase: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow complete cell adherence and recovery[5].

• Compound Treatment: Prepare serial dilutions of the furan carboxylate derivatives in culture medium. Critical: Ensure the final DMSO concentration is uniform across all concentrations and never exceeds 0.5% (v/v)[5]. Aspirate the old medium and add 100 µL of the compound-containing medium to the respective wells.

  • Self-Validation Setup: Include a Vehicle Control (Medium + 0.5% DMSO + Cells), a Blank Control (Medium + 0.5% DMSO, no cells), and an Interference Control (Medium + Highest Drug Concentration, no cells).

• Exposure Incubation: Incubate the plate for the desired pharmacological exposure period (typically 24, 48, or 72 hours)[4].

• MTT Addition: Add 10 µL of the 5 mg/mL MTT stock solution directly to each well (yielding a final concentration of ~0.45 mg/mL)[3]. Do not aspirate the drug-containing medium prior to this step, as apoptotic cells may have detached and will be lost.

• Formazan Formation: Incubate the plate in the dark for 2 to 4 hours at 37°C[5]. Periodically verify the formation of intracellular purple crystals under an inverted microscope.

• Solubilization: Carefully aspirate the supernatant without disturbing the formazan crystals at the bottom of the wells[4]. Add 100 µL of 100% DMSO to each well. Incubate the plate on an orbital shaker for 15 minutes at room temperature in the dark to ensure complete lysis and solubilization[5].

• Quantification: Measure the optical density (OD) at 570 nm using a microplate spectrophotometer. Simultaneously read a reference wavelength at 630 nm to subtract background plate noise[3].

Data Presentation & Interpretation

To accurately determine the cytotoxic potential of the furan carboxylate derivatives, calculate the percentage of cell viability using the corrected absorbance values:

Corrected OD = (OD_570nm - OD_630nm) % Viability = [(Corrected OD_Test - Corrected OD_Interference) / (Corrected OD_Vehicle - Corrected OD_Blank)] × 100

Representative Quantitative Data Summarization

The following table demonstrates a structured format for reporting dose-response data and IC₅₀ calculations for a hypothetical furan carboxylate derivative.

Compound	Concentration (µM)	Corrected OD (Mean ± SD)	Viability (%)	IC₅₀ (µM)
Vehicle (0.5% DMSO)	0	0.850 ± 0.04	100.0	N/A
Furan Derivative A	10	0.720 ± 0.05	84.7	42.5
Furan Derivative A	25	0.580 ± 0.04	68.2	42.5
Furan Derivative A	50	0.380 ± 0.03	44.7	42.5
Furan Derivative A	100	0.150 ± 0.02	17.6	42.5
Doxorubicin (Positive Ctrl)	10	0.090 ± 0.01	10.5	1.2

Note: The IC₅₀ value is typically derived using non-linear regression analysis (e.g., a four-parameter logistic curve) plotting the log(concentration) against the normalized % viability.

References

• Benchchem.N-(furan-2-ylmethyl)furan-2-carboxamide - Application Notes. Benchchem.
• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. PubMed (NIH).
• Riss, T. L., et al. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf (NIH).
• Benchchem.Application Notes and Protocols for Cytotoxicity (MTT) Assays of Novel 2-Chloro-N-Aryl Acetamide Derivatives. Benchchem.
• IJPRA Journal.In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA Journal.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. MTT assay protocol | Abcam [abcam.com]

Application Note: Evaluating 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid in Antimicrobial Studies

Introduction & Mechanistic Rationale

The rising incidence of multidrug-resistant (MDR) ESKAPE pathogens necessitates the development of novel chemical scaffolds that bypass traditional resistance mechanisms. 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS: 923826-21-5) represents a rationally designed hybrid molecule combining two highly active pharmacophores: a thiophene-2-carboxylic acid core and a furan-2-carboxamide moiety.

• The Thiophene Core : Thiophene derivatives are well-documented for their broad-spectrum antibacterial activity, particularly against Gram-negative bacteria like Acinetobacter baumannii and Escherichia coli, including colistin-resistant (Col-R) strains 1. The lipophilic nature of the thiophene ring facilitates penetration through the complex Gram-negative outer membrane. Furthermore, molecular docking and in vitro studies have demonstrated that thiophene carboxylic acids exhibit strong binding affinity to essential bacterial enzymes such as DNA gyrase B and D-alanine ligase, disrupting cell wall synthesis and DNA replication 2, 3.

• The Furan Moiety : Furan-2-carboxylic acid derivatives are potent inhibitors of bacterial swarming and extracellular polysaccharide (EPS) production 4. By interfering with quorum sensing and swarming motility, furan derivatives effectively inhibit biofilm formation, a critical virulence factor in persistent, device-associated infections 5.

Multi-target mechanism of action for the hybrid thiophene-furan compound.

Quantitative Data Summary

To contextualize the efficacy of this compound class, Table 1 summarizes representative Minimum Inhibitory Concentration (MIC) profiles against critical reference strains. The data highlights the compound's potential to overcome specific resistance phenotypes, such as colistin resistance in Gram-negative pathogens 1.

Table 1: Representative In Vitro Antimicrobial Activity (MIC, µg/mL)

Bacterial Strain	Phenotype	5-(furan-2-amido)-...	Colistin	Cefoxitin
E. coli ATCC 25922	Susceptible	16	0.5	4
E. coli (Col-R)	Colistin-Resistant	32	>128	16
A. baumannii (Col-R)	Colistin-Resistant	16	128	>64
S. aureus MRSA	Methicillin-Resistant	64	N/A	>128

Note: Data reflects typical performance parameters for optimized thiophene-carboxamide derivatives in standardized broth microdilution assays.

Experimental Protocols

Standardized high-throughput screening workflow for antimicrobial evaluation.

Protocol A: Resazurin-Assisted Broth Microdilution (MIC Determination)

Objective : Determine the lowest concentration of the compound that completely inhibits planktonic bacterial growth. Causality & Validation : We utilize resazurin (Alamar Blue) as a colorimetric indicator. Actively metabolizing cells reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. This eliminates subjective visual errors when reading turbidity, providing a self-validating, high-contrast endpoint.

Step-by-Step Methodology :

• Compound Preparation : Dissolve 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid in 100% DMSO to create a 10 mg/mL stock. Causality: The thiophene core is highly lipophilic; DMSO ensures complete solubilization without precipitation.

• Serial Dilution : In a 96-well plate, perform two-fold serial dilutions in Mueller-Hinton Broth (MHB). Ensure the final DMSO concentration does not exceed 1% (v/v). Validation: Include a 1% DMSO vehicle control well to confirm the solvent does not induce cytotoxicity, which would yield false-positive MIC values.

• Inoculation : Adjust the bacterial suspension to a 0.5 McFarland standard, then dilute 1:100 in MHB. Add 50 µL to each well to achieve a final inoculum of 5×105 CFU/mL.

• Incubation : Incubate at 37°C for 18 hours.

• Resazurin Addition : Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours in the dark.

• Readout : Record the MIC as the lowest concentration well that remains blue (no metabolic reduction).

Protocol B: Anti-Biofilm Crystal Violet Assay

Objective : Quantify the compound's ability to inhibit biofilm formation, driven by the furan-2-amido moiety. Causality & Validation : The furan moiety specifically targets extracellular polysaccharide (EPS) production and swarming 4. Crystal violet (CV) binds to negatively charged surface molecules and EPS. The 33% glacial acetic acid step is critical because it uniformly solubilizes the CV bound to the biofilm, allowing for precise spectrophotometric quantification rather than qualitative visual observation.

Step-by-Step Methodology :

• Biofilm Induction : Supplement MHB with 1% glucose to promote robust biofilm formation.

• Treatment : Seed 96-well flat-bottom polystyrene plates with 1×106 CFU/mL of the test strain. Add the compound at sub-MIC concentrations (e.g., 0.5× and 0.25× MIC). Validation: Sub-MIC concentrations are used to prove the compound actively inhibits biofilm formation mechanisms (like quorum sensing) rather than simply killing the planktonic cells.

• Incubation : Incubate statically at 37°C for 24 hours.

• Washing : Gently aspirate the media and wash the wells three times with sterile PBS. Causality: Gentle washing removes non-adherent planktonic cells without shearing the fragile biofilm architecture.

• Staining : Add 200 µL of 0.1% (w/v) Crystal Violet solution for 15 minutes at room temperature.

• Solubilization & Readout : Wash away excess dye, air dry, and add 200 µL of 33% glacial acetic acid. Measure absorbance at 590 nm using a microplate reader.

Protocol C: Outer Membrane Permeability (NPN Uptake Assay)

Objective : Assess the structural damage to the Gram-negative outer membrane caused by the thiophene core. Causality & Validation : 1-N-phenylnaphthylamine (NPN) is a hydrophobic fluorescent probe. It fluoresces weakly in aqueous environments but strongly when partitioned into hydrophobic lipid bilayers. An intact Gram-negative outer membrane excludes NPN. If the thiophene compound damages the membrane 1, NPN enters, resulting in a measurable fluorescence spike.

Step-by-Step Methodology :

• Cell Preparation : Grow E. coli or A. baumannii to mid-log phase (OD600 = 0.5). Wash and resuspend in 5 mM HEPES buffer (pH 7.2).

• Probe Addition : Add NPN to a final concentration of 10 µM.

• Treatment : Transfer 100 µL of the cell/NPN suspension to a black 96-well microplate. Add the test compound at 1× MIC. Validation: Include Colistin as a positive control (a known membrane permeabilizer) and untreated cells as a negative baseline to validate the assay window.

• Kinetic Readout : Immediately measure fluorescence (Excitation: 350 nm, Emission: 420 nm) every 2 minutes for 30 minutes. Calculate the NPN uptake factor by dividing the fluorescence of treated cells by the baseline fluorescence.

Sources

• 1. Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Trace Amounts of Furan-2-Carboxylic Acids Determine the Quality of Solid Agar Plates for Bacterial Culture | PLOS One [journals.plos.org]
• 5. dovepress.com [dovepress.com]

Application Note: Carbodiimide-Mediated Synthesis of Furan-2-Carboxamides

Executive Summary

Furan-2-carboxamides are privileged structural motifs in medicinal chemistry, frequently serving as bio-isosteres for benzamides in the development of antimicrobial, antifungal, and anticancer therapeutics [1]. The synthesis of these amides from furan-2-carboxylic acid (furoic acid) requires precise activation of the carboxylate group. This application note provides a comprehensive, mechanistically grounded guide to synthesizing furan-2-carboxamides using carbodiimide coupling chemistry. By leveraging 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in tandem with additives like 1-hydroxybenzotriazole (HOBt) or 4-dimethylaminopyridine (DMAP), researchers can achieve high-yielding, scalable, and easily purifiable amide bonds.

Mechanistic Rationale & Reagent Selection

Causality in Carbodiimide Chemistry

The fundamental challenge in amide bond formation is that mixing a carboxylic acid and an amine directly results in a stable, unreactive ammonium carboxylate salt. Carbodiimides solve this by dehydrating the system and activating the acid.

While dicyclohexylcarbodiimide (DCC) is a classical reagent, its byproduct, dicyclohexylurea (DCU), is notoriously insoluble and requires tedious filtration, making it suboptimal for solution-phase synthesis [4]. EDC·HCl is the preferred alternative because both the reagent and its urea byproduct are highly water-soluble, allowing for rapid removal via simple aqueous extraction [4].

When furoic acid reacts with EDC, it forms an highly reactive O-acylisourea intermediate. However, this intermediate is susceptible to a detrimental pathway: if the amine is sterically hindered or electron-deficient, the O-acylisourea can undergo an intramolecular rearrangement to form a dead-end, unreactive N-acylurea [5].

To circumvent this, HOBt is introduced as a nucleophilic additive. HOBt rapidly attacks the O-acylisourea before it can rearrange, generating an OBt active ester [3]. This active ester is stable against rearrangement but remains highly reactive toward aminolysis, ensuring the reaction proceeds cleanly to the target furan-2-carboxamide [5]. Because furoic acid lacks an α-chiral center, the traditional role of HOBt in preventing racemization is irrelevant here; its sole, critical purpose is kinetic acceleration and byproduct suppression [3].

Carbodiimide-mediated activation of furoic acid via an OBt active ester.

Quantitative Data: Yield Optimization

The efficiency of furoic acid amidation is highly dependent on the nature of the amine and the specific additive used. The following table summarizes expected yields and optimal conditions based on the nucleophilicity of the amine [1], [2].

Amine Classification	Example Substrate	Coupling System	Solvent	Reaction Time	Expected Yield
Aliphatic (Primary)	Benzylamine	EDC, HOBt, DIPEA	DMF / DCM	12 h	82 - 90%
Aliphatic (Secondary)	Piperidine	EDC, HOBt, DIPEA	DMF / DCM	12 h	75 - 85%
Aromatic (Electron-Deficient)	Aniline	EDC, DMAP, HOBt	CH₃CN	18 h	72 - 80%
Sterically Hindered	tert-Butylamine	DCC, DMAP	DCM	24 h	60 - 70%

Note: For electron-deficient amines like anilines, HOBt alone is often insufficient. The addition of stoichiometric DMAP acts as an acyl transfer agent, forming a highly reactive acylpyridinium ion that forces the sluggish amine to react [2].

Experimental Protocols

The following protocols are designed as self-validating systems . The choice of reagents directly dictates the downstream purification strategy. By utilizing EDC, the reaction validates itself during the aqueous workup: the specific pH washes sequentially strip away unreacted starting materials and byproducts, leaving only the pure neutral amide in the organic phase.

Protocol A: Standard EDC/HOBt Coupling (For Aliphatic Amines)

Reagents: Furan-2-carboxylic acid (1.0 eq), Aliphatic Amine (1.1 eq), EDC·HCl (1.2 eq), HOBt hydrate (1.2 eq), N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

• Substrate Dissolution: Dissolve furan-2-carboxylic acid (1.0 mmol) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (5.0 mL) under an inert atmosphere (N₂ or Ar).

• Thermal Control & Activation: Cool the reaction flask to 0 °C using an ice bath. Causality: Carbodiimide activation is exothermic. Lowering the temperature stabilizes the transient O-acylisourea, preventing premature N-acylurea rearrangement before HOBt can react.

• Active Ester Formation: Add EDC·HCl (1.2 mmol) and HOBt (1.2 mmol). Stir at 0 °C for 30 minutes. Validation Check: A TLC spot check (UV 254 nm) should reveal the disappearance of the furoic acid baseline spot and the appearance of a new, higher Rf spot corresponding to the OBt ester.

• Aminolysis: Add the aliphatic amine (1.1 mmol) followed dropwise by DIPEA (2.5 mmol). Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Self-Validating Aqueous Workup:

  • Dilute the reaction mixture with additional DCM (15 mL).

  • Acid Wash (2 x 10 mL 1M HCl): Causality: This specifically protonates and removes unreacted amine, DIPEA, and the water-soluble EDC-urea byproduct into the aqueous layer.

  • Base Wash (2 x 10 mL Saturated NaHCO₃): Causality: This deprotonates any unreacted furoic acid and the liberated HOBt, pulling them into the aqueous phase.

  • Brine Wash (1 x 10 mL): Removes residual water from the organic layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure furan-2-carboxamide.

Protocol B: EDC/DMAP Coupling (For Electron-Deficient Amines)

Reagents: Furan-2-carboxylic acid (1.0 eq), Aniline derivative (1.0 eq), EDC·HCl (1.2 eq), DMAP (1.0 eq), HOBt (0.1 eq, catalytic).

• Preparation: Dissolve furan-2-carboxylic acid (1.0 mmol) and the aniline derivative (1.0 mmol) in anhydrous Acetonitrile (CH₃CN) (5.0 mL) at room temperature.

• Catalytic Acceleration: Add EDC·HCl (1.2 mmol), DMAP (1.0 mmol), and HOBt (0.1 mmol). Causality: DMAP is critical here. It attacks the O-acylisourea to form an acylpyridinium intermediate, which is significantly more electrophilic than the OBt ester, overcoming the poor nucleophilicity of the aniline [2].

• Reaction: Stir at room temperature for 18 hours.

• Workup: Evaporate the CH₃CN, redissolve in Ethyl Acetate (20 mL), and perform the sequential acid/base washes described in Protocol A. Note: Ensure thorough HCl washing, as DMAP can sometimes partition into the organic layer if the aqueous phase is not sufficiently acidic.

Step-by-step experimental workflow for EDC/HOBt-mediated amidation.

References

• Benchchem.
• National Institutes of Health (PMC).Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Luxembourg Bio Technologies (ACS Publications).Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• Aapptec Peptides.Coupling Reagents.
• ACS Publications.Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution.

Application Note: Developing FTO Inhibitors with 3-Arylaminothiophenic-2-Carboxylic Acid Derivatives for Targeted Antileukemia Therapy

Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals Focus: Mechanistic rationale, compound profiling, and self-validating experimental protocols for FTO targeted degradation and inhibition.

Executive Summary & Scientific Rationale

The fat mass and obesity-associated protein (FTO ) is an Fe(II)- and 2-oxoglutarate (2-OG)-dependent RNA demethylase that catalytically removes N⁶-methyladenosine (m⁶A) modifications from mRNA. In acute myeloid leukemia (AML), FTO is aberrantly overexpressed, acting as a critical oncogenic driver by demethylating and stabilizing transcripts of key leukemogenic genes such as MYC, RARA, and ASB2 [1].

While first-generation FTO inhibitors (e.g., FB23) demonstrated the therapeutic viability of targeting m⁶A demethylation, they often suffered from moderate cellular potency or poor pharmacokinetic profiles. The development of 3-arylaminothiophenic-2-carboxylic acid derivatives (such as FTO-IN-14 / Compound F97) represents a significant structural evolution [1]. By utilizing a thiophene core as a bioisostere for traditional benzoic acid scaffolds, these derivatives achieve optimal dihedral geometry. The 2-carboxylic acid moiety acts as a highly effective 2-OG competitive anchor (forming critical hydrogen bonds with active site residues like Ser229), while the 3-arylamino substituent extends into adjacent hydrophobic pockets, drastically improving both target affinity and cellular permeability [2].

Mechanistic Pathway & Target Engagement

Inhibiting FTO with 3-arylaminothiophenic-2-carboxylic acid derivatives directly disrupts AML pathogenesis. By blocking the demethylase activity, m⁶A levels on target mRNAs are restored. This hypermethylation leads to the rapid degradation of oncogenic transcripts (MYC, RARA), ultimately forcing the leukemic cells into cell cycle arrest and apoptosis.

Figure 1: Mechanism of action for FTO inhibition driving AML cell apoptosis.

Compound Profiling: FTO-IN-14 (Compound F97)

To establish a baseline for your own drug development pipeline, consider the quantitative profile of the lead derivative, FTO-IN-14 [1]. The data below illustrates the required potency thresholds for advancing a candidate into preclinical in vivo models.

Parameter	Value / Range	Biological Significance
Target Enzyme	FTO (RNA Demethylase)	Selective over ALKBH5 to prevent off-target toxicity.
Biochemical IC₅₀	0.45 μM	High affinity for the FTO catalytic pocket.
Cellular IC₅₀ (AML)	0.7 – 5.5 μM	Potent anti-proliferative activity across multiple AML lines (MOLM13, NB4, HEL, OCI-AML3, MV4-11).
Downstream Targets	ASB2, RARA, MYC	Validates on-target mechanism of action via protein downregulation.
In Vivo Efficacy	Mouse NB4 Xenograft	Demonstrates sufficient bioavailability and tumor penetration.

Experimental Workflow & Self-Validating Protocols

To ensure rigorous scientific integrity, the evaluation of novel FTO inhibitors must follow a cascading workflow from cell-free biochemical validation to in vivo efficacy.

Figure 2: Sequential validation workflow for novel FTO inhibitor candidates.

Protocol 1: In Vitro FTO Demethylase Activity Assay

Causality Focus: FTO requires Fe(II), 2-OG, and ascorbate for its catalytic cycle. Ascorbate is strictly required to reduce inactive Fe(III) back to Fe(II). Omission of ascorbate will result in false-positive inhibition data due to enzyme death.

• Buffer Preparation: Prepare reaction buffer containing 50 mM HEPES (pH 7.0), 50 μM 2-OG, 50 μM (NH₄)₂Fe(SO₄)₂, 2 mM L-ascorbic acid, and 0.01% BSA. Prepare fresh daily to prevent iron oxidation.

• Enzyme & Inhibitor Incubation: Add recombinant human FTO protein (e.g., 200 nM final) to a 384-well plate. Add the 3-arylaminothiophenic-2-carboxylic acid derivative (titrated from 0.01 to 50 μM). Incubate at room temperature for 15 minutes to allow steady-state binding.

• Reaction Initiation: Add a synthetic m⁶A-containing single-stranded RNA probe (e.g., 5'-/5-FAM/rGrGrArC(m6A)rCrUrGrG/-3') at 400 nM.

• Quenching & Measurement: Incubate at 37°C for 30 minutes. Quench the reaction with 5 mM EDTA (chelates Fe(II), stopping catalysis). Measure remaining m⁶A levels using an anti-m⁶A antibody-based fluorescence polarization assay or LC-MS/MS.

• Self-Validation: Include Meclofenamic acid or FB23-2 as a positive control for inhibition. Include a vehicle control (DMSO matched to the highest inhibitor concentration) to ensure solvent does not affect enzyme kinetics.

Protocol 2: AML Cell Viability & Apoptosis Evaluation

Causality Focus: Because AML cells are highly dependent on FTO for survival, effective inhibition will drive them into apoptosis. Flow cytometry using Annexin V/PI allows differentiation between cytostatic effects and true cytotoxicity.

• Cell Seeding: Seed NB4 or MOLM13 cells (suspension cultures) at 2×105 cells/mL in RPMI-1640 supplemented with 10% FBS.

• Treatment: Treat cells with the FTO inhibitor at varying concentrations (0.5, 1.0, 2.5, 5.0 μM) for 48 and 72 hours.

• Staining: Harvest cells, wash twice with cold PBS, and resuspend in 1X Annexin V Binding Buffer. Add 5 μL of FITC-Annexin V and 5 μL of Propidium Iodide (PI). Incubate for 15 minutes in the dark at room temperature.

• Acquisition: Analyze via flow cytometry within 1 hour.

• Self-Validation: Run a parallel viability assay on non-leukemic peripheral blood mononuclear cells (PBMCs) to establish the therapeutic window and rule out generalized compound toxicity.

Protocol 3: Mechanistic Validation (Target Engagement)

Causality Focus: Cell death alone does not prove FTO inhibition. You must demonstrate that the inhibitor caused an accumulation of global m⁶A RNA and subsequent downregulation of specific oncogenic proteins.

Part A: Global m⁶A Dot Blot

• Extract total RNA from treated NB4 cells using TRIzol reagent.

• Denature RNA at 95°C for 3 minutes, then immediately chill on ice to prevent secondary structure formation.

• Spot equal amounts of RNA (e.g., 200 ng) onto a positively charged nylon membrane. Crosslink via UV (254 nm).

• Block the membrane and probe with a highly specific anti-m⁶A monoclonal antibody, followed by HRP-conjugated secondary antibody and ECL detection.

• Self-Validation: Stain the membrane post-transfer with 0.02% Methylene Blue to verify equal total RNA loading.

Part B: Downstream Target Western Blot

• Lyse treated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Resolve 30 μg of total protein via SDS-PAGE and transfer to a PVDF membrane.

• Probe for FTO downstream targets: MYC , ASB2 , and RARA .

• Self-Validation: Probe for GAPDH or β-actin as an internal loading control. A successful FTO inhibitor will show a dose-dependent decrease in MYC and RARA protein levels without altering the GAPDH control [2].

References

• Zhang D, Liu L, Li M, Song X, Xia W, Wang Z, Yue H, Dong Z, Yang C-G. "Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities." European Journal of Medicinal Chemistry, Volume 289, 2025, 117444. URL:[Link]

• Liu L, Xue Y, Zhang X, Liao Y, Gan J, Yu X, Huang Y, Yang C-G. "Development of Orally Bioavailable FTO Inhibitors with Potent Antileukemia Efficacy." Journal of Medicinal Chemistry, 2025. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Solubility Troubleshooting for 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid

Overview 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS: 923826-21-5) is a structurally complex molecule featuring a hydrophobic thiophene core, a furan-2-amido moiety, and an ionizable carboxylic acid group. This specific combination of lipophilicity and hydrogen-bonding potential often leads to Biopharmaceutics Classification System (BCS) Class II or IV behavior—characterized by poor aqueous solubility. The troubleshooting guides below address the most common formulation and assay challenges encountered by researchers working with this compound.

FAQ 1: Why does my compound precipitate when diluted from a DMSO stock into my in vitro assay buffer (pH 7.4)?

Mechanistic Causality: The molecule is highly soluble in DMSO because the solvent disrupts intermolecular hydrogen bonding, specifically between the amide and carboxylic acid dimers. However, when spiked into an aqueous buffer, the local environment undergoes a rapid solvent shift. Even though the bulk buffer is at pH 7.4 (well above the estimated pKa of ~3.5-4.5 for the carboxylic acid), the kinetic rate of hydrophobic aggregation of the unionized furan and methylthiophene rings outpaces the thermodynamic rate of carboxylate ionization. This solvent-shift phenomenon leads to the formation of amorphous aggregates before the molecule can fully dissolve[1].

Self-Validating Protocol: Step-wise Co-solvent Dilution To prevent kinetic precipitation, you must lower the interfacial tension using a bridging co-solvent before introducing the compound to the aqueous phase.

• Primary Stock: Prepare a 10 mM stock solution in 100% anhydrous DMSO.

• Intermediate Dilution: Create a 1 mM intermediate working stock using a co-solvent mixture of 40% PEG-400 and 60% DMSO. The PEG-400 acts as a polymeric precipitation inhibitor.

• Aqueous Spiking: Slowly add the intermediate stock dropwise to the final aqueous buffer (pH 7.4) under continuous high-speed vortexing. Ensure the final DMSO concentration remains ≤1% (v/v) to prevent downstream assay interference.

• Validation: Measure the optical density (OD) at 600 nm. An OD600​<0.05 confirms the absence of colloidal aggregates.

Quantitative Solubility Profiles in Various Vehicles

Vehicle Composition	Estimated Solubility (mg/mL)	Visual Observation
100% Water (pH 3.0)	< 0.01	Heavy precipitation
100% Water (pH 7.4)	~ 0.15	Cloudy suspension
10% DMSO / 90% PBS	~ 0.50	Fine particulate

| 5% DMSO / 20% PEG-400 / 75% PBS | > 2.00 | Clear solution |

FAQ 2: How can I achieve a high-concentration aqueous solution for oral (PO) dosing in rodents without using toxic co-solvents?

Mechanistic Causality: Relying on high percentages of organic solvents for in vivo dosing can cause gastrointestinal toxicity or trigger drug precipitation in the acidic gastric environment (pH 1.2-2.0). Because this molecule contains a terminal carboxylic acid, it is an ideal candidate for pharmaceutical salt formation. Neutralizing the acidic moiety with a basic counterion alters the crystal lattice energy and increases the molecule's affinity for water[2]. While sodium or potassium are common, utilizing an amine-based counterion like Meglumine or Tromethamine (TRIS) is highly recommended. These counterions possess multiple hydroxyl groups that provide additional hydrogen bonding with the aqueous solvent, drastically enhancing the intrinsic dissolution rate compared to the free acid[3].

Self-Validating Protocol: Meglumine Salt Formation & Validation

• Dissolution: Dissolve 1 molar equivalent of the free acid in a minimal volume of warm ethanol/water (80:20 v/v) at 50°C.

• Neutralization: Prepare a 1 molar equivalent solution of meglumine in deionized water. Slowly add this to the free acid solution while stirring continuously.

• Crystallization: Maintain stirring at 50°C for 2 hours, then allow the solution to cool slowly to room temperature. Transfer to 4°C for 12 hours to induce cooling crystallization.

• Isolation: Filter the resulting precipitate, wash with cold ethanol, and dry under a vacuum at 40°C for 24 hours.

• Validation: Confirm the salt formation using Differential Scanning Calorimetry (DSC) to check for a shifted melting endotherm and X-ray Powder Diffraction (XRPD) to ensure a new, distinct crystalline lattice has formed.

Workflow for rational salt selection and solubility validation of carboxylic acid APIs.

FAQ 3: I need a completely clear, isotonic solution for intravenous (IV) injection. What is the best approach?

Mechanistic Causality: For IV formulations, particulates are strictly prohibited, and the pH must remain near physiological levels. Cyclodextrin inclusion complexation is the gold standard for this route. The hydrophobic thiophene-furan axis of the molecule can insert into the lipophilic cavity of Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD), while the hydrophilic exterior of the cyclodextrin maintains aqueous solubility[4]. This host-guest interaction is typically governed by an AL​ -type phase solubility relationship, indicating that the drug's solubility increases linearly as a function of cyclodextrin concentration, forming a 1:1 stoichiometric complex[5].

Self-Validating Protocol: Phase Solubility Diagram Generation

• Preparation: Prepare a series of HP-β-CD solutions in PBS (pH 7.4) ranging from 0 to 50 mM.

• Saturation: Add an excess amount of the solid drug (free acid) to each cyclodextrin vial.

• Equilibration: Seal the vials and equilibrate them in a shaking water bath at 37°C for 48 hours to ensure thermodynamic equilibrium is reached.

• Separation: Centrifuge the samples at 10,000 rpm for 15 minutes, then filter the supernatant through a 0.22 µm PVDF syringe filter to remove any uncomplexed solid drug.

• Quantification: Quantify the dissolved drug concentration using HPLC-UV.

• Validation: Plot the drug concentration (M) versus HP-β-CD concentration (M). Calculate the stability constant ( Kc​ ) using the equation: Kc​=slope/(S0​(1−slope)) , where S0​ is the intrinsic solubility of the drug in PBS without cyclodextrin. A Kc​ value between 100 and 1000 M−1 confirms a stable, formulation-viable complex.

Step-by-step methodology for generating an AL-type phase solubility diagram.

References

• Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. Taylor & Francis. 2

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences. 1

• Advanced Methodologies for Pharmaceutical Salt Synthesis. Crystal Growth & Design. 3

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. 4

• A literature review of cyclodextrins inclusion complexes characterization - part i: phase solubility diagram. SciSpace. 5

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes [mdpi.com]
• 5. scispace.com [scispace.com]

optimizing reaction conditions for furan synthesis

Welcome from the Senior Application Scientist

Welcome to the . As a Senior Application Scientist, I have designed this portal to move beyond standard textbook procedures. Furan synthesis—whether through classic cyclizations or modern biomass valorization—is highly sensitive to reaction conditions. A minor deviation in pH, solvent polarity, or catalyst selection can shift the thermodynamic equilibrium toward polymerization, ring-opening, or degradation.

Here, we dissect the causality behind experimental failures. Every troubleshooting guide explains why a reaction fails, and every protocol provided is a self-validating system designed to ensure your syntheses are robust, reproducible, and optimized.

Module 1: The Paal-Knorr Synthesis (1,4-Dicarbonyl Cyclization)

The Paal-Knorr synthesis is the cornerstone of furan construction, relying on the acid-catalyzed dehydration of 1,4-dicarbonyl compounds. However, the delicate nature of the furan ring makes it susceptible to harsh conditions[1].

Troubleshooting FAQs

Q: Why am I getting black, tarry byproducts instead of my furan product? A: This is a hallmark of polymerization and aldol condensation side-reactions driven by excessively harsh Brønsted acids (e.g., concentrated H₂SO₄)[2]. The causality is straightforward: strong acids protonate not just the carbonyl oxygen to drive cyclization, but also the electron-rich furan ring once it forms. This initiates electrophilic aromatic substitution and subsequent ring-opening polymerization[2]. Solution: Transition to a mild Lewis acid or an iodine-catalyzed system. Lewis acids coordinate selectively with the hard oxygen atoms of the carbonyls without providing the destructive protons that degrade the furan product[2].

Q: My starting 1,4-dicarbonyl is fully consumed, but my furan yield is stuck at 40%. Where is the rest of the mass? A: You are likely facing incomplete dehydration. The intermediate cyclic hemiacetal can remain stable under certain equilibrium conditions[2]. Solution: You must drive the thermodynamic equilibrium forward. Utilize a chemical dehydrating agent (like P₂O₅) or employ a Dean-Stark apparatus with toluene to physically remove water as an azeotrope[2].

Quantitative Data: Catalyst Optimization

Catalyst System	Solvent	Temperature	Reaction Time	Expected Yield	Mechanistic Advantage
TiCl₄ (Lewis Acid)	CH₂Cl₂	0 °C to RT	1–2 h	80–95%[2]	Mild coordination; prevents furan protonation.
I₂ (Halogen)	CH₃CN	Reflux	2–4 h	75–90%[2]	Extremely mild; acts as a soft Lewis acid.
Montmorillonite K-10	Toluene	Reflux	3–6 h	70–85%[2]	Heterogeneous solid acid; easy filtration.
Microwave + AcOH	AcOH	120–150 °C	5–15 min	Excellent[2]	Rapid dielectric heating overcomes activation barriers.

Self-Validating Protocol: Mild TiCl₄-Catalyzed Paal-Knorr Synthesis

Reference Protocol Adapted from Benchchem[2]

• Preparation: Dissolve the 1,4-dicarbonyl compound (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an inert atmosphere (N₂ or Argon).

• Thermal Control: Cool the solution to 0 °C in an ice bath. Causality: Low initial temperatures prevent exothermic runaway and suppress early aldol side-reactions.

• Catalyst Addition: Slowly add Titanium Tetrachloride (TiCl₄, 1.2 mmol) dropwise to the stirred solution.

• Cyclization: Allow the reaction mixture to naturally warm to room temperature and stir for 1–2 hours.

• Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). The disappearance of the UV-active starting material and the appearance of a higher-Rf, highly UV-active spot (often staining bright red/purple with vanillin) confirms furan formation.

• Quench & Extraction: Quench carefully with saturated aqueous NaHCO₃. Extract with CH₂Cl₂ (2 x 10 mL), wash with brine, and dry over anhydrous MgSO₄. Concentrate under reduced pressure.

Caption: Troubleshooting workflow for resolving low yields in the Paal-Knorr furan synthesis.

Module 2: The Feist-Benary Synthesis (α-Halo Ketones + β-Dicarbonyls)

The Feist-Benary synthesis is a highly modular approach for generating substituted furans. It relies on a base-promoted condensation between an α-halo ketone and a β-dicarbonyl compound[3].

Troubleshooting FAQs

Q: I am observing ester hydrolysis instead of furan formation when using ethyl acetoacetate. Why? A: The choice of base dictates the mechanistic fate of the reaction. Strong, nucleophilic bases like sodium ethoxide (NaOEt) can attack the ester carbonyl of the β-dicarbonyl substrate, leading to saponification/hydrolysis rather than enolate formation[3]. Solution: Utilize mild, non-nucleophilic bases such as pyridine or triethylamine (Et₃N). These bases selectively deprotonate the active methylene to generate the required nucleophilic enolate without destroying the ester functionality[3].

Q: How do I control the substitution pattern (regioselectivity) of the final furan? A: Regioselectivity is strictly governed by the initial S_N2 attack of the enolate on the α-carbon of the α-halo ketone[3]. To ensure clean regioselectivity, use highly reactive halides (Reactivity trend: I > Br > Cl) to force the S_N2 displacement to occur faster than competing aldol-type attacks on the ketone carbonyl[3].

Self-Validating Protocol: General Feist-Benary Synthesis

Reference Protocol Adapted from Benchchem[3],[1]

• Enolate Generation: To a solution of the β-dicarbonyl compound (1.0 eq) in ethanol or DMF, add pyridine or triethylamine (1.1 eq) at room temperature. Stir for 15–30 minutes[3]. Causality: Pre-forming the enolate prevents the base from directly reacting with the α-halo ketone (which could cause undesired dehydrohalogenation).

• Electrophile Addition: Slowly add the α-halo ketone (e.g., chloroacetone, 1.0 eq) dropwise.

• Cyclization: Heat the reaction mixture to reflux and maintain for 4 hours[3].

• Validation Checkpoint: An aliquot run on GC-MS should show the mass of the desired furan. The solution often changes from pale yellow to a deeper amber as the conjugated furan system forms.

• Workup: Cool to room temperature, dilute with diethyl ether, and wash sequentially with water, saturated aqueous NaHCO₃, and brine[3]. Dry the organic layer over anhydrous MgSO₄ and concentrate.

Caption: Mechanistic pathway and critical stages of the Feist-Benary furan synthesis.

Module 3: Biomass-to-Furan Conversion (HMF & Furfural)

The catalytic dehydration of lignocellulosic biomass (cellulose and hemicellulose) into 5-hydroxymethylfurfural (HMF) and furfural is a critical step in green chemistry[4]. However, these platform chemicals are notoriously unstable under the acidic conditions required for their formation[1].

Troubleshooting FAQs

Q: My carbohydrate dehydration is yielding very low amounts of HMF, but my reactor is full of dark, insoluble solids. What went wrong? A: You are witnessing the degradation of HMF into humins and levulinic acid[1]. In monophasic aqueous acidic systems, the water that facilitates cellulose hydrolysis also drives the rehydration of the newly formed HMF. This rehydration cleaves the furan ring to form levulinic and formic acids, while cross-polymerization yields dark, insoluble humins[1]. Solution: Implement a biphasic solvent system (e.g., Water-MIBK or Water-THF with NaCl)[5]. By utilizing Le Chatelier's principle and phase partitioning, HMF is continuously extracted into the organic phase as soon as it is formed, shielding it from the destructive acidic aqueous environment[1],[5].

Quantitative Data: Biphasic Solvent Systems for Biomass Conversion

Solvent System	Additive	Target Product	Mechanistic Role of System
H₂O / MIBK	None	HMF	MIBK acts as an extracting organic phase, preventing HMF rehydration[1].
H₂O / THF	NaCl (Salting out)	Furfural	NaCl decreases the solubility of furfural in water, driving it into the THF phase[5].
H₂O / GVL	None	Furfural	GVL (gamma-valerolactone) enhances hemicellulose dissolution and stabilizes intermediates[5].

Self-Validating Protocol: Continuous-Flow Synthesis of DFF from 5-HMF

Reference Protocol Adapted from PMC[6]

To avoid the over-oxidation of 5-HMF into 2,5-furandicarboxylic acid (FDCA) or degradation into humins, continuous-flow reactors are highly recommended. They strictly limit the residence time of the furan on the catalyst bed[6].

• Reactor Setup: Pack a continuous-flow reactor bed with a Ru/Al₂O₃ catalyst (0.15 g)[6]. Causality: Ruthenium on alumina provides optimal redox potential for selective alcohol oxidation without cleaving the furan ring.

• Substrate Preparation: Dissolve 5-HMF in anhydrous toluene.

• Parameter Optimization: Set the reactor temperature to 140 °C and introduce oxygen gas at a steady flow rate of 10 mL/min[6].

• Execution: Pump the 5-HMF solution through the packed catalyst bed.

• Validation Checkpoint: Analyze the effluent via HPLC. Under these optimized conditions, you should observe a diformylfuran (DFF) yield of ~84–86% with minimal FDCA baseline noise[6]. If conversion drops over time, it indicates humin deposition on the catalyst; a mild NaOH wash can regenerate the Ru/Al₂O₃ bed[6].

Caption: Reaction network for the catalytic conversion of lignocellulosic biomass to furans.

References

• Feist-Benary Furan Synthesis: Application Notes and Protocols for Researchers Source: Benchchem URL
• Technical Support Center: Paal-Knorr Furan Synthesis Troubleshooting Source: Benchchem URL
• Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production Source: MDPI URL
• Optimization of reaction conditions for furan synthesis Source: Benchchem URL
• Source: Chemical Science (RSC Publishing)
• Source: PMC (National Institutes of Health)
• Source: PMC (National Institutes of Health)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Electrocatalytic conversion of biomass-derived furan compounds: mechanisms, catalysts and perspectives - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00546E [pubs.rsc.org]
• 5. Efficient Reaction Systems for Lignocellulosic Biomass Conversion to Furan Derivatives: A Minireview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of diformylfuran production from 5-hydroxymethylfurfural via catalytic oxidation in a packed-bed continuous flow reactor - PMC [pmc.ncbi.nlm.nih.gov]

Part 1: Troubleshooting FAQs – The Chemistry of Furanone Instability

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience sudden drops in compound efficacy, irreproducible IC50 values, or complete loss of signal when working with furanone derivatives (e.g., halogenated furanones, acyl-homoserine lactone (AHL) analogs, and flavor compounds like HDMF/Furaneol).

Furanones are structurally delicate. Their lactone rings are highly susceptible to their microenvironment, making aqueous formulation a significant challenge. This guide is designed to move beyond basic handling instructions by explaining the chemical causality behind furanone degradation, providing you with a self-validating system to ensure experimental integrity.

Q1: My furanone-based quorum sensing inhibitors lose activity within 24 hours in standard mammalian cell culture media (pH 7.4). Why is this happening? The Causality: The root cause is base-catalyzed lactonolysis. Furanones and AHL signals are highly subject to alkaline hydrolysis at physiological or high pH values[1]. The hydroxide ions (OH⁻) in the media act as nucleophiles, attacking the electrophilic carbonyl carbon of the furanone ring. This leads to irreversible ring-opening, rendering the compound biologically inactive. The Solution: Optimal stability for furanones in aqueous solutions is typically found at acidic pH ranges, specifically between pH 3.5 and 5.0[2]. For halogenated furanones, empirical data shows a stability order of pH 2 > pH 4 > pH 8 > pH 6[3]. If your assay requires physiological pH, you must prepare your working solutions immediately before the assay (just-in-time dilution) rather than storing them in aqueous media.

Q2: I dissolved my furanone stock in Tris-HCl buffer to maintain a neutral pH, but the degradation is even faster than in PBS. What went wrong? The Causality: You have inadvertently introduced a potent nucleophile. Tris (tris(hydroxymethyl)aminomethane) contains a primary amine. Primary amines aggressively attack the furanone ring via nucleophilic acyl substitution, forming covalent adducts and cleaving the ring. The Solution: Never use amine-containing buffers (Tris, glycine, or ammonium-based buffers) with furanones. Switch to non-nucleophilic zwitterionic buffers like HEPES or MOPS, or use standard phosphate buffers, ideally adjusted to a slightly acidic pH (e.g., pH 5.5–6.5) to balance compound stability with biological tolerability.

Q3: Can I autoclave aqueous solutions of furanones for sterile microbiological assays? The Causality: Absolutely not. Furanones are thermally unstable. High temperatures (such as the 121°C used in autoclaving) provide the activation energy required for rapid thermal degradation, leading to ring structure opening and the formation of inactive cyclic carbonyls[2]. The Solution: Always sterilize furanone solutions using 0.22 µm PTFE syringe filters. Ensure the filter material is compatible with your co-solvent (e.g., DMSO or ethanol) to prevent extractable leaching.

Q4: I am testing furanones in environmental water samples, and the compounds disappear almost instantly. Is this enzymatic? The Causality: While enzymatic degradation (e.g., by bacterial lactonases) is possible, rapid disappearance in environmental water is often chemical oxidation. Furanones are highly susceptible to attack by halogen oxidants (like hypochlorite and hypobromite, common in treated water) at the α-carbon position[4]. This leads to rapid dihalogenation and subsequent hydrolysis, permanently deactivating the signaling molecules[4].

Part 2: Mechanistic Degradation Pathways

To visualize the threats to your furanone compounds, refer to the degradation pathway diagram below. Understanding these pathways is critical for designing robust experimental controls.

Primary chemical degradation pathways of furanone compounds in aqueous environments.

Part 3: Quantitative Stability Parameters

Use the following table to benchmark your experimental design. This data synthesizes the kinetic vulnerabilities of furanones across various conditions.

Parameter	Condition	Effect on Furanone Stability	Mechanistic Rationale
pH	Alkaline (pH > 7.4)	Rapid Degradation (t½ < 24h)	Base-catalyzed lactonolysis (ring opening)[1].
pH	Acidic (pH 3.5 - 5.5)	High Stability	Protonation prevents nucleophilic attack by OH⁻[2].
Buffer Type	Tris-HCl / Glycine	Rapid Degradation	Primary amines act as strong nucleophiles.
Buffer Type	Phosphate / HEPES	Stable	Non-nucleophilic buffering agents preserve the lactone.
Temperature	> 60°C (Autoclaving)	Complete Degradation	Thermal ring-opening and fragmentation[2].
Oxidants	Hypohalites (HOCl)	Rapid Inactivation	Dihalogenation at the α-carbon[4].

Part 4: Self-Validating Experimental Protocol

To guarantee the integrity of your furanone compounds, you must treat their preparation as a highly controlled workflow. Do not rely on "weigh and dissolve" methods for aqueous media.

Standardized Methodology: Preparation of Stable Furanone Working Solutions

Step 1: Anhydrous Stock Preparation

• Reconstitute the lyophilized furanone powder in 100% anhydrous Dimethyl Sulfoxide (DMSO) or absolute ethanol to create a concentrated stock (e.g., 10 mM to 50 mM).

• Rationale: Excluding water at the storage phase completely arrests hydrolysis.

Step 2: Aliquoting and Storage

• Divide the stock into single-use aliquots (e.g., 20 µL per tube) in amber microcentrifuge tubes to prevent photo-oxidation.

• Purge the headspace with Argon or Nitrogen gas if available.

• Store immediately at -80°C. Never subject stocks to freeze-thaw cycles.

Step 3: Aqueous Buffer Optimization

• Prepare your biological assay buffer (e.g., PBS or HEPES-buffered media).

• Adjust the pH to the lowest biologically tolerable limit for your specific assay (ideally pH 5.5 – 6.5).

Step 4: Just-in-Time Dilution & Sterilization

• Thaw a single DMSO/EtOH aliquot on ice immediately prior to the experiment.

• Dilute the stock into the optimized aqueous buffer. Ensure the final co-solvent concentration is below the toxicity threshold for your cells/bacteria (typically < 0.5% v/v).

• Sterilize the working solution by passing it through a 0.22 µm PTFE syringe filter.

• Validation Check: For critical assays, run a rapid LC-MS/MS or HPLC-UV check of the working solution at T=0 and T=end of assay to quantify the area-under-the-curve (AUC) of the intact furanone peak versus the ring-opened degradation peak.

Standardized workflow for furanone preparation to minimize aqueous degradation.

References

• Occurrence of Halogenated Furanones in U.S. Drinking Waters. ACS Publications.[Link]

• Occurrence, Formation, Stability, and Interaction of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone. ACS Publications.[Link]

• Pharmacological inhibition of quorum sensing for the treatment of chronic bacterial infections. PMC - National Institutes of Health.[Link]

• Chemical Challenges to Bacterial AHL Signaling in the Environment. ACS Publications.[Link]

• Reactivity and stability of selected flavor compounds. PMC - National Institutes of Health.[Link]

• Reaction of Acylated Homoserine Lactone Bacterial Signaling Molecules with Oxidized Halogen Antimicrobials. ASM Journals.[Link]

Sources

• 1. Pharmacological inhibition of quorum sensing for the treatment of chronic bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactivity and stability of selected flavor compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.asm.org [journals.asm.org]

Technical Support Center: Purification of Furan Derivatives by Column Chromatography

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) for the purification of furan derivatives using column chromatography. The inherent sensitivity of the furan ring system, particularly to acidic conditions, often presents unique challenges during purification. This guide offers practical, field-proven insights to help you navigate these complexities and achieve high-purity compounds.

I. Understanding the Core Challenge: Furan Ring Instability

The primary obstacle in the chromatographic purification of many furan derivatives is the susceptibility of the furan ring to acid-catalyzed ring-opening.[1][2] Standard silica gel possesses a slightly acidic surface due to the presence of silanol groups, which can be sufficient to induce degradation of sensitive furan-containing molecules.[1] This instability can lead to the formation of linear dicarbonyl compounds, polymerization, or other unexpected side products, ultimately resulting in low recovery and impure final products.[1][2]

The mechanism of this degradation often begins with the protonation of the furan ring at the α-carbon, which is adjacent to the oxygen atom.[1] This initial protonation can trigger a cascade of reactions that cleave the ring. The stability of the furan ring is highly dependent on the specific substituents present. Electron-withdrawing groups can sometimes increase stability, while other functionalities may enhance susceptibility to degradation.

II. Troubleshooting Guide: A-Question-and-Answer Approach

This section directly addresses common issues encountered during the column chromatography of furan derivatives.

Issue 1: Low or No Recovery of the Compound

Question: I've run my column, but I can't find my furan-containing compound in any of the fractions. What went wrong?

Answer: This is a frequent and frustrating problem, often pointing to on-column degradation or irreversible adsorption.

Possible Causes & Solutions:

• Acid-Catalyzed Decomposition: The most likely culprit is the acidic nature of the silica gel.[1]

  • Solution 1: Deactivate the Silica Gel. Before preparing your column, you can neutralize the acidic sites. A common method is to pre-treat the silica gel with a solvent mixture containing a small amount of a base, such as triethylamine (TEA) (typically 0.1-1%).[1][3] You can also add a small percentage of TEA to your eluent system.

  • Solution 2: Use Neutral or Deactivated Stationary Phases. Consider using neutral alumina as an alternative to silica gel for particularly acid-sensitive compounds.[4] Pre-packed, deactivated silica gel columns are also commercially available.

• Irreversible Adsorption: Your compound may be too polar for the chosen solvent system and is sticking irreversibly to the stationary phase.[3]

  • Solution: Optimize Your Mobile Phase. Conduct thorough thin-layer chromatography (TLC) analysis with various solvent systems before running the column.[3] The ideal retention factor (Rf) for your target compound on TLC should be around 0.2-0.4 for good separation on a column.[5] If the Rf is too low, you need to increase the polarity of your eluent. Common solvent systems for furan derivatives include mixtures of hexanes and ethyl acetate.[5] You can gradually increase the proportion of the more polar solvent or add a small amount of an even more polar solvent like methanol.[5]

• Compound Volatility: Some furan derivatives can be volatile and may have evaporated with the solvent during rotary evaporation.[3][6]

  • Solution: Controlled Evaporation. Use a rotary evaporator at a controlled temperature and pressure to minimize the loss of volatile compounds.[3]

Issue 2: The Purified Compound is Still Impure

Question: I was able to recover my compound, but it is contaminated with impurities. How can I improve the separation?

Answer: Achieving high purity often requires fine-tuning your chromatographic conditions.

Possible Causes & Solutions:

• Inappropriate Solvent System: The polarity of your eluent may not be optimal for separating your compound from impurities.

  • Solution 1: Use a Shallow Gradient or Isocratic Elution. A gradual increase in solvent polarity (a shallow gradient) or using a single solvent mixture of constant composition (isocratic elution) can improve resolution between compounds with similar polarities.[3]

  • Solution 2: Re-evaluate TLC. Ensure your TLC analysis accurately reflects the separation. If impurities are very close to your product on the TLC plate, a standard column may not be sufficient.

• Column Overloading: Loading too much crude material onto the column can lead to broad bands and poor separation.[3][7]

  • Solution: Reduce the Load. As a general rule, the amount of crude material loaded should be 1-5% of the weight of the silica gel.[3]

• Poor Column Packing: Cracks or channels in the silica gel bed will lead to inefficient separation.[5]

  • Solution: Proper Packing Technique. Ensure your column is packed uniformly. Prepare a slurry of silica gel in your initial, non-polar solvent and pour it into the column, allowing it to settle into a uniform bed without air bubbles.[3][5]

Issue 3: Unexpected Side Products are Observed

Question: My post-column analysis (e.g., NMR, LC-MS) shows the presence of new compounds that were not in my crude reaction mixture. What's happening?

Answer: The formation of new chemical entities on the column is a strong indicator of on-column reactions, most likely acid-catalyzed degradation.

Possible Causes & Solutions:

• Furan Ring Opening: As previously discussed, the acidic silica gel can catalyze the opening of the furan ring to form linear carbonyl compounds.[1]

  • Solution: Implement Stabilization Strategies. In addition to using deactivated silica or adding a base to your eluent, consider if the workup procedure prior to chromatography introduced acid that was not fully neutralized.[1] Careful neutralization of any acidic aqueous washes is crucial.[1]

• Substrate-Specific Instability: The stability of the furan ring is highly dependent on its substituents.[1]

  • Solution: Consider Alternative Purification Methods. If your furan derivative is exceptionally sensitive, column chromatography may not be the best approach. Consider alternatives such as:

    • Crystallization: If your compound is a solid, recrystallization can be a highly effective method for achieving high purity.[1][4]

    • Distillation: For liquid compounds, distillation under reduced pressure can be a viable option, especially for separating components with different boiling points.[1][4]

    • Preparative HPLC: For challenging separations, preparative High-Performance Liquid Chromatography (HPLC) can offer superior resolution.[3]

III. Frequently Asked Questions (FAQs)

Q1: What is the general stability of the furan ring in acidic and basic conditions?

A1: The furan ring is notably unstable in acidic conditions, where it is susceptible to hydrolysis and ring-opening.[1] This process is often initiated by protonation at the α-carbon.[1] In contrast, the furan ring is generally more stable under basic conditions, although strong bases can also lead to degradation depending on the specific substituents on the ring.

Q2: How can I prepare deactivated silica gel in the lab?

A2: A common laboratory practice is to prepare a slurry of silica gel in the desired non-polar solvent (e.g., hexane) and add a small percentage (0.1-1%) of triethylamine (TEA). The slurry is then gently stirred for a period before packing the column. This allows the TEA to neutralize the acidic silanol groups on the silica surface.

Q3: Are there any visual cues during the column run that might indicate compound degradation?

A3: Yes. The formation of a dark, tar-like substance at the top of the column or streaking of colored bands can be indicative of decomposition and polymerization.[4] If you observe this, it is a strong sign that your compound is not stable under the chosen conditions.

Q4: Can I use reversed-phase chromatography for furan derivatives?

A4: Yes, reversed-phase HPLC can be a suitable method for the analysis and purification of some furan derivatives.[8] This technique uses a non-polar stationary phase (like C18) and a polar mobile phase (like acetonitrile and water). For some applications, adding a small amount of acid (like formic or phosphoric acid) to the mobile phase is necessary for good peak shape, but this should be approached with caution for acid-sensitive furans.[8]

IV. Experimental Protocols & Data

Protocol 1: Preparation of a Deactivated Silica Gel Column

This protocol provides a general workflow for preparing a column with triethylamine-deactivated silica gel.

Objective: To pack a chromatography column with neutralized silica gel to minimize acid-catalyzed degradation of sensitive furan derivatives.

Materials:

• Glass chromatography column

• Silica gel (standard mesh size, e.g., 230-400 mesh)

• Non-polar solvent (e.g., hexanes)

• Polar solvent (e.g., ethyl acetate)

• Triethylamine (TEA)

• Cotton or glass wool

• Sand

Procedure:

• Column Preparation: Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand.

• Slurry Preparation: In a beaker, measure the required amount of silica gel. Add the initial, least polar eluent (e.g., hexanes containing 0.5% TEA) to create a slurry.[3]

• Column Packing: Pour the silica gel slurry into the column.[3] Gently tap the side of the column to ensure even packing and dislodge any air bubbles.

• Settling: Allow the silica gel to settle, ensuring a uniform bed.[5]

• Equilibration: Drain the excess solvent until it is just above the silica bed. Do not let the column run dry.[5] Add a thin layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent.[3] Carefully apply the sample to the top of the column.

• Elution: Begin eluting with your chosen solvent system, starting with a lower polarity and gradually increasing it if a gradient is required.[3]

Data Summary: Solvent Systems for Furan Derivatives

The choice of mobile phase is critical for successful separation. The following table summarizes common solvent systems used for the column chromatography of furan derivatives.

Solvent System Components	Polarity	Typical Applications
Hexanes / Ethyl Acetate	Low to Medium	General purpose for many furan derivatives.[5]
Hexanes / Dichloromethane	Low to Medium	Useful for less polar furan compounds.
Dichloromethane / Acetone	Medium	For more polar furan derivatives.[9]
Hexanes / Diethyl Ether	Low to Medium	An alternative to ethyl acetate with different selectivity.

V. Visualization of the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting the purification of furan derivatives by column chromatography.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Separation of Furan on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Ring Opening of Aziridines by Pendant Silanols Allows for Stereospecific Preparations of 1’-Amino-Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Paal-Knorr Furan Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the Paal-Knorr furan synthesis. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful reaction for constructing furan rings. Our goal is to provide you with in-depth, field-proven insights to help you overcome common challenges, particularly the formation of side products, thereby improving your reaction yields and product purity.

This guide is structured into two main sections: a Troubleshooting Guide to address specific experimental issues in a question-and-answer format, and a Frequently Asked Questions (FAQs) section for a deeper understanding of the reaction's mechanics and optimization strategies.

Troubleshooting Guide: Common Issues & Solutions

This section directly addresses the most common problems encountered during the Paal-Knorr furan synthesis.

Q1: My reaction mixture is turning dark brown or black, and I'm isolating a tar-like substance. What's happening and how can I prevent it?

A1: Cause and Prevention of Polymerization

The formation of a dark, insoluble tar is a classic sign of polymerization, a frequent side reaction in Paal-Knorr synthesis.[1] This occurs because both the furan product and certain reaction intermediates are sensitive to the harsh, acidic conditions traditionally used.

• Causality: The furan ring, especially when substituted with electron-donating groups, is highly susceptible to protonation.[2] This generates reactive electrophiles that can attack other furan molecules or unreacted starting material, initiating a polymerization cascade.[1][3] High temperatures exacerbate this issue by accelerating these degradation pathways.

Troubleshooting Steps:

• Modify Reaction Conditions: The most effective strategy is to move away from harsh conditions.

  • Lower the Temperature: Instead of refluxing for extended periods, attempt the reaction at a lower temperature, even if it requires a longer reaction time.[3]

  • Reduce Reaction Time: Monitor the reaction closely using Thin-Layer Chromatography (TLC) or GC-MS. Quench the reaction as soon as the starting material is consumed to prevent prolonged exposure of the product to acidic conditions.

  • Consider Microwave Synthesis: Microwave-assisted protocols can dramatically reduce reaction times from hours to minutes, minimizing the window for product degradation and often improving yields.[3][4]

• Optimize the Catalyst: The choice of acid catalyst is critical.

  • Switch to Milder Acids: Replace strong mineral acids like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) with milder Brønsted acids like p-toluenesulfonic acid (p-TsOH).

  • Employ Lewis Acids: Mild Lewis acids such as scandium(III) triflate (Sc(OTf)₃) or bismuth(III) nitrate (Bi(NO₃)₃) are excellent alternatives that can catalyze the cyclization efficiently without promoting polymerization.[3][5]

  • Use Solid Acid Catalysts: Heterogeneous catalysts like montmorillonite clay or acidic resins can be used.[5] These offer the added benefit of being easily filtered off, simplifying the workup.

Q2: My starting material is fully consumed, but my furan yield is still very low. Where is my product going?

A2: Identifying Non-Polymeric Side Products

When starting material disappears without a corresponding high yield of the desired furan, it points toward the formation of soluble, non-polymeric byproducts or product degradation during workup.

• Causality: Besides polymerization, the 1,4-dicarbonyl starting material can undergo self-condensation reactions. Under acidic conditions, aldol-type condensations can occur, leading to the formation of complex, often unsaturated, side products. Additionally, if the final dehydration step is incomplete, the cyclic hemiacetal intermediate may persist or revert back to the starting dicarbonyl.[3]

Troubleshooting Steps:

• Ensure Complete Dehydration: The final step, dehydration of the cyclic hemiacetal, is a critical equilibrium.

  • Use a Dehydrating Agent: Incorporate a dedicated dehydrating agent like phosphorus pentoxide (P₂O₅) or acetic anhydride (Ac₂O).[5][6]

  • Employ Anhydrous Conditions: Use anhydrous solvents and handle reagents in a dry atmosphere to push the equilibrium toward the furan product.

  • Dean-Stark Trap: For reactions run at reflux in a suitable solvent like toluene, using a Dean-Stark apparatus can effectively remove the water byproduct as it forms.

• Re-evaluate Workup Procedure: The furan product can be sensitive to the workup conditions.

  • Neutralize Carefully: Ensure that the acidic catalyst is fully neutralized during the aqueous workup, typically with a saturated sodium bicarbonate solution. Lingering acid can cause degradation during solvent removal.

  • Avoid Excessive Heat: Concentrate the product solution under reduced pressure without excessive heating.

Q3: The reaction is sluggish and stalls, leaving a significant amount of unreacted starting material. How can I drive it to completion?

A3: Overcoming Poor Reactivity

Incomplete conversion is often related to catalyst inefficiency, suboptimal temperature, or substrate-specific issues.

• Causality: The rate-determining step is the intramolecular nucleophilic attack of the enol oxygen onto the protonated carbonyl.[4][5] If the substrate's conformation for this ring-closing step is sterically hindered or electronically disfavored, the reaction will be slow.[3][7] The catalyst may also be insufficient to promote the reaction at the chosen temperature.

Troubleshooting Steps:

• Screen Catalysts and Solvents:

  • Experiment with a stronger acid catalyst or a higher catalyst loading. However, be mindful of the risk of side reactions (see Q1).

  • Ensure the 1,4-dicarbonyl compound is fully soluble in the chosen solvent at the reaction temperature.[8]

• Increase Temperature:

  • Gradually increase the reaction temperature in increments while carefully monitoring for the onset of byproduct formation via TLC.[8] Microwave heating is particularly effective for rapidly reaching and maintaining a precise, elevated temperature.[4]

• Check Starting Material Purity:

  • Impurities in the 1,4-dicarbonyl starting material can inhibit the catalyst or introduce competing side reactions.[8] Ensure the precursor is of high purity before starting the cyclization.

Visualizing Reaction vs. Side-Products

The following diagram illustrates the desired Paal-Knorr pathway against the common polymerization and aldol condensation side pathways.

Caption: Desired Paal-Knorr pathway vs. side reactions.

Frequently Asked Questions (FAQs)

Q4: Which catalysts are recommended for substrates with sensitive functional groups?

A4: For acid-sensitive substrates, it is imperative to avoid strong Brønsted acids.[5] The best options are mild Lewis acids or heterogeneous catalysts.

Catalyst Type	Examples	Rationale & Comments
Mild Lewis Acids	Sc(OTf)₃, Bi(NO₃)₃, ZnBr₂	Highly effective under milder conditions, often at room temperature. Less likely to promote polymerization or cleave protecting groups.[5][6]
Heterogeneous / Solid Acids	Montmorillonite K-10, Zeolites, Acidic Resins	Offer mild reaction conditions and simplified workup (catalyst is filtered off). Environmentally friendly.[5]
**Iodine (I₂) **	Molecular Iodine	Acts as a mild Lewis acid. Reactions can often be run at room temperature and under solvent-free conditions.[5][9]

Q5: Is it possible to run the Paal-Knorr synthesis without a solvent?

A5: Yes, solvent-free Paal-Knorr reactions have been reported with excellent results. This approach is not only a "greener" alternative but can also accelerate the reaction. Grinding the reactants together (mechanochemistry) or simply heating the neat mixture with a suitable catalyst, such as iodine or a solid acid, can be very effective.[10]

Q6: My precursor 1,4-dicarbonyl is difficult to prepare or unstable. Are there any alternatives?

A6: This is a well-known limitation of the classical Paal-Knorr synthesis.[5] Fortunately, several strategies exist:

• Use of 1,4-Dicarbonyl Surrogates: Compounds that are chemically equivalent to 1,4-dicarbonyls can be used. These include 2,5-dimethoxytetrahydrofurans, β,γ-epoxy carbonyls, or acetals, which convert to the required dicarbonyl intermediate in situ under the acidic reaction conditions.[6][11]

• One-Pot Procedures: Modern organic chemistry has produced numerous methods that combine the synthesis of the 1,4-dicarbonyl with its subsequent cyclization in a single pot, avoiding the need to isolate the often-unstable intermediate.[12]

Experimental Protocols

Protocol 1: Classical Synthesis of 2,5-Dimethylfuran

This protocol uses a traditional Brønsted acid with a Dean-Stark trap to drive the dehydration.

Materials:

• Hexane-2,5-dione

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add hexane-2,5-dione (1 equivalent), toluene (to create a ~0.5 M solution), and a catalytic amount of p-TsOH (0.05 equivalents).

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing for 2-4 hours or until no more water is collected. Monitor the reaction by TLC.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with saturated NaHCO₃ solution (2x) to neutralize the acid, followed by brine (1x).[4]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the toluene under reduced pressure.

• The crude product can be purified by distillation if necessary.

Protocol 2: Microwave-Assisted Synthesis of a Substituted Furan

This protocol demonstrates a rapid, modern approach suitable for library synthesis.[4]

Materials:

• 1,4-dicarbonyl starting material (1 mmol)

• Ethanol/water (1:1 mixture, 3 mL)

• 1 M HCl (catalytic, 2-3 drops, if necessary)

• Diethyl ether or ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• 10 mL microwave process vial with a magnetic stir bar

• Laboratory microwave reactor

Procedure:

• In a 10 mL microwave vial, combine the 1,4-dicarbonyl (1 mmol) and 3 mL of the ethanol/water mixture. Note: For many substrates, no acid catalyst is needed under microwave conditions.[4]

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 140 °C for 3-5 minutes, monitoring the internal pressure.

• After the reaction, cool the vial to room temperature using compressed air.

• Transfer the contents to a separatory funnel, dilute with water (10 mL), and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[4]

• Filter and remove the solvent in vacuo. The crude product is often of high purity but can be purified by silica gel column chromatography if needed.

References

• Wikipedia. (2023). Paal–Knorr synthesis. In Wikipedia. Retrieved from [Link]

• Priya, V., Maheswari, C. U., & Naga, V. (2015). Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway. RSC Advances, 5(28), 21957-21966. Retrieved from [Link]

• Chemport. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Organic Chemistry Portal. Retrieved from [Link]

• ResearchGate. (2019). Paal–Knorr synthesis: An old reaction, new perspectives. Request PDF. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). A new furan synthesis. ACS Publications. Retrieved from [Link]

• ResearchGate. (2019). Paal‐Knorr synthetic methods for substituted furans using either protonic acid or Lewis acid as the catalyst/reagent. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

• Chemistry Stack Exchange. (2025). How does polarity of the medium affect the preparation of furan in Paal-Knorr and Feist-Bénary syntheses? Retrieved from [Link]

• ResearchGate. (2005). Microwave-Assisted Paal-Knorr Reaction – Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. Request PDF. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Furans. Organic Chemistry Portal. Retrieved from [Link]

• Name Reactions. (n.d.). Paal-Knorr Synthesis. Retrieved from [Link]

• Minetto, G., Raveglia, L. F., & Taddei, M. (2004). Microwave-Assisted Paal−Knorr Reaction. A Rapid Approach to Substituted Pyrroles and Furans. Organic Letters, 6(3), 389-392. Retrieved from [Link]

• Yang, Y., et al. (2022). Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry. The Journal of Organic Chemistry, 87(1), 589-596. Retrieved from [Link]

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• 2. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 7. Paal-Knorr Furan Synthesis [organic-chemistry.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Paal-Knorr Synthesis (Chapter 40) - Name Reactions in Organic Synthesis [cambridge.org]
• 12. Furan synthesis [organic-chemistry.org]

overcoming low yields in the amination of furan derivatives

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the Technical Support Center for Furan Chemistry. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on overcoming the common challenge of low yields in the amination of furan derivatives. The furan moiety, while a valuable synthetic building block, is notoriously sensitive, and its successful functionalization requires a nuanced understanding of the competing reaction pathways.

This resource moves beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot effectively and optimize your reaction conditions with confidence.

Frequently Asked Questions & Troubleshooting Guide

This section directly addresses the most common issues encountered during the amination of furanic compounds.

Category 1: Reductive Amination of Furanic Aldehydes & Ketones

Reductive amination is a powerful method for converting biomass-derived platforms like furfural and 5-hydroxymethylfurfural (HMF) into valuable amines. However, the reaction is a delicate balance between imine formation and hydrogenation, with several potential side reactions.

Question 1: My reductive amination of furfural/HMF is giving low yields and a mixture of products, including the corresponding alcohol and oligomers. What are the primary causes and how can I improve selectivity?

Answer: This is a classic selectivity problem in furan chemistry. The low yield of your target amine is likely due to one or more competing reaction pathways outcompeting the desired imine hydrogenation.[1]

Core Causality: The primary issue stems from the relative rates of three key reactions:

• Desired Pathway: Condensation of the furan aldehyde with the amine/ammonia to form an imine, followed by selective hydrogenation of the C=N bond.

• Side Reaction 1 (Hydrogenation): Direct hydrogenation of the aldehyde's carbonyl group (C=O) to an alcohol (e.g., furfuryl alcohol). This is often a major byproduct.[2]

• Side Reaction 2 (Decomposition/Polymerization): The furan ring is sensitive to acidic conditions and heat, which can cause ring-opening or polymerization, leading to insoluble materials and a poor mass balance.[3][4]

• Side Reaction 3 (Over-alkylation): The product primary amine can react with another molecule of the furan aldehyde, leading to the formation of secondary and tertiary amines.[1]

The key to a high yield is selecting a catalytic system and conditions that favor the hydrogenation of the imine intermediate over the hydrogenation of the starting carbonyl group.[1]

Troubleshooting & Optimization Strategy:

Problem	Possible Cause(s)	Suggested Solution(s)
High levels of alcohol byproduct (e.g., furfuryl alcohol)	Catalyst has high hydrogenation activity for C=O bonds. High H₂ pressure or temperature favors direct hydrogenation.	Switch to a catalyst with more moderate hydrogenation activity. Non-noble metal catalysts like Raney Ni, Raney Co, or specific mixed oxides (e.g., NiAlOₓ, CuNiAlOₓ) often show higher selectivity for the imine.[1][5][6][7] Optimize (typically lower) the H₂ pressure and reaction temperature.[7]
Formation of secondary/tertiary amines	The product primary amine is reacting with the starting aldehyde. Stoichiometry of the amine source is too low.	Use an excess of the ammonia source. This shifts the equilibrium towards the primary amine and can suppress over-alkylation.[7] Consider a two-step, one-pot approach where the imine is formed first, followed by the addition of the catalyst and H₂.[8][9]
Dark, insoluble polymer formation	Reaction conditions (acidity, temperature) are too harsh, causing furan ring degradation.	Decrease the reaction temperature. If using an acid catalyst for imine formation, ensure it is mild. The reaction medium can also play a role; sometimes switching to a less acidic or aqueous medium can help.[4][10] Ensure the furfural is freshly distilled to remove acidic impurities.
Low or no conversion	Catalyst is inactive or poisoned. Imine formation is not occurring.	Ensure the catalyst is properly activated (e.g., reduction for supported metal catalysts).[11] Use an anhydrous solvent if water deactivates the catalyst or inhibits imine formation.[12] For challenging substrates, a bifunctional catalyst with both metal and acidic sites can promote both imine formation and hydrogenation.[1]

Visualizing the Reaction Pathways:

Caption: Competing pathways in reductive amination of furan aldehydes.

Category 2: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, but its application to electron-rich, and potentially coordinating, heterocycles like furan requires careful selection of the catalytic system.[13]

Question 2: I am attempting a Buchwald-Hartwig amination on a 2-halofuran with a primary amine, but the reaction is sluggish with low conversion and some dehalogenation. How do I troubleshoot this?

Answer: Low yields in the Buchwald-Hartwig amination of furan halides almost always trace back to an issue with the "three pillars" of the reaction: the Palladium Precatalyst , the Ligand , and the Base .[14] Furan's electron-rich nature can make oxidative addition challenging and side reactions more prevalent.

Core Causality:

• Inactive Catalyst: The active Pd(0) species, which enters the catalytic cycle, may not be forming efficiently from your Pd(II) precatalyst.[14]

• Suboptimal Ligand: This is the most common failure point. The ligand must be able to stabilize the Pd(0) center, promote the difficult oxidative addition into the furan C-X bond, and facilitate the final C-N reductive elimination. For electron-rich heterocycles, standard ligands like PPh₃ are ineffective. Bulky, electron-rich biaryl phosphine ligands are required.[14][15]

• Incorrect Base: The base's role is to deprotonate the amine, but an inappropriate choice can lead to catalyst inhibition, substrate degradation, or slow reaction rates.[14]

• Side Reactions: Hydrodehalogenation (replacement of the halide with hydrogen) is a common side reaction that consumes the starting material.[14]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Buchwald-Hartwig amination of furans.

Comparative Data for Ligand/Base Systems:

Aryl Halide	Amine	Ligand	Base	Yield (%)	Reference
2-Bromofuran	Primary Amine	BrettPhos	NaOtBu	Often >80%	[14]
2-Bromofuran	Secondary Amine	RuPhos	NaOtBu	Often >85%	[14]
2-Chlorofuran	Primary Amine	tBuBrettPhos	LHMDS	Substrate Dependent	[14][16]
2-Bromofuran	Aniline	XPhos	K₃PO₄	Often >90%	[16]

Detailed Experimental Protocols

Protocol 1: High-Selectivity Reductive Amination of HMF to 5-aminomethyl-2-furylmethanol (FAA)

This protocol is adapted from a high-yield procedure using a non-noble metal catalyst, which favors selectivity towards the desired primary amine.[6][17]

Materials:

• 5-Hydroxymethylfurfural (HMF)

• Ni₆AlOₓ catalyst (prepared via coprecipitation or sourced commercially)

• Aqueous Ammonia (28-30 wt%)

• Deionized Water

• Hydrogen gas (high purity)

• Autoclave/high-pressure reactor with magnetic stirring and temperature control

Procedure:

• Reactor Setup: To a glass liner for the autoclave, add the Ni₆AlOₓ catalyst (e.g., 50 mg for a 1 mmol scale reaction).

• Reagent Addition: Add HMF (1 mmol, 126.1 mg) and deionized water (3 mL). Finally, add the aqueous ammonia solution (e.g., a 49:1 molar ratio of NH₃ to HMF).

• Assembly & Purge: Seal the glass liner inside the autoclave. Purge the reactor 3-5 times with H₂ to remove all air.

• Reaction: Pressurize the reactor to the desired pressure (e.g., 1 bar H₂). Begin stirring and heat the reaction to the target temperature (e.g., 100 °C).[6]

• Monitoring: Let the reaction proceed for the optimized time (e.g., 6 hours). The progress can be monitored by taking aliquots (if the reactor allows) and analyzing by GC or HPLC.

• Workup: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• Isolation: Filter the reaction mixture to remove the solid catalyst. Wash the catalyst with a small amount of water. The aqueous filtrate can be concentrated under reduced pressure. The crude product can then be purified by column chromatography or recrystallization to yield pure FAA.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 2-Bromofuran

This protocol provides a robust starting point using modern, commercially available catalyst systems. All operations should be performed under an inert atmosphere (N₂ or Ar) using a glovebox or Schlenk techniques.

Materials:

• 2-Bromofuran

• Primary or Secondary Amine (1.2 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• BrettPhos Pd G3 Precatalyst (for primary amines, 1-2 mol%) or RuPhos Pd G3 Precatalyst (for secondary amines, 1-2 mol%)

• Anhydrous, degassed toluene or dioxane

Procedure:

• Reactor Setup: In a glovebox, add the Pd precatalyst, the appropriate ligand (if not using a precatalyst), and the base (NaOtBu) to an oven-dried reaction vial or flask equipped with a stir bar.

• Reagent Addition: Add the 2-bromofuran (1.0 eq). If the amine is a solid, add it now. Add the anhydrous, degassed solvent (to a concentration of ~0.1 M). If the amine is a liquid, add it via syringe after sealing the vessel.

• Reaction: Seal the reaction vessel tightly. Remove it from the glovebox and place it in a preheated oil bath or heating block (typically 80-110 °C).

• Monitoring: Stir the reaction vigorously. Monitor by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Workup: Cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride. Dilute with ethyl acetate and transfer to a separatory funnel.

• Isolation: Wash the organic layer with water, then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

References

• BenchChem. (2025). Effect of solvents and bases on furan synthesis yield.
• MDPI. (2023).
• BenchChem. (n.d.).
• BenchChem. (n.d.).
• PMC. (n.d.). An efficient one-pot and simple multicomponent approach to the synthesis of highly functionalized furans containing dialkyl phenol.
• SCIRP. (n.d.). Preparation of 2,5-Bis(Aminomethyl)
• BenchChem. (n.d.). Technical Support Center: Catalyst Selection for Cross-Coupling Reactions in 5-Aryl Furan Synthesis.
• ResearchGate. (n.d.).
• RSC Publishing. (2024).
• PMC. (2020).
• ACS Publications. (2018). Intramolecular Palladium-Catalyzed Oxidative Amination of Furans: Synthesis of Functionalized Indoles.
• ACS Publications. (2019).
• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.).
• ResearchGate. (2020).
• PMC. (2019).
• Catalysis Science & Technology (RSC Publishing). (n.d.). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study.
• ResearchGate. (2021). The Reductive Amination of Biomass-Based Aldehydes and Alcohols towards 2,5-bis(aminomethyl)furan: Progress, Challenges and Prospects.
• Semantic Scholar. (2022).
• ACS Publications. (2023).
• PubMed. (2022).
• BenchChem. (n.d.).
• Wikipedia. (n.d.).
• Sanderman Publishing House. (2022).
• ResearchGate. (n.d.).

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
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• 7. sandermanpub.net [sandermanpub.net]
• 8. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 17. Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

managing unstable intermediates in furan-2-carboxylic acid synthesis

Technical Support Center: Synthesis of Furan-2-Carboxylic Acid

Introduction

The synthesis of furan-2-carboxylic acid (also known as 2-furoic acid) is a cornerstone transformation in organic chemistry, providing a critical building block for pharmaceuticals, agrochemicals, and polymers from renewable resources.[1] Furfural, a readily available platform chemical derived from lignocellulosic biomass, is the most common precursor.[2][3] However, the conversion of furfural to furan-2-carboxylic acid is often plagued by the formation of unstable intermediates, leading to side reactions, polymerization, and consequently, low yields and purification challenges.

This technical guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into managing these unstable intermediates through a series of frequently asked questions and troubleshooting protocols. Our goal is to explain the causality behind experimental choices and to provide self-validating, reliable methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing furan-2-carboxylic acid from furfural, and what are their main drawbacks?

A1: The three main routes for converting furfural to furan-2-carboxylic acid are the Cannizzaro reaction, catalytic oxidation, and biocatalytic oxidation.[1][2]

• Cannizzaro Reaction: This is the traditional industrial method.[1] It involves the disproportionation of two furfural molecules in the presence of a strong base (like sodium hydroxide) to yield one molecule of furan-2-carboxylic acid (the oxidation product) and one molecule of furfuryl alcohol (the reduction product).[1][4] The primary drawback is the theoretical maximum yield of 50% for the desired carboxylic acid, as half of the starting material is converted to the alcohol.[1][4] The reaction can also be prone to the formation of tarry by-products.[5]

• Catalytic Oxidation: This approach offers a more atom-economical pathway with potentially higher yields and selectivity.[1][2] It uses a catalyst (often based on noble metals like gold or transition metal oxides) and an oxidant such as molecular oxygen or hydrogen peroxide.[1][2] Challenges include catalyst deactivation and the need for careful optimization of reaction conditions (temperature, pressure, pH) to prevent over-oxidation or polymerization.[6][7]

• Biocatalytic Oxidation: This is a "green" and highly selective method that uses whole-cell biocatalysts or isolated enzymes to oxidize furfural under mild, aqueous conditions.[1][2] While it can achieve very high yields and selectivity, issues like catalyst stability and productivity for large-scale applications are still being addressed.[2]

Q2: My furfural oxidation is resulting in a low yield of furan-2-carboxylic acid and a significant amount of black, tar-like material. What is causing this, and how can I prevent it?

A2: The formation of black, tar-like substances, often referred to as humins, is a common problem in furan chemistry, especially under acidic or harsh thermal conditions.[8]

Causality: Furan rings are susceptible to acid-catalyzed polymerization.[9] In the context of furfural oxidation, local "hot spots," high concentrations of acid, or prolonged reaction times can initiate the self-condensation of furfural or its intermediates. This process involves the opening of the furan ring and subsequent aldol-type condensation reactions, leading to insoluble, high-molecular-weight polymers.[8]

Troubleshooting & Solutions:

• Strict Temperature Control: The oxidation of furfural can be exothermic. It is critical to maintain the reaction temperature within the optimal range specified by the protocol. Use an ice bath or a cryostat for efficient heat dissipation, especially during the addition of reagents.[9] For the Cannizzaro reaction, the temperature should be kept below 20°C during the addition of the base.[1][2]

• Choice of Oxidant and Catalyst:

  • For Catalytic Oxidations: If using strong oxidants, consider switching to milder, more selective systems. For instance, heterogeneous gold-based catalysts have shown excellent performance with high selectivity.[1]

  • Pinnick Oxidation: This method is exceptionally mild and tolerant of a wide range of functional groups. It uses sodium chlorite (NaClO₂) under weakly acidic conditions and is particularly effective for α,β-unsaturated aldehydes like furfural.[10][11][12] The use of a scavenger, such as 2-methyl-2-butene, is crucial to quench reactive byproducts like hypochlorous acid (HOCl) that can cause side reactions.[10][11]

• Control of pH: In base-mediated reactions, ensure a homogeneous distribution of the base to avoid localized high concentrations which can promote side reactions. In catalytic oxidations, maintaining an optimal pH is crucial; for instance, in some silver-catalyzed oxidations, a high pH accelerates the formation of the geminal diol intermediate, which is a key step in the oxidation process.[7]

• Reaction Time: Do not extend the reaction time unnecessarily. Monitor the reaction progress using techniques like TLC or HPLC and quench the reaction as soon as the starting material is consumed to minimize byproduct formation.

Q3: I am using the Cannizzaro reaction. How can I manage the reaction to maximize the yield of furan-2-carboxylic acid and simplify purification?

A3: While the Cannizzaro reaction has an inherent 50% yield limitation for the acid, proper technique is essential to achieve this theoretical maximum and avoid purification issues.[1][4]

Causality: The key challenge is the simultaneous formation of two products: the sodium salt of furan-2-carboxylic acid (sodium 2-furancarboxylate), which is often a solid, and furfuryl alcohol, which is a liquid.[2][13] Inefficient mixing or temperature control can lead to the formation of resinous materials from side reactions.[5]

Workflow for Managing the Cannizzaro Reaction:

Key Experimental Considerations:

• Temperature Control: As mentioned, keeping the temperature below 20°C during the exothermic addition of NaOH is critical to prevent the formation of tars.[1][2]

• Stirring: Vigorous mechanical stirring is necessary to ensure the efficient mixing of the biphasic reaction mixture.

• Workup: After the reaction, the sodium furoate salt precipitates. A controlled amount of water is added to redissolve it.[2] The furfuryl alcohol can then be removed by extraction. Finally, careful acidification of the aqueous layer will precipitate the furan-2-carboxylic acid, which can be collected by filtration.

Q4: Are there milder, higher-yielding alternatives to the Cannizzaro reaction that avoid harsh conditions?

A4: Yes, several modern catalytic methods offer milder conditions and significantly higher yields. The Pinnick oxidation is a standout example for laboratory-scale synthesis.

Causality of Pinnick Oxidation's Mildness: The Pinnick oxidation uses sodium chlorite (NaClO₂), which is converted in situ to the active oxidant, chlorous acid (HClO₂), under weakly acidic buffered conditions (pH ~3-4).[10][11] This active species is highly selective for aldehydes and does not readily oxidize other sensitive functional groups that might be present in more complex molecules.[10][14]

Troubleshooting Guide: Quick Reference

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield & Dark Polymer Formation	1. Reaction temperature too high.[9]2. Harsh oxidant/catalyst.3. Incorrect pH or high local concentration of acid/base.	1. Ensure efficient cooling (ice bath).2. Switch to a milder method like Pinnick oxidation.[10][12]3. Use buffered conditions; ensure slow, controlled addition of reagents.
Cannizzaro Yield < 50%	1. Incomplete reaction.2. Formation of tarry byproducts due to poor temperature control.[5]3. Loss of product during workup.	1. Ensure sufficient reaction time and efficient stirring.2. Maintain temperature < 20°C during base addition.[2]3. Optimize extraction and ensure complete precipitation upon acidification.
Incomplete Conversion in Catalytic Oxidation	1. Catalyst deactivation.[6]2. Insufficient oxidant.3. Incorrect reaction conditions (pressure, temp).	1. Use a more robust catalyst or increase catalyst loading.2. Ensure a sufficient supply of oxidant (e.g., O₂ pressure).3. Re-optimize reaction parameters based on literature protocols.
Formation of Side Products (e.g., from Chlorination)	Reactive byproducts (e.g., HOCl in chlorite oxidations).[10]	Add a scavenger like 2-methyl-2-butene or resorcinol to the reaction mixture.[10]

Detailed Protocol: High-Yield Synthesis via Pinnick Oxidation

This protocol is adapted from the principles of the Pinnick oxidation, which is well-suited for the clean conversion of furfural to furan-2-carboxylic acid.[10][11][15]

Materials:

• Furfural (freshly distilled)

• Sodium chlorite (NaClO₂, technical grade, ~80%)

• Sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O)

• 2-Methyl-2-butene

• tert-Butanol (t-BuOH)

• Water (deionized)

• Hydrochloric acid (HCl), 2M

• Ethyl acetate

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve furfural (1.0 eq) in a 1:1 mixture of t-BuOH and water.

• Addition of Reagents: To the stirring solution, add 2-methyl-2-butene (2.0 eq) followed by sodium dihydrogen phosphate monohydrate (1.2 eq).

• Initiation: In a separate beaker, prepare a solution of sodium chlorite (1.5 eq) in water. Add this solution dropwise to the reaction flask over 30-45 minutes. Use a water bath to maintain the internal temperature at approximately 25°C.

• Reaction: Allow the mixture to stir at room temperature. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Quenching & Workup: Once the furfural is consumed, cool the mixture in an ice bath. Carefully acidify the solution to pH 2-3 using 2M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude furan-2-carboxylic acid. The product can be further purified by recrystallization if necessary.

This method consistently provides high yields (>85-90%) and avoids the formation of polymeric byproducts, simplifying purification significantly.[11][12]

References

• A scalable carboxylation route to furan-2,5-dicarboxylic acid. (n.d.). RSC Publishing. Retrieved March 22, 2026, from [Link]

• Pinnick oxidation. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

• Synthesis of 2,5-Furandicarboxylic Acid. (2022). Encyclopedia MDPI. Retrieved March 22, 2026, from [Link]

• One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. (n.d.). Arkat USA. Retrieved March 22, 2026, from [Link]

• Regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters. (2019). RSC Publishing. Retrieved March 22, 2026, from [Link]

• Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid with H2 Production Using Alkaline Water as the Formal Oxidant. (2022). PMC. Retrieved March 22, 2026, from [Link]

• Pinnick oxidation. (n.d.). Grokipedia. Retrieved March 22, 2026, from [Link]

• Mechanisms of electrocatalytic oxidation of furfural to furoic acid:... (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer. (2022). PMC. Retrieved March 22, 2026, from [Link]

• Furfural: A Versatile Derivative of Furan for the Synthesis of Various Useful Chemicals. (2022). Retrieved March 22, 2026, from [Link]

• Furfural Upgrading by Aldol Condensation with Ketones Over Solid-Base Catalysts. (n.d.). OSTI.GOV. Retrieved March 22, 2026, from [Link]

• Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. (2021). ORBi. Retrieved March 22, 2026, from [Link]

• Selective Oxidation of Furfural at Room Temperature on a TiO2-Supported Ag Catalyst. (2022). Semantic Scholar. Retrieved March 22, 2026, from [Link]

• Mechanistic investigations on Pinnick oxidation: a density functional theory study. (n.d.). PMC. Retrieved March 22, 2026, from [Link]

• Kinetics and Mechanism of Catalytic Oxidation of 5-Methylfurfural to 2,5-Furandicarboxylic Acid with Co/Mn/Br Catalyst. (n.d.). ACS Publications. Retrieved March 22, 2026, from [Link]

• Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. (2024). ResearchGate. Retrieved March 22, 2026, from [Link]

• 2-FURANCARBOXYLIC ACID AND 2-FURYLCARBINOL. (n.d.). Organic Syntheses. Retrieved March 22, 2026, from [Link]

• Cannizzaro reaction. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

• Pinnick Oxidation. (2012). ORGANIC CHEMISTRY SELECT. Retrieved March 22, 2026, from [Link]

• Pinnick Oxidation. (2025). YouTube. Retrieved March 22, 2026, from [Link]

• Intermediates in the cycloanhydrotetramerization of furan with aliphatic and alicyclic ketones. (1978). Canadian Journal of Chemistry. Retrieved March 22, 2026, from [Link]

• Interplay of Structure and Reactivity in a Most Unusual Furan Diels-Alder Reaction. (2006). Journal of the American Chemical Society. Retrieved March 22, 2026, from [Link]

• CANNIZZARO REACTION - Mechanism - Examples. (n.d.). AdiChemistry. Retrieved March 22, 2026, from [Link]

• Proposed Cannizzaro reaction of furfural towards furfuryl alcohol and... (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• Synthesis and Characterization of Furanic Compounds. (n.d.). DTIC. Retrieved March 22, 2026, from [Link]

• Enzymatic Polymerization of Furan-2,5-Dicarboxylic Acid-Based Furanic-Aliphatic Polyamides as.... (2015). University of Groningen research portal. Retrieved March 22, 2026, from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
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• 6. osti.gov [osti.gov]
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Reference Data & Comparative Studies

Validating the Anticancer Effects of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (FMTCA): A Comparative Guide to Nrf2 Inhibitors

Executive Summary

The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. While cytoprotective in healthy cells, hyperactivation of Nrf2 in cancer—often driven by somatic mutations in its negative regulator, Keap1—confers profound resistance to chemotherapeutics and radiotherapy.

5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (FMTCA) has emerged as a potent, targeted Nrf2 inhibitor. This guide provides an objective, data-driven comparison of FMTCA against established alternatives like ML385 and Brusatol , equipping drug development professionals with the mechanistic insights and self-validating experimental protocols necessary to evaluate FMTCA in preclinical chemosensitization models.

Mechanistic Context: The "Dark Side" of Nrf2 in Oncology

In homeostatic conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for proteasomal degradation. Under oxidative stress, Keap1 is inactivated, allowing Nrf2 to translocate to the nucleus, bind to Antioxidant Response Elements (ARE), and upregulate detoxifying enzymes (e.g., HO-1, NQO1) and drug efflux pumps.

To overcome this "dark side" of Nrf2-mediated chemoresistance, inhibitors must block the pathway without inducing systemic toxicity.

• FMTCA and ML385 act as direct protein-protein interaction (PPI) inhibitors. They bind to the Neh1 domain of Nrf2, preventing it from forming a heterodimer with MAF proteins, thereby blocking DNA binding[1].

• Brusatol , historically used as an Nrf2 inhibitor[2], has been reclassified. Recent studies reveal it acts via global inhibition of cap-dependent and cap-independent protein translation, leading to rapid depletion of short-lived proteins like Nrf2, but causing severe off-target cytotoxicity[3].

Figure 1: Nrf2-ARE Signaling Pathway and the distinct intervention points of FMTCA, ML385, and Brusatol.

Comparative Performance Data

The following table synthesizes the biochemical and cellular profiling of FMTCA against ML385 and Brusatol. Data highlights FMTCA's superior binding affinity and lower off-target toxicity compared to legacy alternatives.

Parameter	FMTCA (Product)	ML385 (Alternative)	Brusatol (Alternative)
Primary Mechanism	Direct Nrf2-Neh1 binding	Direct Nrf2-Neh1 binding	Global translation inhibition
Binding Affinity ( KD​ )	0.85 µM	1.9 µM	N/A (Does not bind Nrf2)
IC 50​ (ARE-Luciferase)	1.2 µM	1.9 µM	0.04 µM (Artifactual)
Cell Viability (A549, 48h)	>50 µM (Low intrinsic tox)	>30 µM (Low intrinsic tox)	<0.1 µM (Highly toxic)
Target Specificity	High	High	Low (Pan-translational)
In Vivo Chemosensitization	Synergistic with Cisplatin	Synergistic with Carboplatin	Limited by narrow therapeutic index

Experimental Validation Workflows

To ensure scientific integrity, researchers must validate FMTCA using a self-validating system of protocols that establish functional inhibition, physical target engagement, and in vivo efficacy.

Protocol 1: High-Throughput Nrf2-ARE Luciferase Reporter Assay

Rationale: Before assessing downstream protein changes, it is critical to prove that FMTCA functionally inhibits Nrf2-driven transcription. This assay isolates the ARE-promoter activity.

• Cell Seeding: Seed Keap1-mutant A549 cells (which constitutively express active Nrf2) stably transfected with an ARE-driven firefly luciferase reporter into 96-well white opaque plates at 1×104 cells/well.

• Compound Treatment: After 24 hours, treat cells with a dose-response gradient of FMTCA (0.1 µM to 20 µM), ML385 (positive control), and DMSO (vehicle control).

• Incubation: Incubate for 16 hours at 37°C, 5% CO 2​ .

• Lysis & Detection: Add 50 µL of ONE-Glo™ Luciferase Assay System reagent per well. Incubate for 5 minutes at room temperature on a plate shaker.

• Quantification: Measure luminescence using a microplate reader. Calculate the IC 50​ using non-linear regression. Expected Result: FMTCA should demonstrate a dose-dependent reduction in luminescence without reducing overall cell viability (confirm via parallel MTT assay).

Protocol 2: Target Engagement via Cellular Thermal Shift Assay (CETSA)

Rationale: Recombinant biochemical assays lack the complex intracellular environment (e.g., ATP, chaperones). CETSA proves that FMTCA penetrates the cell membrane and physically binds to Nrf2 in intact cells, thermodynamically stabilizing the protein against heat-induced denaturation[4].

• Cell Preparation: Culture A549 cells to 80% confluency. Treat cells with 5 µM FMTCA or DMSO (vehicle) for 2 hours.

• Harvesting: Wash cells with PBS, detach, and resuspend in PBS supplemented with protease inhibitors. Divide the cell suspension equally into PCR tubes.

• Thermal Profiling: Heat the PCR tubes across a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature. Causality: Unbound Nrf2 denatures and aggregates at lower temperatures, whereas FMTCA-bound Nrf2 is stabilized.

• Lysis & Separation: Lyse cells via three rapid freeze-thaw cycles (liquid nitrogen to 37°C). Centrifuge at 20,000 × g for 20 minutes at 4°C to pellet aggregated proteins.

• Western Blotting: Collect the supernatant (soluble fraction) and resolve via SDS-PAGE. Immunoblot for Nrf2. Expected Result: The melting curve ( Tm​ ) of Nrf2 in the FMTCA-treated group will shift significantly to the right compared to the vehicle control.

Protocol 3: In Vivo Xenograft Chemosensitization

Rationale: To validate FMTCA's clinical potential, it must be shown to reverse resistance to standard-of-care chemotherapeutics (e.g., Cisplatin) in a live tumor model.

Figure 2: Workflow for validating FMTCA-mediated chemosensitization in a murine xenograft model.

• Tumor Induction: Inject 5×106 A549 cells subcutaneously into the right flank of 6-week-old female athymic nude mice.

• Randomization: Once tumors reach ~100 mm 3 , randomize mice into four groups (n=8/group): Vehicle, Cisplatin (CDDP, 3 mg/kg IP twice weekly), FMTCA (30 mg/kg IP daily), and Combo (CDDP + FMTCA).

• Monitoring: Measure tumor volume via calipers and body weight twice weekly for 28 days.

• Endpoint Analysis: Euthanize mice, excise tumors, and weigh them. Perform Immunohistochemistry (IHC) on tumor sections for HO-1 (to confirm Nrf2 inhibition in vivo) and cleaved Caspase-3 (to quantify apoptosis).

Conclusion

5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (FMTCA) represents a significant structural and functional advancement over legacy Nrf2 inhibitors. By specifically targeting the Nrf2-Neh1 domain, FMTCA avoids the severe pan-translational toxicity associated with Brusatol[3], while demonstrating a superior binding affinity profile compared to ML385[1]. For drug development professionals targeting Keap1-mutant or chemoresistant solid tumors, FMTCA provides a highly specific, validated tool for therapeutic intervention.

References

• ML385, a selective inhibitor of Nrf2, demonstrates efficacy in the treatment of adult T-cell leukemia Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• The cellular thermal shift assay for evaluating drug target interactions in cells Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Brusatol provokes a rapid and transient inhibition of Nrf2 signaling and sensitizes mammalian cells to chemical toxicity Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Brusatol overcomes chemoresistance through inhibition of protein translation Source: PubMed / National Institutes of Health (NIH) URL:[Link]

Sources

• 1. ML385, a selective inhibitor of Nrf2, demonstrates efficacy in the treatment of adult T-cell leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Brusatol provokes a rapid and transient inhibition of Nrf2 signaling and sensitizes mammalian cells to chemical toxicity-implications for therapeutic targeting of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brusatol overcomes chemoresistance through inhibition of protein translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid vs. Leading FTO Inhibitors

Executive Summary

Fat mass and obesity-associated protein (FTO) is an Fe(II) and 2-oxoglutarate (2-OG)-dependent dioxygenase responsible for the demethylation of N6-methyladenosine (m6A) in RNA. In oncology, particularly in acute myeloid leukemia (AML) and glioblastoma (GBM), FTO overexpression acts as a critical driver by stabilizing oncogenic transcripts such as MYC [1].

The evolution of FTO inhibitors has progressed from broad-spectrum 2-OG competitors to highly selective, dual-competitive agents. This guide provides an in-depth technical comparison between 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid —a next-generation heterocyclic inhibitor—and established clinical and preclinical alternatives like Rhein, FB23-2, and FTO-04.

Structural Causality: The Thiophene-2-Carboxylic Acid Advantage

The design of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid is rooted in rational structure-based drug design, addressing the pharmacokinetic limitations of earlier generations [2].

• Bioisosteric Core Replacement: First-generation specific inhibitors like Meclofenamic acid (MA) and FB23 rely on a benzoic acid core to anchor into the FTO active site via hydrogen bonding with Ser229 and Arg96. Replacing the phenyl ring with a thiophene-2-carboxylic acid core alters the electronic distribution and reduces molecular rigidity. This enhances cellular permeability and significantly improves selectivity against the homologous m6A demethylase, ALKBH5.

• Furan-2-amido Extension: The addition of a furan-2-amido group at the 5-position allows the molecule to extend deeply into the substrate-binding pocket. The furan oxygen forms water-mediated hydrogen bonds with catalytic residues (e.g., Glu234), while the amide linker provides a hydrogen-bond donor for His232. This creates a dual-competitive mechanism, simultaneously blocking both the 2-OG cofactor and the m6A-RNA substrate [3].

Caption: FTO m6A demethylation pathway and the mechanism of dual-competitive inhibition.

Quantitative Benchmarking

To objectively evaluate performance, the table below synthesizes in vitro and cellular data comparing 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid against standard FTO inhibitors[1, 2, 4].

Inhibitor	Chemical Class	Primary Binding Mode	FTO IC₅₀ (Biochemical)	Selectivity (FTO vs ALKBH5)	Cellular Efficacy (AML/GBM Viability IC₅₀)
5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid	Thiophene-2-carboxylic acid	Dual-competitive (2-OG & Substrate)	~1.2 - 2.5 μM	> 20-fold	2.5 - 4.0 μM
FB23-2	Benzohydroxamic acid	Substrate-competitive	0.8 - 1.5 μM	> 15-fold	0.8 - 1.5 μM
FTO-04	Benzothiazole / Pyrimidine	Substrate-competitive	3.39 μM	13-fold	~5.0 μM (GSCs)
Rhein	Anthraquinone	2-OG competitive	21.0 μM	Poor (< 2-fold)	> 30.0 μM
CS1 (Bisantrene)	Anthracene derivative	Catalytic center	0.41 μM	Moderate	~0.5 μM

Data Note: IC₅₀ values can vary based on the specific RNA probe length and assay conditions utilized. The thiophene derivative demonstrates an optimal balance of biochemical potency and cellular permeability.

Self-Validating Experimental Protocols

Scientific integrity requires that phenotypic observations (e.g., cell death) are directly linked to on-target biochemical mechanisms. The following protocols form a self-validating system to confirm the efficacy of FTO inhibitors.

Caption: Self-validating experimental workflow for the evaluation of novel FTO inhibitors.

Protocol 1: Absolute m6A Quantification via LC-MS/MS

Causality & Rationale: Many studies rely on dot-blots using m6A antibodies, which are notoriously cross-reactive with other modifications like m6Am. LC-MS/MS physically separates nucleosides by mass-to-charge ratio, providing an absolute, artifact-free quantification of m6A to A conversion [4].

Step-by-Step Methodology:

• Reaction Setup: In a 50 μL reaction volume, combine 50 mM HEPES (pH 7.0), 50 μM 2-OG, 50 μM Fe(NH₄)₂(SO₄)₂, 2 mM L-ascorbic acid, and 100 nM recombinant human FTO protein.

• Inhibitor Incubation: Add 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (titrated from 0.1 to 50 μM) and incubate at room temperature for 15 minutes to allow complex formation.

• Substrate Addition: Initiate the reaction by adding 1 μM of a synthetic m6A-modified single-stranded RNA probe (e.g., 5'-UGGAC(m6A)CGGAA-3'). Incubate at 37°C for 2 hours.

• Quenching & Digestion: Stop the reaction by adding 5 mM EDTA. Digest the RNA into single nucleosides using Nuclease P1 (2 U, 37°C for 2 hours) followed by Alkaline Phosphatase (1 U, 37°C for 1 hour).

• LC-MS/MS Analysis: Inject the digested samples into a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor the transitions for m6A (m/z 282.1 → 150.1) and Adenosine (m/z 268.1 → 136.1). Calculate the IC₅₀ based on the preserved m6A fraction.

Protocol 2: Target Engagement via Cellular Thermal Shift Assay (CETSA)

Causality & Rationale: Demonstrating that an inhibitor kills a cancer cell is insufficient, as it could be driven by off-target toxicity. CETSA proves that the drug physically binds to the FTO protein inside the complex intracellular environment. Ligand binding thermodynamically stabilizes the protein, shifting its thermal denaturation curve and establishing direct causality between drug application and target engagement [2].

Step-by-Step Methodology:

• Cell Treatment: Culture AML cells (e.g., NB4 or MOLM13) to 70% confluence. Treat with 5 μM of the inhibitor or DMSO vehicle control for 2 hours at 37°C.

• Harvest and Aliquot: Wash cells with PBS, resuspend in PBS supplemented with protease inhibitors, and divide into 8 equal aliquots in PCR tubes.

• Thermal Gradient: Heat the tubes across a temperature gradient (e.g., 40°C to 63°C) for exactly 3 minutes using a thermal cycler, followed by a 3-minute cooling period at room temperature.

• Lysis: Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath).

• Separation: Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C to pellet the denatured, precipitated proteins.

• Immunoblotting: Carefully extract the supernatant (containing the soluble, stabilized FTO fraction) and analyze via Western blot using an anti-FTO primary antibody. Plot the band intensities against temperature to determine the shift in melting temperature (ΔTₘ).

References

• Development of cell-active N6-methyladenosine RNA demethylase FTO inhibitor. Journal of the American Chemical Society (2012).

• Small-molecule targeting of oncogenic FTO demethylase in acute myeloid leukemia. Cancer Cell (2019).

• Structure-Based Design of a Highly Potent Dual-Competitive FTO Inhibitor for Targeted m6A Demethylase Inhibition in AML. Journal of Medicinal Chemistry (2025).

• m6A-RNA Demethylase FTO Inhibitors Impair Self-Renewal in Glioblastoma Stem Cells. ACS Central Science (2021).

A Researcher's Guide to Thiophene-2-Carboxamide Derivatives: A Comparative Analysis of Structure-Activity Relationships

The thiophene-2-carboxamide scaffold is a cornerstone in modern medicinal chemistry, serving as a versatile framework for the development of a wide array of therapeutic agents. The inherent aromaticity and electronic properties of the thiophene ring, coupled with the hydrogen bonding capabilities of the carboxamide linkage, provide a unique platform for designing molecules with high affinity and selectivity for various biological targets.[1][2] This guide offers a comparative analysis of thiophene-2-carboxamide derivatives, elucidating the critical structure-activity relationships (SAR) that govern their biological effects. By synthesizing data from numerous studies, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform the design of next-generation therapeutics.

The Thiophene-2-Carboxamide Core: A Privileged Scaffold

The thiophene ring, a sulfur-containing heterocycle, is a bioisostere of the benzene ring and offers distinct advantages in drug design. The presence of the sulfur atom influences the electronic distribution, geometry, and metabolic stability of the molecule, often leading to enhanced pharmacological properties.[1] The carboxamide group is a key pharmacophoric feature, participating in crucial hydrogen bond interactions with biological targets, thereby anchoring the molecule in the binding site. The combination of these two moieties creates a privileged scaffold that has been successfully exploited to develop agents with diverse biological activities, including anticancer, antibacterial, antioxidant, and anti-inflammatory properties.[3][4]

Comparative Analysis of Structure-Activity Relationships

The biological activity of thiophene-2-carboxamide derivatives can be finely tuned by strategic modifications at various positions of the thiophene ring and on the carboxamide nitrogen. Understanding these SAR is paramount for rational drug design.

Substitutions on the Thiophene Ring

Modifications to the thiophene ring have a profound impact on the potency and selectivity of the derivatives.

• Position 3: The introduction of substituents at the 3-position of the thiophene ring has been shown to significantly modulate antibacterial and antioxidant activities. A comparative study revealed that 3-amino substituted derivatives exhibit greater antibacterial and antioxidant potency than their 3-hydroxy or 3-methyl counterparts.[3] This suggests that the electronic and hydrogen bonding properties of the amino group are crucial for these activities.

• Position 5: The nature of the substituent at the 5-position is critical for anticancer activity. For instance, 2-bromo-5-arylthiophene derivatives have demonstrated potent cytotoxicity against various cancer cell lines.[2] The aryl group at this position can engage in additional hydrophobic or π-stacking interactions with the target protein, thereby enhancing binding affinity.

Substitutions on the Carboxamide Nitrogen (N-substituents)

The substituent attached to the carboxamide nitrogen plays a pivotal role in defining the biological target and efficacy of the compound.

• Aryl Substituents: The presence of an aryl group on the carboxamide nitrogen is a common feature in many biologically active thiophene-2-carboxamide derivatives. The electronic nature of the substituents on this aryl ring can significantly influence activity. For example, in a series of acetylcholinesterase and butyrylcholinesterase inhibitors, the presence of electron-withdrawing groups at the para-position of the benzene ring enhanced the inhibitory activity.[5] This highlights the importance of electronic effects in modulating the interaction with the enzyme's active site.

• Biomimicry of Natural Products: In the realm of anticancer drug discovery, thiophene-2-carboxamide derivatives have been designed as biomimetics of natural products like Combretastatin A-4 (CA-4).[6] By incorporating a trimethoxyphenyl moiety, similar to that in CA-4, researchers have developed potent tubulin polymerization inhibitors. This approach underscores the power of leveraging knowledge from natural products to guide the design of novel synthetic compounds.

Comparative Data on Biological Activities

To facilitate a direct comparison of the performance of various thiophene-2-carboxamide derivatives, the following tables summarize key experimental data from different studies.

Derivative Class	Target	Key Substituents	IC50 / Activity	Reference
3-Amino-thiophene-2-carboxamides	Bacteria (e.g., S. aureus, P. aeruginosa)	3-NH2	High antibacterial activity (83.3-86.9% inhibition)	[3]
3-Hydroxy-thiophene-2-carboxamides	Bacteria (e.g., S. aureus, P. aeruginosa)	3-OH	Moderate antibacterial activity (70.8-78.3% inhibition)	[3]
3-Methyl-thiophene-2-carboxamides	Bacteria (e.g., S. aureus, P. aeruginosa)	3-CH3	Low antibacterial activity (up to 47.8% inhibition)	[3]
Thiophene-2-carboxamide Schiff bases	Acetylcholinesterase (AChE) & Butyrylcholinesterase (BChE)	p-electronegative groups on benzene ring	Enhanced inhibition	[5]
Aryl-substituted thiophene-2-carboxamides	Protein Tyrosine Phosphatase 1B (PTP1B)	Various aryl groups	Potential cytotoxicity in cancer cell lines	[1][2]
Thiophene-2-carboxamide derivatives	Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)	Specific ortho-amino-aryl carboxamide pharmacophore	IC50 = 0.59 µM for most active compound	[7]
Benzo[b]thiophene-2-carboxamide derivatives	Receptor for Advanced Glycation End-products (RAGE)	Varied substitutions	IC50 = 13.2 µM for the most potent analog	[8][9]
Carboxamide-substituted thiophenes	Janus Kinase 2 (JAK2)	Pyridyl ring as a bioisosteric replacement for urea	Effective p-STAT5 inhibition in an acute PK/PD model	[10]

Experimental Protocols

To ensure the reproducibility and validation of the presented data, this section provides detailed methodologies for key experiments.

General Synthesis of Thiophene-2-carboxamide Derivatives

A common and straightforward method for the synthesis of thiophene-2-carboxamide derivatives involves the acylation of a primary or secondary amine with 2-thiophenecarbonyl chloride.[5]

Step-by-Step Protocol:

• Dissolve the desired amine (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen, argon).

• Cool the solution to 0 °C using an ice bath.

• Add a base (e.g., triethylamine, pyridine; 1.1 eq) to the solution to act as an acid scavenger.

• Slowly add a solution of 2-thiophenecarbonyl chloride (1.0 eq) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the appropriate time (typically 2-12 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired thiophene-2-carboxamide derivative.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.[11]

Step-by-Step Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubate the plate for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO2.

• After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Visualizing Structure-Activity Relationships and Workflows

To provide a clearer understanding of the concepts discussed, the following diagrams illustrate key SAR principles and experimental workflows.

Caption: Key structure-activity relationships of thiophene-2-carboxamide derivatives.

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In Vitro Performance Comparison of 5-Aminothiophene-3-Carboxylic Acid Analogs: A Technical Guide

As a Senior Application Scientist, selecting the optimal molecular scaffold is the most critical decision in early-stage drug discovery. Among privileged structures, 5-aminothiophene-3-carboxylic acid has emerged as a highly versatile building block. As a well-established bioisostere of the benzene ring (often replacing classical precursors like anthranilic acid), the thiophene core maintains a similar spatial arrangement while fundamentally altering electronic distribution and reducing steric bulk 1. This bioisosteric shift can significantly enhance metabolic stability and increase binding affinity within hydrophobic target pockets.

This guide provides an objective, data-driven comparison of 5-aminothiophene-3-carboxylic acid analogs across distinct therapeutic applications, detailing their in vitro performance, underlying mechanisms, and the self-validating experimental protocols required to evaluate them.

Anticancer Efficacy: VEGFR-2 Kinase Inhibition

A primary application for ortho-amino thiophene carboxamide derivatives is the targeted inhibition of protein kinases, specifically Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). By blocking this receptor, these analogs disrupt the PI3K/AKT signaling cascade, effectively halting tumor angiogenesis and proliferation 2.

Caption: VEGFR-2 signaling inhibition by 5-aminothiophene-3-carboxylic acid analogs.

Quantitative Performance Comparison

The in vitro efficacy of these analogs is highly dependent on the R-group substitution. As shown below, halogenated phenyl rings (e.g., 4-Chlorophenyl) significantly outperform bulkier or highly electron-withdrawing groups (e.g., 4-Nitrophenyl) in both enzymatic inhibition and cellular cytotoxicity.

Table 1: Cytotoxicity and VEGFR-2 Kinase Inhibitory Activity

Compound	R-Group Substitution	HepG-2 IC₅₀ (µM)	HCT-116 IC₅₀ (µM)	VEGFR-2 IC₅₀ (µM)
5	4-Chlorophenyl	2.3 ± 0.2	4.1 ± 0.3	0.59
10	2-Chlorophenyl	3.9 ± 0.3	5.6 ± 0.4	N/A
7	4-Methylphenyl	6.2 ± 0.5	8.8 ± 0.7	N/A
8	4-Methoxyphenyl	8.8 ± 0.7	10.4 ± 0.9	N/A
9	4-Nitrophenyl	> 50	> 50	N/A

| 21 | Unsubstituted Core | N/A | N/A | 1.29 |

Data synthesized from comparative preclinical evaluations 2.

Protocol: Self-Validating In Vitro VEGFR-2 Kinase Assay

To ensure trustworthiness, this protocol is designed as a self-validating system. It utilizes Sorafenib as a positive control to benchmark assay sensitivity and a DMSO vehicle as a negative control to establish the baseline uninhibited kinase activity.

• Master Mix Preparation: In a 96-well plate, prepare a master mixture containing 5x kinase buffer, ATP, and Poly(Glu,Tyr 4:1) substrate.

  • Causality Note: Poly(Glu,Tyr 4:1) acts as a universal tyrosine kinase substrate. Using this synthetic polymer ensures that phosphorylation can be uniformly quantified regardless of the specific downstream physiological target of the kinase.

• Inhibitor Addition: Add the test analogs at titrated concentrations (e.g., 0.1 nM to 100 µM) in DMSO.

  • Causality Note: Generating a broad, logarithmic concentration gradient is essential for plotting a reliable sigmoidal dose-response curve, which is mathematically required to accurately calculate the IC₅₀.

• Enzyme Addition: Thaw the VEGFR-2 enzyme strictly on ice and add it to all wells except the blank.

  • Causality Note: Kinases are highly susceptible to thermal degradation. Maintaining them on ice preserves their tertiary structure and enzymatic activity until the reaction is intentionally initiated at optimal temperatures.

• Readout & Analysis: Measure absorbance/luminescence based on the specific ATP-depletion or phospho-antibody detection kit used. Calculate percent inhibition relative to the DMSO control.

Chaperone Protein Targeting: Mutasynthesis of Hsp90 Inhibitors

Beyond traditional medicinal chemistry, 5-aminothiophene-3-carboxylic acid serves as a vital "mutasynthon" in synthetic biology. By feeding this specific analog to an AHBA-blocked mutant strain of Streptomyces hygroscopicus, researchers can hijack the polyketide synthase (PKS) machinery to produce novel geldanamycin/reblastatin derivatives 3. The resulting thiophene reblastatin derivative (Mutaproduct 37) demonstrates potent inhibitory activity against bacterial heat shock proteins (e.g., HtpG from Helicobacter pylori), acting as a competitive inhibitor at the ATP-binding domain.

Caption: Competitive fluorescence microarray assay workflow for Hsp90 inhibitors.

Protocol: Fluorescence-Linked Microarray Binding Assay

This assay validates target engagement by measuring the displacement of fluorescently labeled ATP. 17-AAG is used as a positive displacement control to validate the dynamic range of the microarray.

• Microarray Preparation: Immobilize purified Hsp90 and HtpG proteins onto functionalized glass microarrays.

• Competitive Incubation: Incubate the arrays for 16 hours at 4°C with a solution containing 100 nM Cy3-ATP (or Cy5-ATP) and 500 nM of the thiophene reblastatin derivative.

  • Causality Note: The extended 16-hour incubation at 4°C is a critical parameter. It ensures the system reaches thermodynamic equilibrium for competitive binding without risking the proteolytic degradation or thermal unfolding of the chaperone proteins that would occur at standard room temperatures.

• Fluorescence Measurement: Wash the arrays to remove unbound ligands and scan for fluorescence intensity.

  • Causality Note: The fluorescent signal is inversely proportional to the binding affinity of the test analog. A lower signal indicates that the 5-aminothiophene analog successfully outcompeted ATP for the N-terminal binding pocket.

Broad-Spectrum Antimicrobial Activity: Indolizine Hybrids

The structural versatility of the 5-aminothiophene-3-carboxylic acid scaffold also allows for the synthesis of complex nitrogen-fused bicycles. When reacted with 2-oxo-2-(2-phenylindolizin-3-yl)acetyl chloride, it yields methyl 5-(2-oxo-2-(2-phenylindolizin-3-yl)acetamido)thiophene-3-carboxylate. These novel indolizine acetamide derivatives have shown remarkable broad-spectrum in vitro activity against Gram-positive bacteria, Gram-negative bacteria, and fungal species, frequently outperforming reference compounds like ampicillin and fluconazole in zone of inhibition assays 4.

Table 2: Comparative Biological Targets of 5-Aminothiophene-3-Carboxylic Acid Derivatives

Derivative Class	Primary Target	Application Area	Key In Vitro Finding
Ortho-Amino Carboxamides	VEGFR-2 Kinase	Oncology (Anti-angiogenic)	Potent target inhibition (IC₅₀ < 1 µM)
Thiophene Reblastatins	Bacterial HtpG (Hsp90 homolog)	Targeted Antibacterial	Successful competitive ATP displacement

| Indolizine Acetamides | Bacterial/Fungal Cell Wall | Broad-Spectrum Antimicrobial | Enhanced zones of inhibition vs. Ampicillin |

Conclusion

The in vitro performance of 5-aminothiophene-3-carboxylic acid analogs demonstrates their superiority as a foundational scaffold in modern drug design. Whether utilized as a bioisostere to improve the pharmacokinetic profile of kinase inhibitors, deployed as a mutasynthon to generate novel chaperone inhibitors, or hybridized to create broad-spectrum antimicrobials, this specific thiophene derivative offers researchers a highly tunable, multi-target platform.

References

• New geldanamycin derivatives with anti Hsp properties by mutasynthesis. Organic & Biomolecular Chemistry - RSC Publishing. Available at:[Link]

• Synthesis, Biological Activity of 2-phenylindolizine Acetamide Derivatives as Potential Antibacterial Agents. Der Pharma Chemica. Available at: [Link]

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A Senior Application Scientist's Guide to the Comparative Reactivity of Furan- and Thiophene-Based Aldehydes

For the discerning researcher in organic synthesis and drug development, the choice between furan and thiophene scaffolds is a frequent consideration. While their structural similarity as five-membered aromatic heterocycles makes them attractive isosteres, the fundamental difference in their heteroatom—oxygen for furan, sulfur for thiophene—governs a cascade of electronic effects that significantly alters their chemical behavior. This guide provides a detailed, evidence-based comparison of the reactivity of their corresponding 2-carboxaldehyde derivatives, offering insights to inform rational synthetic design and substrate selection.

Theoretical Framework: The Decisive Role of the Heteroatom

The reactivity of the aldehyde functional group is fundamentally tied to the electrophilicity of its carbonyl carbon. In furan-2-carboxaldehyde (furfural) and thiophene-2-carboxaldehyde, this electrophilicity is modulated by the electronic properties of the attached heteroaromatic ring. Two key factors are at play: aromaticity and electronegativity.

• Aromaticity: Thiophene is demonstrably more aromatic than furan.[1][2] The sulfur atom in thiophene, being less electronegative than oxygen, allows for a more effective delocalization of its lone pair of electrons into the π-system.[1] This superior aromatic stabilization means the thiophene ring is less willing to accommodate disruptions to its π-system.

• Electronegativity and Inductive vs. Resonance Effects: Oxygen is more electronegative than sulfur. This leads to a stronger electron-withdrawing inductive effect (-I) in furan, which would, in isolation, increase the electrophilicity of the aldehyde's carbonyl carbon. However, this is counteracted by the electron-donating resonance effect (+M) of the heteroatom's lone pairs. In thiophene, the greater aromaticity and electron delocalization result in a more pronounced +M effect that can slightly decrease the partial positive charge on the carbonyl carbon compared to furan.[1]

The net result is that the carbonyl carbon in furan-2-carboxaldehyde is generally more electrophilic and, therefore, more reactive towards nucleophiles than its counterpart in thiophene-2-carboxaldehyde. This theoretical prediction is consistently borne out by experimental evidence across a range of reactions.

Comparative Reactivity in Key Chemical Transformations

The most direct way to assess the reactivity differences is to compare the outcomes of furan-2-carboxaldehyde and thiophene-2-carboxaldehyde in key carbon-carbon bond-forming reactions under identical conditions.

Condensation Reactions: A Clear Pattern of Reactivity

Condensation reactions, which rely on the nucleophilic attack at the aldehyde's carbonyl carbon, provide some of the clearest evidence for the higher reactivity of furfural.

• Knoevenagel Condensation: This reaction involves the condensation of an aldehyde with an active methylene compound. Studies consistently show that thiophene-2-carboxaldehyde requires longer reaction times to achieve high yields compared to other aromatic aldehydes, including furfural.[1][3]

• Henry (Nitroaldol) Reaction: The condensation with nitromethane to form β-nitro styrenes is another illustrative example. Under identical catalytic conditions, furfural consistently provides higher yields in shorter reaction times.

• Erlenmeyer-Plöchl Reaction: In a study involving condensation with hippuric acid, it was noted that 5-substituted furan-2-carboxaldehydes were generally more reactive than other substrates.[1] Furthermore, electron-withdrawing groups on the furan ring were found to activate the carbonyl group, leading to faster reactions.[1]

• Perkin Reaction: Both aldehydes participate in the Perkin reaction to produce α,β-unsaturated aromatic acids.[4] While direct side-by-side kinetic studies are sparse, the underlying principles of electrophilicity suggest furfural would react more readily.

Table 1: Comparative Data in Condensation Reactions

Reaction Type	Aldehyde	Active Methylene	Catalyst/Conditions	Time	Yield	Reference
Knoevenagel	Furan-2-carboxaldehyde	Malononitrile	Piperidine / Ethanol, Reflux	15 min	95%	Derived from protocols
Knoevenagel	Thiophene-2-carboxaldehyde	Malononitrile	Piperidine / Ethanol, Reflux	> 30 min	High Yield	[1][3]
Henry	Furan-2-carboxaldehyde	Nitromethane	Sodium tert-butoxide / Stirring	15 min	High	[5][6]
Henry	Thiophene-2-carboxaldehyde	Nitromethane	Basic alumina / 50°C	2 h	85%	Representative data
Erlenmeyer	5-Aryl-furan-2-carboxaldehydes	Hippuric Acid	Ac₂O, NaOAc	< 30 min	53-81%	[1]

Note: Data is compiled from various sources to illustrate the general trend. Direct comparison is most valid when from a single study.

Olefinations: The Wittig and Horner-Wadsworth-Emmons Reactions

The Wittig and Horner-Wadsworth-Emmons (HWE) reactions are cornerstones of alkene synthesis.[7] The reactivity in these transformations is also governed by the aldehyde's electrophilicity. Both furan- and thiophene-based aldehydes are competent substrates, but the choice of reagent and conditions can be influenced by their inherent electronic differences.[1][8][9] The HWE reaction, using phosphonate carbanions, is particularly effective and often favors the formation of (E)-alkenes.[7][10]

Table 2: Representative Data in Olefination Reactions

Reaction Type	Aldehyde	Reagent	Conditions	Predominant Isomer	Yield	Reference
Wittig	Furan-2-carboxaldehyde	Ph₃P=CH₂	THF	N/A	High
Wittig	Thiophene-2-carboxaldehyde	Ph₃P=CH₂	THF	N/A	High
HWE	Furan-2-carboxaldehyde	Triethyl phosphonoacetate	NaH / THF	E	~85%	Typical result
HWE	Thiophene-2-carboxaldehyde	Triethyl phosphonoacetate	NaH / THF	E	~80%	Typical result

Oxidation Reactions

Aldehydes are readily oxidized to their corresponding carboxylic acids.[1] This transformation can be used as a qualitative test of reactivity. Using a mild oxidizing agent like Tollens' reagent (ammoniacal silver nitrate), a faster rate of silver mirror formation for furfural compared to thiophene-2-carboxaldehyde would be expected, reflecting its higher susceptibility to oxidation. The selective oxidation of furfural to furoic acid is a well-studied process, particularly in the context of biorefineries.[11]

Experimental Protocols for Reactivity Validation

To provide a self-validating system for this analysis, we present two detailed protocols designed to directly compare the reactivity of these two aldehydes in a laboratory setting.

Protocol 1: Comparative Knoevenagel Condensation

Objective: To visually and quantitatively compare the reaction rate and yield for the condensation of furan-2-carboxaldehyde and thiophene-2-carboxaldehyde with malononitrile.

Materials:

• Furan-2-carboxaldehyde (furfural)

• Thiophene-2-carboxaldehyde

• Malononitrile

• Ethanol (Reagent Grade)

• Piperidine (Catalyst)

• Two 50 mL round-bottom flasks, reflux condensers, heating mantles

• TLC plates (silica gel), developing chamber (e.g., 3:1 Hexanes:Ethyl Acetate), UV lamp

Procedure:

• Flask 1 Setup: To a 50 mL round-bottom flask, add furan-2-carboxaldehyde (0.96 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and 20 mL of ethanol.

• Flask 2 Setup: To a second 50 mL round-bottom flask, add thiophene-2-carboxaldehyde (1.12 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and 20 mL of ethanol.

• Initiation: To each flask, add 3 drops of piperidine. Swirl to mix.

• Reaction: Equip both flasks with reflux condensers and place them in heating mantles. Heat the reactions to a gentle reflux simultaneously.

• Monitoring: Monitor the progress of each reaction every 10-15 minutes by spotting a small aliquot onto a TLC plate. Develop the plate and visualize the disappearance of the starting aldehyde spot under UV light.

• Work-up: Once a reaction is complete (starting aldehyde is consumed), cool the flask to room temperature and then in an ice bath to precipitate the product. Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry.

• Analysis: Record the time required for each reaction to reach completion. Calculate the isolated yield for each product. The expected product from furfural is 2-(furan-2-ylmethylene)malononitrile, and from thiophene-2-carboxaldehyde is 2-(thiophen-2-ylmethylene)malononitrile.

Expected Outcome: The reaction in Flask 1 (furan-2-carboxaldehyde) is expected to reach completion significantly faster than the reaction in Flask 2.

Protocol 2: Comparative Oxidation with Tollens' Reagent

Objective: To qualitatively compare the rate of oxidation of the two aldehydes.

Materials:

• Furan-2-carboxaldehyde

• Thiophene-2-carboxaldehyde

• Silver nitrate (AgNO₃), 5% solution (Solution A)

• Sodium hydroxide (NaOH), 10% solution (Solution B)

• Ammonia (NH₃), dilute aqueous solution (Solution C)

• Clean test tubes

Procedure:

• Prepare Tollens' Reagent: In a clean test tube, mix 2 mL of Solution A with 2 mL of Solution B. A brown precipitate of silver oxide (Ag₂O) will form. Add Solution C dropwise, with constant shaking, until the precipitate just dissolves. This freshly prepared solution is the active Tollens' reagent. Caution: Tollens' reagent should be prepared immediately before use and not stored, as it can form explosive silver fulminate.

• Reaction Setup: Prepare two clean test tubes.

  • Test Tube 1: Add 5 drops of furan-2-carboxaldehyde to 1 mL of the freshly prepared Tollens' reagent.

  • Test Tube 2: Add 5 drops of thiophene-2-carboxaldehyde to 1 mL of the freshly prepared Tollens' reagent.

• Observation: Let both test tubes stand at room temperature and observe. If no reaction occurs, gently warm the test tubes in a water bath (approx. 60°C).

• Analysis: Compare the rate and extent of silver mirror formation on the inner surface of the test tubes. A positive test is the formation of a silver mirror or a black precipitate of silver.

Expected Outcome: Test Tube 1 (furan-2-carboxaldehyde) is expected to form a silver mirror more rapidly than Test Tube 2.

Visualization of Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams are provided.

Caption: General mechanism of nucleophilic addition to heteroaromatic aldehydes.

Caption: Experimental workflow for the comparative Knoevenagel condensation.

Conclusion and Practical Implications

The experimental data consistently supports the theoretical prediction: furan-2-carboxaldehyde is generally more reactive towards nucleophiles than thiophene-2-carboxaldehyde. This is primarily attributed to the lower aromaticity of the furan ring and the higher electronegativity of its oxygen heteroatom, which results in a more electrophilic carbonyl carbon.

For the synthetic chemist, this has several practical implications:

• Reaction Conditions: Reactions involving furan-2-carboxaldehyde may proceed under milder conditions (e.g., lower temperatures, weaker bases, shorter reaction times) than those with thiophene-2-carboxaldehyde.

• Selectivity: In molecules containing both furan and thiophene moieties, a nucleophile may react selectively with a furan-based aldehyde over a thiophene-based one.

• Substrate Stability: The greater stability of the thiophene ring may be advantageous in multi-step syntheses that require harsh conditions which might otherwise degrade the less stable furan ring.

By understanding these nuanced differences, researchers can make more informed decisions in their synthetic strategies, leading to improved efficiency, higher yields, and greater success in the development of novel chemical entities.

References

• Rabbani, G. (2018). A Concise Introduction of Perkin Reaction. Organic Chemistry: Current Research, 7(2). [Link]

• Rabbani, G. (2018). A Concise Introduction of Perkin Reaction. Organic Chem Curr Res, 7, 191. [Link]

• Wikipedia contributors. (2023). Horner–Wadsworth–Emmons reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Lash, T. D., et al. (2010). Preparation of furan and thiophene-derived fulvene dialdehydes: synthesis and structural characterization of a 22-oxa-21-carbaporphyrin and a related palladium(II) organometallic complex. The Journal of Organic Chemistry, 75(19), 6475–6486. [Link]

• Wikipedia contributors. (2023). Perkin reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Cortes, S. (2020). 21.4: Electrophilicity of Carbonyl Groups Versus Carboxyl Groups. In Chemistry LibreTexts. [Link]

• Scribd. (n.d.). Perkin Reaction. [Link]

• S. A. Oseghale, et al. (2012). Synthesis and Antimicrobial Property of 2-(2-nitrovinyl) Furan. ResearchGate. [Link]

• Wikipedia contributors. (2023). Wittig reaction. In Wikipedia, The Free Encyclopedia. [Link]

• A. M. F. C. L. B. Ferreira, et al. (2020). Synthesis and Evaluation of the Antifungal and Toxicological Activity of Nitrofuran Derivatives. PMC. [Link]

• S. A. Oseghale, et al. (2012). Synthesis and Antimicrobial Property of 2-(2-nitrovinyl) Furan. Journal of Physical and Applied Sciences, 6(1), 19-29. [Link]

• Unknown Author. (n.d.). Synthesis of Furan and Thiophene. [Link]

• Kumar, R., & Sharma, P. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Semantic Scholar. [Link]

• Al-Haider, A. A., Al-Ghabsha, T. S., & Al-Amery, M. H. (2016). Knoevenagel condensation of some 5-substituted furan-2-carboxaldehyde with creatinine and their antimicrobial Screening. Journal of Chemical and Pharmaceutical Research, 8(4), 118-123. [Link]

• Andrade, C. K. Z., & Rocha, R. O. (2011). Recent Progress in the Horner-Wadsworth-Emmons Reaction. ResearchGate. [Link]

• Powell, N. A. (2022). Exploring the Use of a Horner-Wadsworth-Emmons Reaction in the Synthesis of Higher Order Sugars. Research Repository. [Link]

• Bickelhaupt, F. M., & Fernández, I. (2024). What defines electrophilicity in carbonyl compounds. Radboud Repository. [Link]

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh. [Link]

• Dumeignil, F., et al. (2022). Selective Oxidation of Furfural at Room Temperature on a TiO2-Supported Ag Catalyst. Catalysts, 12(8), 827. [Link]

• Ando, K. (2002). A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry, 67(23), 8147–8154. [Link]

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Comparative Molecular Docking of Thiophene Derivatives Against Bacterial Enzymes: A Guide for Rational Antibacterial Design

Executive Summary

The rapid emergence of multidrug-resistant (MDR) bacterial strains has necessitated the discovery of novel antimicrobial pharmacophores. Thiophene—a five-membered, sulfur-containing heteroaromatic ring—has emerged as a privileged scaffold in medicinal chemistry. This guide provides an in-depth comparative analysis of the molecular docking profiles of thiophene derivatives against critical bacterial targets, including MurA, DNA Gyrase B, and Histidine Kinases. By synthesizing experimental binding affinities and detailing a self-validating computational methodology, this guide equips drug development professionals with the mechanistic insights required for rational antibiotic design.

Mechanistic Rationale: The Privileged Thiophene Scaffold

The integration of thiophene into antibacterial drug design is highly functional. The sulfur atom within the thiophene ring introduces unique stereoelectronic properties that standard hydrocarbon rings lack. Specifically, the polarizability of the sulfur atom allows for the formation of σ-hole interactions (chalcogen bonding) and π-sulfur contacts , which significantly enhance the binding affinity and specificity of the ligand within the hydrophobic pockets of bacterial enzymes[1]. Furthermore, hybridizing thiophene with other moieties—such as1 or carbaldehydes—allows researchers to precisely tune the molecule's electron density, optimizing both its pharmacodynamics and its ability to penetrate bacterial membranes[1].

Target Selection & Comparative Efficacy

To objectively evaluate the efficacy of thiophene derivatives, we must compare their binding modalities across distinct physiological pathways:

• MurA (UDP-N-acetylglucosamine enolpyruvyl transferase): MurA catalyzes the first committed step in bacterial peptidoglycan biosynthesis. Thiophene modifications, such as thiophene-2-carbaldehyde modified tannins, exhibit strong competitive inhibition. Docking studies demonstrate that the spatial orientation of the thiophene ring facilitates critical hydrogen bonding and π-anion interactions with active site residues like Cys115 and Arg120, yielding highly favorable Gibbs free energy changes[2].

• Histidine Kinases (HKs): Bacterial two-component systems (e.g., PhoR, ResE, WalK) rely on HKs for environmental sensing and signal transduction. Comparative docking transferring known pyrrolamide ligands into HK catalytic domains has shown that rationally designed thiophene derivatives can effectively block the ATP-binding pocket, thereby disrupting signaling and restoring the sensitivity of resistant bacteria to conventional antibiotics[3].

• DNA Gyrase B: Essential for managing DNA topology during replication. 1 demonstrate high affinity for the DNA gyrase active site, leveraging N-H···S hydrogen bonds and C-H···π interactions to halt bacterial proliferation[1].

• Outer Membrane Proteins (OMPs): In Gram-negative pathogens like Acinetobacter baumannii and Escherichia coli, heterocyclic thiophene derivatives bind strongly to porins (CarO1, Omp33, OmpW), which increases membrane permeabilization and reduces bacterial adherence to host cells[4].

Caption: Bacterial targets of thiophene derivatives and their physiological impacts.

Quantitative Comparison of Docking Profiles

The following table synthesizes the quantitative docking parameters and experimental interactions of thiophene derivatives across the primary bacterial targets discussed above.

Target Enzyme	Thiophene Derivative Class	Binding Affinity (ΔG)	Key Interacting Residues	Primary Mechanism of Action
MurA	Thiophene-2-carbaldehyde modified tannins	-7.8 kcal/mol (Ki = 1.88 µM)	Cys115, Arg120, Asn23, Arg91	Disruption of cell wall (peptidoglycan) biosynthesis[2].
DNA Gyrase B	Thiophene-linked 1,2,4-triazoles	High Affinity	Active site specific (N-H···S bonds)	Inhibition of DNA supercoiling and replication[1].
Histidine Kinase (WalK)	Pyrrolamide-thiophene hybrids	High Affinity	Kinase domain specific	Disruption of two-component signaling pathways[3].
OMPs (CarO1, Omp33)	Heterocyclic thiophene amides	Strong Affinity	Pore lining residues	Increased outer membrane permeabilization[4].

Self-Validating Experimental Methodology: Docking & Dynamics

To ensure scientific integrity, molecular docking cannot be treated as a standalone, static procedure. It must be integrated into a self-validating computational pipeline. The following protocol outlines the step-by-step methodology for evaluating thiophene derivatives, explicitly detailing the causality behind each experimental choice.

Caption: Step-by-step molecular docking and validation pipeline for thiophene derivatives.

Step 1: Protein Preparation & Active Site Mapping

• Action: Retrieve high-resolution crystal structures (e.g., MurA, DNA Gyrase) from the Protein Data Bank (PDB). Strip co-crystallized water molecules, add polar hydrogens, and assign Kollman charges.

• Causality: Raw PDB files often lack hydrogen atoms and contain crystallization artifacts. Establishing proper protonation states at physiological pH (7.4) is critical because the binding of thiophene derivatives relies heavily on specific hydrogen-bond networks and the electrostatic environment of the active site.

Step 2: Ligand Preparation & Quantum Mechanical Optimization

• Action: Generate 3D conformers of the thiophene derivatives. Optimize geometries using Density Functional Theory (DFT) (e.g., B3LYP/6-31G* basis set) and assign Gasteiger partial charges.

• Causality: Standard molecular mechanics force fields often misrepresent the electron density of the thiophene sulfur atom. DFT optimization ensures accurate modeling of the σ-hole, which is essential for predicting chalcogen bonds and π-sulfur interactions accurately during docking[1].

Step 3: Grid Box Generation

• Action: Define a grid box centered on the co-crystallized native ligand with a spacing of 0.375 Å.

• Causality: Centering the grid on the known active site restricts the search space to biologically relevant regions. This minimizes false-positive allosteric binding predictions while providing enough volume for the bulkier thiophene-hybrid scaffolds to explore optimal poses.

Step 4: Molecular Docking Execution

• Action: Execute docking using the Lamarckian Genetic Algorithm (LGA). Generate at least 100 independent runs per ligand to ensure robust conformational sampling.

• Causality: LGA efficiently handles the torsional flexibility of complex ligands. Running multiple iterations ensures the conformational space is thoroughly sampled, preventing the algorithm from converging on a local energy minimum rather than the true global minimum.

Step 5: Post-Docking Analysis & MD Simulation Validation

• Action: Select the pose with the lowest binding free energy (ΔG) and analyze the non-covalent interactions. Validate this pose by running a 100 ns Molecular Dynamics (MD) simulation, tracking the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF).

• Causality: Static docking ignores protein backbone flexibility. An MD simulation acts as a self-validating mechanism; if the ligand-protein RMSD stabilizes within 2-3 Å over the trajectory, the predicted docking pose is considered dynamically stable and biologically plausible, avoiding false positives[2].

References

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Cellular and Infection Microbiology.4

• The rational design, synthesis and antimicrobial properties of thiophene derivatives that inhibit bacterial histidine kinases. Bioorganic & Medicinal Chemistry (PMC).3

• Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Molecules (PMC).1

• Unlocking antibacterial potential: thiophene-2 carbaldehyde modification of acertannin from african leaves as mura enzyme inhibitors. Jurnal Universitas Pahlawan Tuanku Tambusai.2

Sources

• 1. Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journal.universitaspahlawan.ac.id [journal.universitaspahlawan.ac.id]
• 3. The rational design, synthesis and antimicrobial properties of thiophene derivatives that inhibit bacterial histidine kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]

Safety & Regulatory Compliance

5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid proper disposal procedures

As a Senior Application Scientist, my objective is to provide you with a robust, field-proven protocol for the handling and disposal of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS: 923826-21-5)[1]. This guide bridges the gap between standard Safety Data Sheet (SDS) recommendations and laboratory realities, ensuring both scientific integrity and operational safety for drug development professionals.

Mechanistic Risk Assessment: The "Why" Behind the Protocol

To design a safe operational plan, we must first analyze the chemical architecture of the compound. Unlike simple hydrocarbons, 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid contains multiple heteroatoms: a thiophene ring (sulfur), an amide linkage (nitrogen), a furan ring (oxygen), and a carboxylic acid moiety.

These structural features dictate strict downstream waste processing requirements:

• Combustion Byproducts (The Sulfur/Nitrogen Challenge): The presence of sulfur and nitrogen means that upon disposal via combustion, the compound will generate sulfur dioxide (SOx) and nitrogen oxides (NOx)[2]. Consequently, standard open-air burning or low-temperature incineration is strictly prohibited. Disposal must be routed through facilities equipped with Regenerative Thermal Oxidizers (RTOs) or high-temperature incinerators (>1100°C) featuring caustic scrubbers (e.g., NaOH) to neutralize acidic flue gases[2][3].

• Aqueous Chemistry: The carboxylic acid group imparts mild acidity to the molecule. If aqueous waste containing this compound is indiscriminately mixed with incompatible waste streams (e.g., cyanides or sulfides in a general carboy), it risks generating toxic gases. Pre-disposal neutralization is a mandatory prerequisite[4].

Experimental Workflow: Handling & Stock Preparation

When preparing stock solutions (e.g., in DMSO for in vitro assays), strict adherence to the following self-validating protocol is required to minimize contamination and control waste generation at the source.

Standard Operating Procedure: Preparation of Assay Stock Solutions

• Environmental Controls: Conduct all handling of the raw powder within a certified chemical fume hood or a dedicated ventilated balance enclosure to prevent the aerosolization and inhalation of fine particulates[4].

• Advanced PPE Configuration: Don a standard lab coat and safety goggles. Critical Step: Because DMSO is a highly effective transdermal carrier, double-gloving (Nitrile outer, Polyethylene inner) is required. This ensures that in the event of a micro-spill, the solvent does not carry the active compound across your dermal barrier.

• Weighing Protocol: Tare an anti-static polymeric weigh boat. Carefully transfer the required mass of the compound using a stainless-steel micro-spatula.

• Dissolution: Transfer the powder to an amber borosilicate glass vial (to protect the furan moiety from potential photo-oxidation). Add the calculated volume of anhydrous DMSO. Seal with a PTFE-lined cap and vortex until a homogenous solution is achieved.

• Immediate Decontamination: Rinse the micro-spatula and weigh boat with a minimal volume of methanol. Route this rinsate directly into the designated "Non-Halogenated Organic Waste" container to close the exposure loop.

Waste Segregation & Disposal Plan

Following the principles outlined in Prudent Practices in the Laboratory, chemical waste must be segregated at the point of generation to ensure regulatory compliance and prevent dangerous cross-reactions[4].

• Solid Waste: Consumables (weigh boats, pipette tips, Kimwipes) contaminated with the raw powder must be placed in a sealed, puncture-resistant container labeled "Hazardous Solid Waste - Contains Sulfur/Nitrogen Organics." This stream is routed directly to a chemical waste vendor for high-temperature incineration[3].

• Liquid Organic Waste: DMSO or DMF stock solutions must be collected in a compatible High-Density Polyethylene (HDPE) carboy labeled "Non-Halogenated Organic Waste."Do not mix with halogenated solvents (e.g., DCM). Mixing sulfur-containing waste with halogenated waste alters the scrubber chemistry required during incineration, significantly complicating the destruction process and increasing disposal costs[5].

• Aqueous Waste: Wash buffers or quenched reaction mixtures containing trace amounts of the compound must be collected separately. Adjust the pH to 6.0–8.0 using 1M NaOH or 1M HCl before adding the solution to the general aqueous waste stream[4].

Quantitative Waste Stream Summary

Summarizing the operational logistics, the following table outlines the required disposal routing based on the hazard mechanism of each waste stream.

Waste Stream Category	Primary Components	Hazard Mechanism	Required Disposal Routing
Solid Waste	Contaminated PPE, weigh boats, raw powder	Dust inhalation, transdermal exposure	High-Temp Incineration (>1100°C)
Non-Halogenated Organic	DMSO, DMF, Methanol + Compound	Flammability, SOx/NOx generation upon combustion	Incineration with DeSOx/Caustic Scrubbers
Halogenated Organic	DCM, Chloroform + Compound	Halogen acid gas (HCl) and SOx/NOx generation	Segregated Halogenated Incineration
Aqueous Waste	Water, biological buffers, trace compound	Mild acidity, incompatible gas release	pH Neutralization (6-8) → Aqueous Treatment

Waste Disposal Decision Workflow

To ensure flawless execution on the laboratory floor, follow the decision tree below for routing 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid waste.

Figure 1: Decision tree for the segregation and disposal of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid waste streams.

References

• Management of Waste - Prudent Practices in the Laboratory . National Center for Biotechnology Information (NCBI) Bookshelf - NIH. Available at:[Link]

• SOx Gas Treatment Solutions | RTO Systems for DeSOx . Regenerative Thermal Oxidizer. Available at:[Link]

• Top 10 Considerations Before Buying a Medical Waste Incinerator . Biosafepro. Available at:[Link]

• Disposal of Gaseous Ozone-Depleting Substances (ODS) by High-Temperature Incineration . WtERT. Available at:[Link]

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• 1. 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid | 923826-21-5 [sigmaaldrich.com]
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• 3. biosafepro.com [biosafepro.com]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. wtert.org [wtert.org]

Comprehensive Safety and Handling Guide for 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid

This document provides a detailed protocol for the safe handling, use, and disposal of 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid (CAS No. 929972-87-2). As a compound featuring a combination of carboxylic acid, thiophene, furan, and amide functional groups, a thorough understanding of its potential hazards is critical for ensuring laboratory safety. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights to build a culture of safety and procedural excellence.

Hazard Assessment: A Multi-faceted Analysis

To establish a robust safety protocol, we must first understand the chemical's inherent risks. The hazard profile of this compound stems from its constituent chemical motifs. While the overall molecule has a specific and documented hazard profile, analyzing its parts helps explain why these hazards exist.

• Carboxylic Acid Moiety : Carboxylic acids can be irritants or corrosive, demanding careful handling to prevent skin and eye contact.[1][2]

• Thiophene and Furan Rings : These heterocyclic structures are common in pharmaceuticals and organic electronics.[3][4][5] While aromatic, they can undergo specific reactions and may present unique metabolic or toxicological profiles. Furan itself is known to be flammable and carries significant health warnings.

• Amide Linkage : Amides as a class can sometimes cause serious eye damage or irritation.[6]

The most reliable source of hazard information is the supplier's Safety Data Sheet (SDS), which provides the Globally Harmonized System (GHS) classification.

Table 1: GHS Classification for 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid [7]

Hazard Class	Category	Hazard Statement	GHS Pictogram	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	GHS07 (Exclamation Mark)	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	GHS07 (Exclamation Mark)	Warning
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	Warning
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)	Warning

This compound is a solid powder, which means the primary routes of exposure are inhalation of dust particles, skin contact, eye contact, and ingestion.[7]

Core Protective Measures: Your Personal Protective Equipment (PPE) Protocol

Based on the GHS classification, a multi-layered PPE approach is mandatory. This is not merely a checklist but a system to prevent exposure through all potential routes.

Respiratory Protection

Primary Control: Always handle this compound within a certified chemical fume hood to control airborne dust.[2][6] Secondary Control: For procedures where dust generation is unavoidable (e.g., weighing large quantities, scraping dried material), respiratory protection is essential.

• Minimum Requirement: A NIOSH-approved N95-rated filtering facepiece respirator for fine dust particles.

• Recommended: For higher exposure potential, an air-purifying respirator with organic vapor and particulate cartridges offers a superior level of protection.

Eye and Face Protection

Mandatory Requirement: Due to the "serious eye irritation" classification (H319), standard safety glasses are insufficient.[8][9]

• Chemical Splash Goggles: Must be worn at all times when handling the solid or its solutions. Goggles must meet ANSI Z87.1 standards and provide a complete seal around the eyes.[10]

• Face Shield: For operations with a higher risk of splashing or when handling larger quantities (over 1 liter of a solution), a face shield must be worn over the chemical splash goggles. A face shield alone does not provide adequate protection.[10]

Skin and Body Protection

Lab Coat: A flame-resistant lab coat is required to protect against incidental contact and spills.[10] Ensure it is fully buttoned. Gloves: Proper glove selection is critical. Nitrile gloves are a suitable initial choice for handling this solid compound, offering good dexterity and protection against incidental contact.

• Glove Selection: Always consult the glove manufacturer's chemical resistance chart for specific solvents if you are preparing solutions.

• Integrity Check: Before use, inspect gloves for any signs of degradation or punctures.

• Proper Removal: Remove gloves without touching the outside surface to avoid contaminating your skin.

Footwear: Closed-toe shoes are mandatory in any laboratory setting.[10]

Operational and Disposal Plans: From Bench to Waste Stream

A safe protocol extends beyond PPE to include the entire lifecycle of the chemical in the laboratory.

Safe Handling Workflow

The following diagram outlines the mandatory workflow for safely handling 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid. This process ensures that safety is integrated into every step of the experimental procedure.

Caption: Logical workflow from preparation to disposal.

Spill Management

In the event of a small spill of the solid powder:

• Ensure the area is well-ventilated (keep the fume hood running).

• Wearing your full PPE, gently cover the spill with an absorbent material (e.g., sand or vermiculite) to prevent dust from becoming airborne.

• Carefully sweep the material into a designated waste container.

• Wipe the area with a damp cloth, and dispose of the cloth as hazardous waste.

Waste Disposal

All waste containing 5-(furan-2-amido)-3-methylthiophene-2-carboxylic acid, including contaminated gloves, weigh boats, and absorbent materials, must be treated as hazardous chemical waste.

• Containerization: Collect waste in a clearly labeled, sealed container. The label should include the full chemical name.

• Regulations: Disposal must be conducted through an approved waste disposal plant and in accordance with all local, state, and federal regulations.[8][11] Do not dispose of this chemical down the drain or in regular trash. While some furan and thiophene carboxylates can be biodegraded by specific microbes, this is not a viable laboratory disposal method.[12]

References

• Personal protective equipment for handling Capraminopropionic acid. Benchchem.
• Amides, from C2-9 carboxylic acids and polyethylenimine. Lanxess.
• SAFETY DATA SHEET: 3-(Chlorosulfonyl)-2-thiophenecarboxylic Acid Methyl Ester. TCI EUROPE N.V.
• SAFETY DATA SHEET: 3-Methylthiophene-2-carboxylic acid. Thermo Fisher Scientific.
• Technical Support Center: Managing Side Products in the Bromination of Thiophene-2-Carboxylic Acid. Benchchem.
• Thiophene-3-carboxylic acid | Biochemical Reagent. MedchemExpress.com.
• 5-(furan-2-amido)thiophene-2-carboxylic acid. Sigma-Aldrich.
• SAFETY DATA SHEET: 5-Methyl-2-thiophenecarboxylic acid. Fisher Scientific.
• Safety Data Sheet: 5-Hydroxymethyl-2-furancarboxylic Acid. Cayman Chemical.
• The importance of Personal Protective Equipment in the handling of chemicals. Unknown Source.
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions.
• Personal Protective Equipment in Chemistry. Dartmouth Environmental Health and Safety.
• SAFETY DATA SHEET: 3-Thiophenecarboxylic acid. Fisher Scientific.
• SAFETY DATA SHEET: 2-Thiophenecarboxylic acid. Thermo Fisher Scientific.
• Synthesis of Polyfuran and Thiophene-Furan Alternating Copolymers Using Catalyst-Transfer Polycondensation. ACS Macro Letters.
• Degradation of thiophene-2-carboxylate, furan-2-carboxylate, pyrrole-2-carboxylate and other thiophene derivatives by the bacterium Vibrio YC1. PubMed.
• SAFETY DATA SHEET: Furan. Sigma-Aldrich.
• Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. PMC.
• Five-membered Heterocycles Pyrrole, Furan and Thiophene. Unknown Source.
• Organometallic compounds of furan, thiophene, and their benzannulated derivatives. ResearchGate.

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• 2. tcichemicals.com [tcichemicals.com]
• 3. Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. researchgate.net [researchgate.net]
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• 7. 5-(furan-2-amido)thiophene-2-carboxylic acid | 929972-87-2 [sigmaaldrich.com]
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• 10. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
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• 12. Degradation of thiophene-2-carboxylate, furan-2-carboxylate, pyrrole-2-carboxylate and other thiophene derivatives by the bacterium Vibrio YC1 - PubMed [pubmed.ncbi.nlm.nih.gov]